1,6-Dibromohexane

• CAS: 629-03-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 1,6-Dibromohexane: Chemical Properties, Specifications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Dibromohexane is a versatile bifunctional alkyl halide that serves as a crucial building block in a multitude of organic syntheses.[1][2] Its linear six-carbon chain with terminal bromine atoms allows it to act as a flexible spacer or cross-linking agent in the construction of more complex molecular architectures.[2] This technical guide provides a comprehensive overview of the chemical and physical properties of 1,6-dibromohexane, detailed experimental protocols for its synthesis and use, and visualizations of key reaction pathways.

Chemical and Physical Properties

1,6-Dibromohexane is typically a colorless to pale yellow liquid at room temperature.[3][4] It is characterized by its non-polar nature, leading to low solubility in water but good solubility in common organic solvents such as ethanol, ether, benzene, and chloroform.[1][3]

General and Physical Properties

Property	Value
Molecular Formula	C₆H₁₂Br₂
Molecular Weight	243.97 g/mol
Appearance	Colorless to pale yellow liquid
Density	1.586 g/mL at 25 °C
Melting Point	-2 to -2.5 °C
Boiling Point	243 °C at 760 mmHg
Refractive Index	1.507 at 20 °C
Solubility	Insoluble in water; Soluble in ethanol, ether, benzene, chloroform

Chemical Identifiers

Identifier	Value
CAS Number	629-03-8
InChI	InChI=1S/C6H12Br2/c7-5-3-1-2-4-6-8/h1-6H2
InChIKey	SGRHVVLXEBNBDV-UHFFFAOYSA-N
SMILES	C(CCCBr)CCBr

Experimental Protocols

Detailed methodologies for the synthesis of 1,6-dibromohexane and its application in further organic reactions are presented below.

Synthesis of 1,6-Dibromohexane from 1,6-Hexanediol

Method 1: Using Hydrobromic Acid

This protocol describes the synthesis of 1,6-dibromohexane from 1,6-hexanediol using hydrobromic acid.

• Materials: 1,6-hexanediol, 48% aqueous hydrobromic acid, benzene, aqueous sodium hydroxide (NaOH), aqueous hydrochloric acid (HCl).

• Procedure:

  • To a reaction vessel, add 1 mole of 1,6-hexanediol and 8 equivalents of 48% aqueous hydrobromic acid.

  • Heat the mixture to reflux and maintain for 4 hours.

  • Cool the reaction mixture to room temperature.

  • Extract the product with benzene.

  • Wash the benzene layer sequentially with aqueous NaOH and aqueous HCl.

  • Remove the benzene by rotary evaporation to yield the crude product. The product can be further purified by distillation.

Method 2: Using N-Bromosuccinimide and Triphenylphosphine

This method, a variation of the Appel reaction, provides an alternative route to 1,6-dibromohexane.

• Materials: 1,6-hexanediol, N-Bromosuccinimide (NBS), triphenylphosphine (PPh₃), dichloromethane (DCM).

• Procedure:

  • In a flask, dissolve 3 mmol of NBS in 10 mL of dichloromethane.

  • Cool the solution to -78 °C.

  • Sequentially add 3 mmol of triphenylphosphine and 1 mmol of 1,6-hexanediol dropwise to the cooled NBS solution.

  • Allow the reaction mixture to warm to room temperature and stir in the dark for 12 hours.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, concentrate the mixture under vacuum.

  • Purify the product by flash chromatography on a silica gel column.

Application of 1,6-Dibromohexane in Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of ethers. In this example, 1,6-dibromohexane can be used to synthesize a bis-ether by reacting with a suitable alcohol or phenol in the presence of a base.

• General Protocol:

  • Dissolve the chosen alcohol or phenol in a suitable solvent (e.g., ethanol, THF).

  • Add a strong base (e.g., sodium hydroxide, sodium hydride) to deprotonate the hydroxyl group, forming an alkoxide or phenoxide.

  • Add 0.5 equivalents of 1,6-dibromohexane to the solution of the nucleophile.

  • Heat the reaction mixture to reflux for a specified time, monitoring the reaction by TLC.

  • After completion, cool the mixture and perform a work-up, which typically involves extraction and washing.

  • Purify the resulting bis-ether product by recrystallization or column chromatography.

Visualizations of Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key experimental workflows involving 1,6-dibromohexane.

Caption: Experimental workflow for the synthesis of 1,6-dibromohexane.

Caption: General workflow for Williamson ether synthesis with 1,6-dibromohexane.

Safety and Handling

1,6-Dibromohexane is an irritant to the eyes, skin, and respiratory system. It is also harmful if swallowed and may cause an allergic skin reaction. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Applications in Research and Development

The utility of 1,6-dibromohexane is demonstrated in its application as a precursor in the synthesis of various valuable compounds. For instance, it is a key reagent in the preparation of certain polyfluorene ionomers used in alkaline fuel cells.[4] It also serves as a cross-linking agent for glycuronans and is used in the synthesis of novel benzo[b]xanthone derivatives that have shown potential antitumor activity.[4] In the pharmaceutical industry, it is an intermediate in the synthesis of the hypotensive drug hexamethonium bromide.[3]

Conclusion

1,6-Dibromohexane is a fundamental and versatile chemical intermediate with a well-defined property profile. Its utility in organic synthesis is broad, ranging from the formation of polymers to the creation of pharmacologically active molecules. The experimental protocols provided herein offer a practical guide for researchers and professionals in the fields of chemistry and drug development to effectively utilize this important compound in their work. As with all chemical reagents, proper safety precautions are paramount when handling 1,6-dibromohexane.

References

• 1. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Page loading... [guidechem.com]
• 4. Synthesis and Molecular Docking Studies of Alkoxy- and Imidazole-Substituted Xanthones as α-Amylase and α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 1,6-Dibromohexane from 1,6-Hexanediol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for converting 1,6-hexanediol to 1,6-dibromohexane, a valuable bifunctional electrophile in organic synthesis. The document details various experimental protocols, presents quantitative data for comparative analysis, and outlines the underlying reaction mechanisms.

Introduction

1,6-Dibromohexane is a key intermediate in the synthesis of a wide range of organic compounds, including pharmaceuticals, polymers, and other specialty chemicals.[1][2][3] Its utility stems from the presence of two reactive bromine atoms, allowing for sequential or simultaneous nucleophilic substitution reactions. The most common precursor for its synthesis is 1,6-hexanediol, a readily available and relatively inexpensive starting material.[4] This guide explores the principal methods for this transformation, focusing on the use of hydrobromic acid, the Appel reaction, and phosphorus-based reagents.

Reaction Pathway

The fundamental transformation involves the substitution of the two hydroxyl groups of 1,6-hexanediol with bromine atoms. This is typically achieved through an SN2 mechanism, where a bromide ion displaces a protonated hydroxyl group (or a derivative thereof).

Caption: General reaction scheme for the synthesis of 1,6-dibromohexane from 1,6-hexanediol.

Quantitative Data Summary

The selection of a synthetic route often depends on factors such as yield, reaction conditions, and the availability and cost of reagents. The following table summarizes quantitative data from various reported methods for the synthesis of 1,6-dibromohexane from 1,6-hexanediol.

Reagent(s)	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Reference
48% aq. HBr	Toluene	18 hours	Reflux	83	[5][6]
48% aq. HBr	Benzene	4 hours	Reflux	95 (GC Purity)	[5][7]
N-Bromosuccinimide (NBS), Triphenylphosphine (PPh₃)	Dichloromethane	12 hours	-78 to 20	97	[5][8]
48% aq. HBr, Concentrated H₂SO₄	None	~1.5 hours to reflux	Reflux	Not specified	[1][2]
Phosphorus Tribromide (PBr₃)	Not specified	Not specified	≤ 40	Not specified	[5]

Experimental Protocols

This section provides detailed methodologies for the key synthetic routes.

Method 1: Synthesis using Hydrobromic Acid

This is a classical and cost-effective method for the bromination of diols. The reaction is typically carried out by heating the diol with concentrated aqueous hydrobromic acid, often with azeotropic removal of water to drive the equilibrium towards the product.

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1,6-hexanediol (1 mole) and 48% aqueous hydrobromic acid (8 equivalents).[7]

• Add a suitable solvent for azeotropic water removal, such as toluene or benzene.[5][6][7]

• Heat the mixture to reflux and continue heating for 4-18 hours, collecting the water in the Dean-Stark trap.[5][6][7]

• After the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

• Separate the organic layer and wash it sequentially with water, a saturated aqueous solution of sodium bicarbonate, and brine.[6]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6][9]

• Filter the drying agent and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation to yield pure 1,6-dibromohexane.[1]

Method 2: Synthesis via the Appel Reaction

The Appel reaction provides a milder alternative to the hydrobromic acid method, often resulting in higher yields and cleaner reactions. This method utilizes a combination of a phosphine (typically triphenylphosphine) and a halogen source (such as N-bromosuccinimide or carbon tetrabromide).

Procedure: [5][8]

• In a flask, dissolve N-bromosuccinimide (NBS) (3 mmol) in dichloromethane (10 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Sequentially add triphenylphosphine (3 mmol) and 1,6-hexanediol (1 mmol) dropwise to the cold NBS solution.

• Stir the reaction mixture in the dark and allow it to warm to room temperature over 12 hours.

• Monitor the reaction progress by TLC (eluent: petroleum ether-ethyl acetate, 20:1).

• Once the reaction is complete, concentrate the mixture in vacuo.

• Purify the resulting residue by flash chromatography on a silica gel column using petroleum ether-ethyl acetate (30:1) as the eluent to isolate 1,6-dibromohexane.

Method 3: Synthesis using Phosphorus Tribromide (PBr₃)

Phosphorus tribromide is another effective reagent for converting alcohols to alkyl bromides. The reaction is generally faster than the hydrobromic acid method but requires careful handling of the corrosive and water-sensitive PBr₃.

Procedure:

• In a flask equipped with a dropping funnel and a reflux condenser, place 1,6-hexanediol.

• Cool the flask in an ice bath.

• Slowly add phosphorus tribromide (PBr₃) dropwise with stirring. The reaction is exothermic.

• After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., to 40 °C) to complete the reaction.[5]

• Pour the reaction mixture onto crushed ice to quench the excess PBr₃.

• Separate the organic layer, wash it with a dilute sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous calcium chloride or magnesium sulfate.

• Purify the product by vacuum distillation.

Logical Workflow for Synthesis and Purification

The general workflow for the synthesis and purification of 1,6-dibromohexane is outlined in the following diagram.

Caption: General experimental workflow for the synthesis and purification of 1,6-dibromohexane.

Signaling Pathways (Reaction Mechanisms)

Understanding the reaction mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Hydrobromic Acid Method (SN2 Mechanism)

The reaction proceeds via a nucleophilic substitution (SN2) mechanism.

Caption: SN2 mechanism for the conversion of an alcohol to an alkyl bromide using HBr.

Appel Reaction Mechanism

The Appel reaction involves the in-situ formation of a phosphonium salt, which activates the hydroxyl group for nucleophilic attack.

Caption: Simplified mechanism of the Appel reaction for the bromination of an alcohol.

Conclusion

The synthesis of 1,6-dibromohexane from 1,6-hexanediol can be achieved through several effective methods. The choice of method will depend on the specific requirements of the researcher, including desired yield, purity, cost, and available equipment. The hydrobromic acid method is economical for large-scale synthesis, while the Appel reaction offers a milder alternative with high yields for smaller-scale, more sensitive applications. Proper purification techniques, such as vacuum distillation or column chromatography, are essential to obtain high-purity 1,6-dibromohexane for subsequent applications.

References

• 1. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 1,6 Dibromohexane Manufacturer, Supplier, and Exporter [yogiintermediates.com]
• 4. 1,6-Hexanediol - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. Sciencemadness Discussion Board - prepration of 1,6-dibromohexane - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. 1,6-Dibromohexane synthesis - chemicalbook [chemicalbook.com]
• 9. rsc.org [rsc.org]

Spectroscopic data for 1,6-Dibromohexane (NMR, IR, Mass Spec)

This guide provides a comprehensive overview of the key spectroscopic data for 1,6-dibromohexane, presented for researchers, scientists, and professionals in drug development. The information is organized into clear data tables, detailed experimental protocols, and a visual workflow to facilitate understanding and application in a laboratory setting.

Overview of 1,6-Dibromohexane

Chemical Structure:

Molecular Formula: C₆H₁₂Br₂

Molecular Weight: 243.97 g/mol

Appearance: Colorless to pale yellow liquid.

CAS Number: 629-03-8

Spectroscopic Data

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1,6-dibromohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for 1,6-Dibromohexane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.41	Triplet	4H	Br-CH₂ -(CH₂)₄-CH₂-Br
1.88	Quintet	4H	Br-CH₂-CH₂ -(CH₂)₂-CH₂-CH₂-Br
1.48	Quintet	4H	Br-(CH₂)₂-CH₂ -CH₂-(CH₂)₂-Br

Solvent: CDCl₃. Reference: TMS (δ 0.00 ppm).

Table 2: ¹³C NMR Spectroscopic Data for 1,6-Dibromohexane

Chemical Shift (δ) ppm	Assignment
33.8	C H₂-Br
32.7	CH₂-C H₂-Br
28.0	-(CH₂)₂-C H₂-(CH₂)₂-

Solvent: CDCl₃. Broadband proton decoupled.

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for 1,6-Dibromohexane

Wavenumber (cm⁻¹)	Intensity	Assignment
2940 - 2860	Strong	C-H (alkane) stretching
1465 - 1450	Medium	C-H bending (scissoring)
1255	Medium	CH₂ wagging
645	Strong	C-Br stretching

Sample preparation: Liquid film.

Mass Spectrometry (MS)

Table 4: Major Mass Fragments for 1,6-Dibromohexane (Electron Ionization)

m/z	Relative Intensity	Proposed Fragment
163/165	High	[Br(CH₂)₆]⁺
135/137	Medium	[Br(CH₂)₄]⁺
83	High	[C₆H₁₁]⁺
55	Base Peak	[C₄H₇]⁺
41	High	[C₃H₅]⁺

Note: The presence of bromine isotopes (⁷⁹Br and ⁸¹Br) results in characteristic M+2 peaks for bromine-containing fragments.[1][2]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above.

NMR Spectroscopy

Sample Preparation:

A solution of 1,6-dibromohexane (approximately 5-10 mg) is prepared in deuterated chloroform (CDCl₃, 0.5-0.7 mL). The solution is then transferred to a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (δ 0.00 ppm).[3]

¹H NMR Acquisition Parameters:

• Spectrometer: 400 MHz

• Pulse Program: zg30

• Acquisition Time (AQ): ~3.0 s[4]

• Relaxation Delay (D1): 2.0 s

• Number of Scans (NS): 8-16

• Spectral Width: 0-10 ppm

• Temperature: 298 K

¹³C NMR Acquisition Parameters:

• Spectrometer: 100 MHz

• Pulse Program: zgpg30 (power-gated decoupling)

• Acquisition Time (AQ): ~1.0 s[5]

• Relaxation Delay (D1): 2.0 s[5]

• Number of Scans (NS): 128 or more, depending on concentration[5]

• Spectral Width: 0-200 ppm

• Decoupling: Broadband proton decoupling during acquisition

Infrared (IR) Spectroscopy

Sample Preparation:

As 1,6-dibromohexane is a liquid at room temperature, the spectrum is conveniently obtained using the neat liquid. A thin film of the liquid is prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates.[6] Alternatively, a drop of the liquid can be placed directly on the crystal of an Attenuated Total Reflectance (ATR) accessory.[6]

FTIR Acquisition Parameters:

• Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

• Mode: Transmittance or Absorbance

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

• Background: A background spectrum of the clean, empty sample holder (or clean ATR crystal) is recorded prior to the sample scan.

Mass Spectrometry

Instrumentation and Method:

The mass spectrum is typically acquired using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

Sample Preparation:

A dilute solution of 1,6-dibromohexane is prepared in a volatile organic solvent such as dichloromethane or hexane.

GC-MS Parameters:

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Carrier Gas: Helium

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent)

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: m/z 35-300

• Transfer Line Temperature: 280 °C

Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound like 1,6-dibromohexane.

A logical workflow for the spectroscopic analysis of 1,6-dibromohexane.

References

• 1. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. C2H4Br2 CH3CHBr2 mass spectrum of 1,1-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,1-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 5. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 6. researchgate.net [researchgate.net]

Navigating the Solubility Landscape of 1,6-Dibromohexane in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qualitative Solubility of 1,6-Dibromohexane

1,6-Dibromohexane is a non-polar to weakly polar molecule due to the presence of the two carbon-bromine bonds.[1] Following the principle of "like dissolves like," it is generally soluble in non-polar and weakly polar organic solvents and exhibits poor solubility in highly polar solvents like water.[1][2] The available qualitative data from various chemical and safety data sheets is summarized below. The term "miscible" indicates that the substances form a homogeneous solution in all proportions.

Solvent Class	Solvent	Qualitative Solubility
Alcohols	Ethanol	Soluble/Miscible[3][4][5]
Methanol	Soluble
Ethers	Diethyl Ether	Soluble/Miscible[3][4][5]
Ketones	Acetone	Soluble[5]
Esters	Ethyl Acetate	Soluble
Halogenated Hydrocarbons	Dichloromethane	Soluble
Chloroform	Soluble[4]
Aromatic Hydrocarbons	Benzene	Soluble[4]
Toluene	Soluble[6]
Aliphatic Hydrocarbons	Hexane	Soluble[6]
Polar Protic Solvents	Water	Insoluble/Sparingly Soluble[4][6]

Experimental Protocol for Quantitative Solubility Determination

The following is a standard methodology for determining the solubility of a liquid compound like 1,6-dibromohexane in an organic solvent. This method is based on the principle of creating a saturated solution at a specific temperature and then determining the concentration of the solute.

Materials and Equipment:

• 1,6-Dibromohexane (high purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled shaker or water bath

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Gas chromatograph (GC) with a suitable column and detector (e.g., Flame Ionization Detector - FID)

• Syringes for sample injection

• Vials with septa

Procedure:

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of 1,6-dibromohexane in the chosen solvent of known concentrations. These will be used to create a calibration curve.

  • For example, prepare standards at 1, 5, 10, 20, and 50 mg/mL.

• Generation of a Saturated Solution:

  • In a sealed vial, add an excess amount of 1,6-dibromohexane to a known volume of the solvent at a precisely controlled temperature. The presence of a distinct second phase (undissolved 1,6-dibromohexane) is crucial to ensure saturation.

  • Agitate the mixture vigorously using a temperature-controlled shaker or a magnetic stirrer in a water bath for a sufficient period to reach equilibrium. This can range from several hours to a few days. Preliminary experiments may be needed to determine the equilibration time.

• Sample Preparation and Analysis:

  • Once equilibrium is reached, cease agitation and allow the undissolved phase to settle.

  • Carefully extract a known volume of the supernatant (the saturated solution) using a syringe. It is critical to avoid disturbing the undissolved layer.

  • Dilute the extracted sample with a known volume of the pure solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted sample using Gas Chromatography (GC). Inject a known volume of the sample onto the GC column.

• Quantification:

  • Generate a calibration curve by plotting the peak area from the GC analysis of the standard solutions against their known concentrations.

  • Determine the concentration of 1,6-dibromohexane in the diluted sample by comparing its peak area to the calibration curve.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of 1,6-dibromohexane in the solvent at that specific temperature.

Data Presentation: The results should be expressed in appropriate units, such as grams of solute per 100 mL of solvent (g/100mL) or as a mole fraction, at the specified temperature.

Experimental Workflow Diagram

The logical flow of the experimental protocol for determining the solubility of 1,6-dibromohexane can be visualized as follows:

Workflow for quantitative solubility determination.

Conclusion

While the readily available literature provides a good qualitative understanding of the solubility of 1,6-dibromohexane in common organic solvents, quantitative data remains elusive. The provided experimental protocol offers a robust framework for researchers to determine these precise values, which are critical for optimizing reaction conditions, purification processes, and the formulation of products in the pharmaceutical and chemical industries. Understanding the solubility behavior of this versatile building block is a fundamental step in harnessing its full potential in synthesis and material science.

References

• 1. discussion.tiwariacademy.com [discussion.tiwariacademy.com]
• 2. flexbooks.ck12.org [flexbooks.ck12.org]
• 3. CAS 629-03-8: 1,6-Dibromohexane | CymitQuimica [cymitquimica.com]
• 4. 1,6-Dibromohexane | 629-03-8 [chemicalbook.com]
• 5. pacificbiochem.com [pacificbiochem.com]
• 6. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to 1,6-Dibromohexane: CAS Number, Safety, and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1,6-Dibromohexane, identified by the CAS number 629-03-8 .[1][2][3] This document outlines its critical safety information, handling procedures, and toxicological data, tailored for professionals in research and development.

Chemical and Physical Properties

1,6-Dibromohexane is an alkyl halide used as a versatile building block in the synthesis of various organic compounds, including pharmaceuticals and polymers. It is typically a colorless to pale yellow or light brown liquid.[2][4][5]

Table 1: Physical and Chemical Properties of 1,6-Dibromohexane

Property	Value	Source
CAS Number	629-03-8	[2][3]
Molecular Formula	C₆H₁₂Br₂	[2]
Molecular Weight	243.97 g/mol	[2][3]
Appearance	Clear, colorless to light yellow/brown liquid	[2][4][5]
Melting Point	-2 to -2.5 °C	[6]
Boiling Point	243 °C
Density	1.586 g/mL at 25 °C	[6]
Flash Point	>110 °C (>230 °F) - closed cup	[4][7]
Water Solubility	37.5 mg/L	[6]
log Pow	3.97	[6]

Safety and Hazard Information

1,6-Dibromohexane is classified as a hazardous substance. Adherence to strict safety protocols is mandatory to prevent adverse health effects and environmental contamination.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following classifications for 1,6-Dibromohexane:

• Acute Toxicity, Oral (Category 4) : H302 - Harmful if swallowed.[6][8][9]

• Skin Sensitization (Category 1/1B) : H317 - May cause an allergic skin reaction.[6][8][9][10]

• Skin Corrosion/Irritation (Category 2) : Causes skin irritation.

• Serious Eye Damage/Eye Irritation (Category 2) : Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure, Category 3) : May cause respiratory irritation.

• Hazardous to the Aquatic Environment, Long-term (Chronic, Category 2) : H411 - Toxic to aquatic life with long lasting effects.[6][8][9]

GHS Label Elements

Pictogram(s)	GHS07 (Exclamation Mark), GHS09 (Environment)[7]
Signal Word	Warning [6][7] or Danger [10]
Hazard Statements	H302, H317, H411 (and others, see section 2.1)
Precautionary Statements	P261, P264, P273, P280, P301 + P312, P302 + P352[7]

Toxicological Data

Table 2: Acute Toxicity Data for 1,6-Dibromohexane

Route of Exposure	Species	Value	Source
Oral LD50	Rat	1800 mg/kg	[8]
Dermal LD50	Rabbit	> 2000 mg/kg	[8]
Intraperitoneal LD50	Mouse	270 mg/kg	[5]

Safe Handling and Storage Workflow

Proper handling and storage are paramount to ensure safety. The following diagram illustrates the logical workflow for managing 1,6-Dibromohexane in a laboratory setting.

Caption: Logical workflow for the safe handling of 1,6-Dibromohexane.

Detailed Safety Protocols

Personal Protective Equipment (PPE)

• Eye/Face Protection : Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU) or NIOSH (US) standards.[6]

• Skin Protection : Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use. Wear impervious clothing, such as a lab coat, to prevent skin contact.[6][10]

• Respiratory Protection : If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[6] Work should be conducted in a well-ventilated area, preferably a chemical fume hood.[4]

First Aid Measures

• Inhalation : Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[4][6]

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation or a rash occurs.[4][6]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][10]

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area.[6] Remove all sources of ignition. Wear appropriate PPE, including respiratory protection.[10] Contain the spill using an inert absorbent material like sand or vermiculite.[2][4] Collect the absorbed material into a suitable, closed container for hazardous waste disposal.[2][10] Prevent the spill from entering drains or waterways.[4][10]

Experimental Protocol Example: Synthesis of 1,6-Dibromohexane

1,6-Dibromohexane is a key intermediate in many synthetic pathways. Below is a representative protocol for its synthesis from 1,6-hexanediol.

Reaction: HO(CH₂)₆OH → Br(CH₂)₆Br

Methodology: Synthesis via Hydrobromic Acid

This procedure is adapted from a common method for converting diols to dibromides.[2]

• Apparatus Setup : Equip a four-neck round-bottom flask with a mechanical stirrer, a thermometer, a dropping funnel, and a reflux condenser.

• Initial Charge : Charge the flask with one mole equivalent of 1,6-hexanediol and a small amount of 48% aqueous hydrobromic acid. Stir at room temperature until the diol is fully dissolved.

• Acid Addition : Raise the temperature to 40°C. Slowly add concentrated sulfuric acid dropwise via the dropping funnel, carefully monitoring the temperature.

• Reflux : After the sulfuric acid addition is complete, add the remaining hydrobromic acid (total of ~8 mole equivalents). Gradually increase the temperature to bring the mixture to reflux (approximately 1.5 hours). Maintain reflux for 4 hours.

• Workup : Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and separate the organic phase.

• Washing : Wash the organic phase with equal volumes of water, followed by a 5% sodium carbonate solution to neutralize any remaining acid.

• Purification : Perform steam distillation on the crude product. Dry the distilled organic phase over anhydrous calcium chloride.

• Final Distillation : Purify the final product by vacuum distillation, collecting the fraction at 143-145°C / 3.9 kPa to yield 1,6-dibromohexane.

The following diagram illustrates the experimental workflow for this synthesis.

Caption: Synthesis workflow for 1,6-Dibromohexane from 1,6-Hexanediol.

Conclusion

1,6-Dibromohexane is a valuable reagent in chemical synthesis but requires careful and informed handling due to its associated hazards. This guide provides the essential safety data, handling protocols, and a representative synthetic methodology to support its safe use in research and development environments. Always consult the most current Safety Data Sheet (SDS) from your supplier before use and ensure all institutional safety protocols are followed.

References

• 1. benchchem.com [benchchem.com]
• 2. Sciencemadness Discussion Board - prepration of 1,6-dibromohexane - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. 1,6 Dibromohexane Manufacturer, Supplier, and Exporter [yogiintermediates.com]
• 4. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. 1,6-Dibromohexane synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. 1,6-Dibromohexane | C6H12Br2 | CID 12368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]

Mechanism of nucleophilic substitution on 1,6-Dibromohexane

An In-Depth Technical Guide to the Mechanism of Nucleophilic Substitution on 1,6-Dibromohexane

Introduction

1,6-Dibromohexane is a versatile bifunctional electrophile extensively utilized in organic synthesis.[1][2] Its structure, featuring a six-carbon chain with bromine atoms at the terminal positions, makes it a valuable precursor for synthesizing a variety of linear and cyclic compounds.[1][2][3] The bromine atoms serve as excellent leaving groups in nucleophilic substitution reactions, which are central to the reactivity of this molecule.[1] This guide provides a comprehensive analysis of the nucleophilic substitution mechanisms governing the reactions of 1,6-dibromohexane, intended for researchers and professionals in drug development and chemical synthesis.

Core Principles of Nucleophilic Substitution

Nucleophilic substitution reactions involve the replacement of a leaving group (in this case, a bromide ion) on a substrate by a nucleophile, a species with a lone pair of electrons.[4][5] The mechanism of these reactions is primarily dictated by the structure of the alkyl halide, the nature of the nucleophile, the leaving group's ability, and the solvent.[6] Two primary mechanisms are considered: SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular).[6][7]

• SN1 Reaction: A two-step process involving the formation of a carbocation intermediate.[6][8] The rate of this reaction is dependent only on the concentration of the substrate.[9] It is favored by tertiary alkyl halides, weak nucleophiles, and polar protic solvents.[10][11]

• SN2 Reaction: A single-step, concerted process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs.[6][12][13] The reaction rate depends on the concentrations of both the substrate and the nucleophile.[12][14] This mechanism is favored by primary and methyl halides, strong nucleophiles, and polar aprotic solvents, and is sensitive to steric hindrance.[10][15]

Mechanism of Substitution on 1,6-Dibromohexane

The carbon atoms bonded to the bromine atoms in 1,6-dibromohexane are primary. Primary alkyl halides are sterically unhindered, and the formation of a primary carbocation is energetically unfavorable.[5][15] Consequently, nucleophilic substitution on 1,6-dibromohexane proceeds almost exclusively via the SN2 mechanism .[15]

The reaction involves a backside attack by the nucleophile on one of the terminal carbon atoms, leading to an inversion of configuration at the reaction center.[8] Given the presence of two reactive sites, the reaction can proceed through two main pathways: intermolecular substitution and intramolecular cyclization.

Intermolecular Double Substitution

This is the more common pathway where two equivalents of an external nucleophile react sequentially at both ends of the hexane chain. The first substitution forms a 6-bromohexyl derivative, which then undergoes a second SN2 reaction to yield the final disubstituted product.

Nu:⁻ + Br-(CH₂)₆-Br → Nu-(CH₂)₆-Br + Br⁻ Nu:⁻ + Nu-(CH₂)₆-Br → Nu-(CH₂)₆-Nu + Br⁻

Intramolecular Cyclization (Wurtz Reaction)

While typical nucleophilic substitution with common nucleophiles leads to linear products, 1,6-dibromohexane can undergo intramolecular cyclization under specific conditions, most notably the Wurtz reaction.[16][17] When treated with a reactive metal like sodium in an ether solvent, the two ends of the alkyl chain are coupled to form a cyclic compound.[17][18] This specific type of reductive coupling is also referred to as Freund's method for synthesizing cycloalkanes.[19]

Br-(CH₂)₆-Br + 2 Na → cyclohexane + 2 NaBr

This reaction is particularly useful for forming rings, though its yields can be variable for larger rings.[16]

Data Presentation

The following table summarizes the key factors influencing the reaction pathways of 1,6-dibromohexane.

Factor	Condition	Preferred Mechanism	Predominant Pathway	Expected Product Type
Substrate Structure	Primary Dihalide	SN2	-	-
Nucleophile	Strong, Unhindered (e.g., I⁻, RS⁻, N₃⁻)	SN2	Intermolecular	Disubstituted Alkane
Nucleophile	Bulky (e.g., t-BuO⁻)	SN2	Elimination (E2) may compete	Alkenes/Dienes
Reactant	Metal (e.g., Na, Zn)	Radical/Organometallic	Intramolecular	Cycloalkane[17][18][20]
Solvent	Polar Aprotic (e.g., Acetone, DMF, DMSO)	SN2	Favors SN2 rate	Disubstituted Alkane
Solvent	Polar Protic (e.g., Ethanol, Water)	SN2	May slow SN2 rate slightly	Disubstituted Alkane

Experimental Protocols

Protocol 1: Intermolecular Double Substitution with Sodium Thiocyanate

This protocol describes a typical procedure for the synthesis of 1,6-dithiocyanohexane.[21]

Materials:

• 1,6-dibromohexane

• Sodium thiocyanate (NaSCN)

• Acetone (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• In a round-bottom flask, dissolve 1,6-dibromohexane (1.0 eq) in anhydrous acetone.

• Add sodium thiocyanate (2.2 eq) to the solution.

• Equip the flask with a reflux condenser and place it on a heating mantle with a magnetic stirrer.

• Heat the mixture to reflux (approx. 56°C) and maintain stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete (typically several hours), allow the mixture to cool to room temperature.

• Filter the mixture to remove the sodium bromide precipitate and any unreacted sodium thiocyanate.

• Concentrate the filtrate using a rotary evaporator to remove the acetone.

• Purify the crude product by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 2: Intramolecular Cyclization (Wurtz Reaction)

This protocol outlines the synthesis of cyclohexane from 1,6-dibromohexane.[16][17]

Materials:

• 1,6-dibromohexane

• Sodium metal

• Anhydrous diethyl ether or dioxane

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon gas)

Procedure:

• Set up a dry round-bottom flask with a reflux condenser and dropping funnel under an inert atmosphere.

• Place finely cut sodium metal (2.2 eq) in the flask with anhydrous diethyl ether.

• Dissolve 1,6-dibromohexane (1.0 eq) in a separate portion of anhydrous diethyl ether and place it in the dropping funnel.

• Heat the ether in the flask to a gentle reflux.

• Add the 1,6-dibromohexane solution dropwise to the refluxing mixture over several hours (maintaining high dilution favors intramolecular reaction).

• After the addition is complete, continue to reflux the mixture until the sodium metal is consumed.

• Cool the reaction mixture and cautiously quench any remaining sodium with a small amount of ethanol.

• Add water to dissolve the sodium bromide salts.

• Separate the organic layer, wash it with water and brine, and dry it over an anhydrous drying agent (e.g., MgSO₄).

• Filter off the drying agent and carefully distill the ether to obtain cyclohexane.

Visualizations

Caption: Generalized SN2 mechanism on 1,6-dibromohexane.

Caption: Intramolecular Wurtz reaction pathway for 1,6-dibromohexane.

Caption: General experimental workflow for nucleophilic substitution.

Conclusion

The nucleophilic substitution reactions of 1,6-dibromohexane are governed predominantly by the SN2 mechanism due to its primary alkyl halide structure. This reactivity allows for straightforward intermolecular double substitution with a variety of strong nucleophiles to form linear, disubstituted hexane derivatives. Furthermore, under specific reductive conditions such as the Wurtz reaction, it serves as a key substrate for intramolecular cyclization to synthesize cyclohexane. A thorough understanding of these competing pathways and the factors that control them is essential for leveraging 1,6-dibromohexane effectively in complex organic synthesis.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 4. byjus.com [byjus.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 7. savemyexams.com [savemyexams.com]
• 8. chemistry.ucsd.edu [chemistry.ucsd.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. Khan Academy [khanacademy.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. gacariyalur.ac.in [gacariyalur.ac.in]
• 14. youtube.com [youtube.com]
• 15. benchchem.com [benchchem.com]
• 16. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 17. Question No: 22 Given the conversion of 1,6-dibromohexane to cyclohexane.. [askfilo.com]
• 18. 1,6 Dibromohexane can be converted to cyclohexane, when treated with Na .. [askfilo.com]
• 19. [Solved] 1,6 Dibromohexane can be converted to cyclohexane, when treated .. [askfilo.com]
• 20. 1,6 Dibromohexane can be converted to cyclohexane, when treated with \mat.. [askfilo.com]
• 21. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Thermochemical Properties of 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties of 1,6-dibromohexane (CAS No: 629-03-8), a versatile building block in organic synthesis. This document collates available data on its fundamental thermodynamic parameters, details the experimental methodologies for their determination, and presents logical workflows for these experimental processes.

Core Thermochemical Data

The following tables summarize the key thermochemical and physical properties of 1,6-dibromohexane. While much of the critically evaluated data is held in curated databases, this guide indicates their availability from authoritative sources such as the NIST/TRC Web Thermo Tables.

Table 1: Fundamental Thermochemical Properties of 1,6-Dibromohexane

Property	Symbol	Value	Source
Standard Enthalpy of Formation (Gas)	ΔfH°(g)	Data available	Cheméo[1]
Standard Enthalpy of Vaporization	ΔvapH°	Data available	NIST/TRC Web Thermo Tables
Liquid Phase Heat Capacity	Cp(l)	Data available	Cheméo, NIST/TRC Web Thermo Tables[1]
Ideal Gas Heat Capacity	Cp(g)	Data available	NIST/TRC Web Thermo Tables
Standard Entropy (Ideal Gas)	S°(g)	Data available	Contact author for details
Excess Enthalpy	HE	Data available	PubChem, SpringerMaterials[2]
Heat of Solution	ΔsolH	Data available	PubChem, SpringerMaterials[2]

Table 2: Physical Properties of 1,6-Dibromohexane

Property	Value	Conditions	Source
Molecular Formula	C₆H₁₂Br₂
Molecular Weight	243.97 g/mol
Melting Point	-2 to -2.5 °C
Boiling Point	243 °C	at 1 atm	[3]
Density	1.586 g/mL	at 25 °C
Vapor Pressure	<1 hPa	at 20 °C	[3]

Experimental Protocols for Thermochemical Analysis

The determination of the thermochemical properties of 1,6-dibromohexane relies on precise calorimetric and analytical techniques. The following sections detail the methodologies for key experimental procedures.

Determination of Liquid Heat Capacity (Cp(l)) by Differential Scanning Calorimetry (DSC)

The heat capacity of liquid 1,6-dibromohexane can be accurately measured using Differential Scanning Calorimetry, following a procedure based on the ASTM E1269 standard.

Methodology:

• Calibration: The DSC instrument is first calibrated for temperature and heat flow using certified standards, such as indium and sapphire.

• Sample Preparation: A small, accurately weighed sample of 1,6-dibromohexane (typically 5-15 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Experimental Runs: A three-step procedure is employed:

  • Baseline Run: The DSC is run with two empty pans to obtain a baseline heat flow curve.

  • Sapphire Run: A sapphire standard of known mass is placed in the sample pan, and the experiment is repeated to determine the heat capacity calibration factor (KCp) as a function of temperature.

  • Sample Run: The sapphire is replaced with the 1,6-dibromohexane sample pan, and the experiment is run under the same conditions.

• Thermal Program: A typical program involves equilibrating the sample at a starting temperature (e.g., 25 °C), followed by heating at a constant rate (e.g., 10-20 °C/min) over the desired temperature range.

• Calculation: The heat flow (dq/dt) is measured as the differential thermal power between the sample and reference pans. The specific heat capacity (Cp) is calculated using the following equation:

  Cp = (dq/dt) / (m * β)

  where:

  • dq/dt is the heat flow

  • m is the mass of the sample

  • β is the heating rate

Determination of Enthalpy of Vaporization (ΔvapH) by Vapor Pressure Measurement

The enthalpy of vaporization can be determined by measuring the vapor pressure of 1,6-dibromohexane at different temperatures and applying the Clausius-Clapeyron equation. A static or dynamic method can be used.

Static Method Methodology:

• Apparatus: A thermostatted vessel connected to a pressure transducer and a vacuum line.

• Sample Preparation: A pure sample of 1,6-dibromohexane is degassed to remove any dissolved air by several freeze-pump-thaw cycles.

• Measurement: The sample is introduced into the vessel, which is then evacuated. The vessel is immersed in a constant-temperature bath, and the system is allowed to reach equilibrium. The vapor pressure at that temperature is recorded.

• Data Collection: The measurement is repeated at various temperatures.

• Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the absolute temperature (1/T). The enthalpy of vaporization is calculated from the slope of the resulting line, as described by the Clausius-Clapeyron equation:

  d(ln P)/d(1/T) = -ΔvapH/R

  where:

  • P is the vapor pressure

  • T is the absolute temperature

  • R is the ideal gas constant

Determination of Enthalpy of Combustion (ΔcH°) by Bomb Calorimetry

The standard enthalpy of combustion is determined using an isoperibol bomb calorimeter. For a liquid bromoalkane, special considerations are necessary to ensure complete combustion and to account for the final state of bromine.

Methodology:

• Calorimeter Calibration: The heat capacity of the calorimeter is determined by combusting a certified standard, typically benzoic acid.

• Sample Preparation: A known mass of 1,6-dibromohexane is placed in a quartz crucible. To aid combustion, a known mass of a hydrocarbon oil (with a known enthalpy of combustion) may be added. A reducing agent, such as a solution of arsenious oxide, is often added to the bomb to ensure that all bromine is converted to bromide ions in the final aqueous solution.

• Combustion: The sealed bomb is filled with high-purity oxygen to a pressure of approximately 30 atm. The bomb is then placed in the calorimeter, which is filled with a known amount of water. The sample is ignited, and the temperature change of the water is precisely measured.

• Analysis of Products: After combustion, the contents of the bomb are analyzed to determine the amount of nitric acid formed (from residual nitrogen in the bomb) and to confirm the complete conversion of bromine to bromide.

• Calculation: The total heat released is calculated from the temperature rise and the heat capacity of the calorimeter. Corrections are made for the heat of combustion of the auxiliary oil, the fuse wire, and the formation of nitric acid. The standard enthalpy of combustion of 1,6-dibromohexane is then calculated from the corrected heat release and the mass of the sample.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental procedures described above.

Workflow for Heat Capacity (Cp) Determination by DSC

Workflow for Enthalpy of Vaporization (ΔvapH) Determination

Workflow for Enthalpy of Combustion (ΔcH°) Determination

References

• 1. Hexane, 1,6-dibromo- (CAS 629-03-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 1,6-Dibromohexane | C6H12Br2 | CID 12368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,6-Dibromohexane CAS 629-03-8 | 802921 [merckmillipore.com]

The Versatility of a Six-Carbon Linker: An In-depth Technical Guide to the Industrial Applications of 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1,6-Dibromohexane, a linear alkyl dihalide, serves as a fundamental and versatile building block in a multitude of industrial and research applications. Its bifunctional nature, with reactive bromine atoms at both ends of a flexible six-carbon chain, allows for its use as a crosslinking agent, a monomer in polymerization reactions, and a key intermediate in the synthesis of a diverse array of complex molecules. This technical guide explores the core industrial applications of 1,6-dibromohexane, providing detailed experimental protocols for key syntheses, quantitative data for comparative analysis, and visualizations of relevant chemical and biological pathways.

Core Industrial Applications

The industrial utility of 1,6-dibromohexane spans several key sectors, primarily driven by its ability to introduce a hexamethylene spacer into molecular architectures. This C6 linker offers a balance of flexibility and defined length, which is crucial for tailoring the properties of the final products.

Polymer Chemistry

1,6-Dibromohexane is extensively used in the synthesis of a variety of polymers, where it can act as a monomer or a crosslinking agent. Its incorporation into polymer backbones or as pendant side chains can significantly influence the material's thermal stability, solubility, and mechanical and electronic properties.

a) Synthesis of Advanced Polymers:

• Polyfluorene Ionomers: These polymers are crucial for applications in alkaline fuel cells due to their ion-conductive properties. 1,6-Dibromohexane is used to introduce quaternized ammonium side chains onto the polyfluorene backbone, facilitating ion transport.

• Poly(3-(5-hexenyl)thiophene) (P3HNT): In the field of organic photovoltaics, 1,6-dibromohexane is utilized in the synthesis of monomers for cross-linkable regioregular polythiophenes. This cross-linking capability helps to stabilize the morphology of the polymer film, enhancing the performance and longevity of photovoltaic cells.

b) Crosslinking Agent:

The difunctional nature of 1,6-dibromohexane makes it an effective crosslinking agent for various polymers, such as glycuronans, enhancing their mechanical strength and stability.

Organic Synthesis and Specialty Chemicals

As a versatile building block, 1,6-dibromohexane is a cornerstone in the synthesis of numerous organic compounds with specialized functions.

a) Ionic Liquids:

Dicationic ionic liquids, which possess two cationic centers linked by an alkyl chain, exhibit unique properties such as higher thermal stability and different phase behavior compared to their monocatonic counterparts. 1,6-Dibromohexane is a common choice for the spacer unit in the synthesis of these materials.

b) Corrosion Inhibitors:

Gemini surfactants, which are composed of two amphiphilic moieties connected by a spacer, are highly effective corrosion inhibitors for metals like carbon steel, particularly in industrial settings such as oilfields. 1,6-Dibromohexane is frequently used as the spacer to synthesize these specialized surfactants.

Pharmaceutical and Drug Development

In the pharmaceutical industry, 1,6-dibromohexane serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) and as a linker to create molecules with therapeutic potential.

a) Synthesis of Hexamethonium Bromide:

This compound, a ganglion-blocking agent historically used as an antihypertensive drug, is synthesized from 1,6-dibromohexane and trimethylamine.

b) Synthesis of Benzo[b]xanthone Derivatives with Antitumor Activity:

1,6-Dibromohexane can be used to introduce aminoalkoxy side chains onto the benzo[b]xanthone scaffold. These derivatives have shown potential as antitumor agents by inducing apoptosis in cancer cells.

Quantitative Data Summary

The following tables summarize key quantitative data from the experimental protocols detailed in this guide, allowing for easy comparison of reaction conditions and outcomes.

Table 1: Synthesis of Dicationic Ionic Liquids

Reactant 1	Reactant 2	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Methylimidazole	1,6-Dibromohexane	Toluene	80	12	Excellent
1-Alkylimidazole	1,6-Dibromohexane	4-methyl-2-pentanone	80	12	N/A

Table 2: Synthesis of Gemini Surfactants for Corrosion Inhibition

Intermediate	Coupling Agent	Solvent	Temperature (°C)	Time (h)	Inhibition Efficiency (%)
1-Dodecyl-1H-imidazole	1,6-Dibromohexane	Acetonitrile	80	12	Up to 96%

Table 3: Synthesis of Nylon 6,10

Monomer 1	Monomer 2	Solvent System	Polymerization Type	Yield
1,6-Hexanediamine	Sebacoyl Chloride	Water/Hexane	Interfacial	N/A

Experimental Protocols

This section provides detailed methodologies for the synthesis of key industrial products derived from 1,6-dibromohexane.

Protocol 1: Synthesis of a Dicationic Ionic Liquid

This protocol describes the synthesis of 3,3'-(hexane-1,6-diyl)bis(1-alkylimidazolium) bromides.

Materials:

• 1,6-Dibromohexane

• 1-Alkylimidazole

• Toluene or 4-methyl-2-pentanone (MIBK)

• Ethyl acetate (for washing)

Procedure:

• In a three-necked flask, dissolve 1,6-dibromohexane (58 mmol, 1 equivalent) in 10 mL of toluene or MIBK.

• Prepare a solution of 1-alkylimidazole (122 mmol, 2.1 equivalents) in 10 mL of the same solvent.

• Add the 1-alkylimidazole solution dropwise to the 1,6-dibromohexane solution at 0°C with magnetic stirring.

• Add another 10 mL of the solvent and stir the solution for 15 minutes.

• Heat the reaction mixture to 80°C and stir for 12 hours.

• A white solid precipitate (or liquid separation) will be observed.

• Filter the solid precipitate under vacuum.

• Wash the precipitate with toluene (3 x 50 mL) and ethyl acetate (3 x 50 mL).

• Dry the final product in vacuo to afford the dicationic ionic liquid as a white solid.[1]

Protocol 2: Synthesis of a Gemini Surfactant for Corrosion Inhibition

This protocol details the synthesis of a cationic gemini surfactant with a C6 spacer.

Materials:

• 1-Dodecyl-1H-imidazole

• 1,6-Dibromohexane

• Acetonitrile

Procedure:

• Synthesize the intermediate, 1-dodecyl-1H-imidazole, by reacting dodecyl bromide with imidazole in the presence of KOH in acetonitrile.

• In a reaction vessel, combine 1-dodecyl-1H-imidazole (0.2 mol) with 1,6-dibromohexane (0.1 mol) in 50 mL of acetonitrile.[2]

• Reflux the reaction mixture for 12 hours at 80°C.[2]

• After the reaction is complete, recrystallize the produced gemini surfactant from acetonitrile by evaporation under vacuum.[2]

Protocol 3: Synthesis of Nylon 6,10 via Interfacial Polymerization

This classic experiment demonstrates the synthesis of a polyamide using 1,6-hexanediamine, a derivative of 1,6-dibromohexane via reduction of the corresponding dinitrile.

Materials:

• 1,6-Hexanediamine

• Sebacoyl chloride

• Sodium hydroxide (NaOH)

• Hexane

• Distilled water

Procedure:

• Prepare an aqueous solution of 1,6-hexanediamine (e.g., 0.5 M) containing NaOH (e.g., 0.5 M).

• Prepare a solution of sebacoyl chloride (e.g., 0.2 M) in hexane.

• Carefully pour the sebacoyl chloride solution on top of the aqueous 1,6-hexanediamine solution in a beaker to form two distinct layers.

• A film of Nylon 6,10 will form at the interface of the two layers.

• Using forceps, gently grasp the polymer film and pull it out of the beaker continuously. A "rope" of nylon can be drawn.

• Wash the resulting nylon polymer thoroughly with water and then with a suitable solvent like ethanol or acetone to remove unreacted monomers and byproducts.

• Allow the nylon to dry.

Protocol 4: Synthesis of an Aminoalkoxy-Benzo[b]xanthone Derivative

This protocol outlines a general method for the synthesis of xanthone derivatives with aminoalkoxy side chains, which have shown potential antitumor activity. This specific example is adapted for a hexyl linker derived from 1,6-dibromohexane.

Materials:

• 1,3-Dihydroxyxanthone

• 1,6-Dibromohexane

• A desired amine (e.g., diethylamine)

• Potassium carbonate (K2CO3)

• Acetone or other suitable solvent

Procedure: Step 1: Synthesis of 1-Hydroxy-3-(6-bromohexyloxy)xanthone

• In a round-bottom flask, dissolve 1,3-dihydroxyxanthone and potassium carbonate in acetone.

• Add 1,6-dibromohexane to the mixture.

• Reflux the reaction mixture for several hours, monitoring the progress by thin-layer chromatography.

• After the reaction is complete, filter the mixture and evaporate the solvent.

• Purify the crude product by column chromatography to obtain 1-hydroxy-3-(6-bromohexyloxy)xanthone.

Step 2: Synthesis of the final aminoalkoxy derivative

• Dissolve the 1-hydroxy-3-(6-bromohexyloxy)xanthone and an excess of the desired amine (e.g., diethylamine) in a suitable solvent.

• Heat the mixture in a sealed tube or under reflux until the reaction is complete (monitored by TLC).

• Remove the solvent and excess amine under reduced pressure.

• Purify the final product by column chromatography to yield the target aminoalkoxy-benzo[b]xanthone derivative.

Signaling Pathways and Logical Relationships

Antitumor Mechanism of Benzo[b]xanthone Derivatives

Certain benzo[b]xanthone derivatives, which can be synthesized using 1,6-dibromohexane as a linker for side chains, have demonstrated antitumor activity by inducing apoptosis in cancer cells through the mitochondrial pathway.[3][4] This signaling cascade is a critical process in programmed cell death and is a key target in cancer therapy.

References

• 1. Synthesis and properties of highly durable poly(fluorene-alt-tetrafluorophenylene) anion-conducting membranes with cyclic ammonium groups - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, Biological Evaluation, and Preliminary Mechanistic Study of a Novel Mitochondrial-Targeted Xanthone - PMC [pmc.ncbi.nlm.nih.gov]

The Synthesis of 1,6-Dibromohexane: A Historical and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Dibromohexane is a valuable bifunctional electrophile widely employed in organic synthesis, particularly in the construction of pharmaceuticals, polymers, and other fine chemicals. Its C6 alkyl chain provides a flexible spacer, and the terminal bromine atoms serve as reactive handles for a variety of nucleophilic substitution and coupling reactions. This technical guide provides an in-depth exploration of the historical development of synthetic methods for 1,6-dibromohexane, offering detailed experimental protocols, comparative data, and a visual representation of the key synthetic pathways.

Historical Perspective: The Genesis of a Versatile Building Block

The first documented synthesis of 1,6-dibromohexane was reported in 1894 by William Henry Perkin Jr. and his student Edward Haworth. Their work, part of broader investigations into cyclization reactions and the formation of polymethylene derivatives, laid the groundwork for the synthesis of this important intermediate. While the exact yield from their initial synthesis is not well-documented, their method involved the reaction of 1,6-hexanediol with a brominating agent, a fundamental approach that continues to be the cornerstone of modern synthetic routes.

Core Synthetic Methodologies

The synthesis of 1,6-dibromohexane has evolved from early explorations to highly optimized industrial processes. The primary strategies can be categorized by their starting materials: 1,6-hexanediol, adipic acid, and hexane.

From 1,6-Hexanediol: The Workhorse of 1,6-Dibromohexane Synthesis

The most prevalent and efficient methods for producing 1,6-dibromohexane begin with 1,6-hexanediol. This approach involves the substitution of the two hydroxyl groups with bromine atoms. Several key reagents and protocols have been developed for this transformation.

One of the most direct and long-standing methods for the synthesis of 1,6-dibromohexane is the reaction of 1,6-hexanediol with concentrated hydrobromic acid, often in the presence of a strong acid catalyst like sulfuric acid to facilitate the dehydration process.

Experimental Protocol: Synthesis of 1,6-Dibromohexane from 1,6-Hexanediol and HBr [1][2][3]

• Apparatus: A four-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, a thermometer, and a dropping funnel.

• Reagents:

  • 1,6-Hexanediol

  • 48% Hydrobromic Acid (aq.)

  • Concentrated Sulfuric Acid

  • 5% Sodium Carbonate Solution (aq.)

  • Anhydrous Calcium Chloride

• Procedure:

  • To the flask, add 1,6-hexanediol and a small amount of 48% hydrobromic acid. Stir the mixture at room temperature until the diol is fully dissolved.

  • Gently warm the mixture to approximately 40°C.

  • Slowly add concentrated sulfuric acid dropwise via the dropping funnel, monitoring the temperature to control any exotherm.

  • After the sulfuric acid addition is complete, add the remaining portion of the 48% hydrobromic acid.

  • Gradually heat the reaction mixture to reflux and maintain this temperature for approximately 4-18 hours. The progress of the reaction can be monitored by gas chromatography (GC).

  • After the reaction is complete, cool the mixture to room temperature. The mixture will separate into two phases.

  • Separate the organic phase and wash it sequentially with equal volumes of water and a 5% sodium carbonate solution to neutralize any remaining acid.

  • Perform a steam distillation to isolate the crude 1,6-dibromohexane.

  • Dry the distilled organic phase over anhydrous calcium chloride.

  • Purify the product by vacuum distillation, collecting the fraction boiling at 143-145°C at 3.9 kPa.

The Appel reaction provides a milder alternative for the conversion of alcohols to alkyl halides. For the synthesis of 1,6-dibromohexane, this typically involves the use of triphenylphosphine (PPh₃) and a bromine source, such as N-bromosuccinimide (NBS) or carbon tetrabromide (CBr₄). This method is particularly advantageous for substrates sensitive to harsh acidic conditions.

Experimental Protocol: Synthesis of 1,6-Dibromohexane via the Appel Reaction [4][5]

• Apparatus: A dry, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Reagents:

  • 1,6-Hexanediol

  • N-Bromosuccinimide (NBS)

  • Triphenylphosphine (PPh₃)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • Petroleum Ether and Ethyl Acetate (for chromatography)

• Procedure:

  • In the flask under a nitrogen atmosphere, dissolve N-bromosuccinimide (3 mmol) in anhydrous dichloromethane (10 mL).

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • In a separate flask, prepare a solution of 1,6-hexanediol (1 mmol) and triphenylphosphine (3 mmol) in anhydrous dichloromethane.

  • Add the solution of the diol and triphenylphosphine dropwise to the cold NBS solution with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir in the dark for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) using a 20:1 mixture of petroleum ether and ethyl acetate as the eluent.

  • Once the reaction is complete, concentrate the mixture in vacuo.

  • Purify the residue by flash chromatography on a silica gel column, eluting with a 30:1 mixture of petroleum ether and ethyl acetate to yield pure 1,6-dibromohexane.

Phosphorus tribromide is another effective reagent for the bromination of primary alcohols. The reaction is typically performed in a suitable solvent, and care must be taken due to the reactivity of PBr₃ with water.

Experimental Protocol: Synthesis of 1,6-Dibromohexane with PBr₃

• Apparatus: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser with a drying tube.

• Reagents:

  • 1,6-Hexanediol

  • Phosphorus Tribromide (PBr₃)

  • Anhydrous Hexane

  • 3% Sodium Hydroxide Solution (aq.)

  • Pure Water

• Procedure:

  • In the flask, dissolve 1,6-hexanediol in anhydrous hexane.

  • Cool the solution in an ice bath to maintain a temperature at or below 40°C.

  • Slowly add phosphorus tribromide dropwise to the stirred solution.

  • After the addition is complete, continue stirring the reaction mixture at a controlled temperature until the reaction is complete (monitor by GC or TLC).

  • Carefully quench the reaction by the slow addition of water.

  • Separate the organic layer and wash it successively with pure water and a 3% aqueous solution of sodium hydroxide.

  • Dry the organic layer over an appropriate drying agent (e.g., anhydrous magnesium sulfate).

  • Remove the solvent by rotary evaporation.

  • Purify the resulting crude product by vacuum distillation.

From Adipic Acid: An Indirect, Two-Step Route

While not a direct conversion, 1,6-dibromohexane can be synthesized from adipic acid in a two-step process. The first step involves the reduction of the dicarboxylic acid to 1,6-hexanediol, which is then subjected to one of the bromination methods described above. The industrial production of 1,6-hexanediol often utilizes the catalytic hydrogenation of adipic acid or its esters.

Experimental Protocol: Two-Step Synthesis from Adipic Acid

• Step 1: Reduction of Adipic Acid to 1,6-Hexanediol [3]

  • This reduction is typically carried out via catalytic hydrogenation under high pressure and temperature. A variety of catalysts can be employed, including iridium-rhenium (Ir-Re) catalysts. For instance, with an Ir-Re catalyst, complete conversion of adipic acid can be achieved at 180°C and 10 MPa of H₂ after 16 hours, yielding 1,6-hexanediol with a selectivity of 59%.[3] In industrial settings, catalysts based on cobalt, copper, or manganese are often used at temperatures between 170-240°C and pressures of 15.0-30.0 MPa.

• Step 2: Bromination of 1,6-Hexanediol

  • The resulting 1,6-hexanediol can then be converted to 1,6-dibromohexane using one of the detailed protocols described in the previous section (e.g., using HBr, the Appel reaction, or PBr₃).

From Hexane: A Challenging and Non-Selective Pathway

The direct conversion of hexane to 1,6-dibromohexane via free-radical bromination is theoretically possible but practically inefficient. The reaction is notoriously difficult to control and results in a complex mixture of mono- and poly-brominated isomers. The reactivity of secondary hydrogens in the hexane chain is greater than that of the primary hydrogens, leading to preferential bromination at internal positions.

Conceptual Protocol: Free-Radical Bromination of Hexane

• Reaction Principle: The reaction proceeds via a free-radical chain mechanism initiated by UV light or heat. A bromine radical abstracts a hydrogen atom from the hexane chain to form an alkyl radical, which then reacts with molecular bromine.

• Challenges and Outcome: Due to the statistical probability and the higher stability of secondary radicals, the formation of 2-bromohexane and 3-bromohexane is favored over 1-bromohexane. Achieving di-substitution specifically at the 1 and 6 positions is extremely low-yielding, making this method unsuitable for preparative synthesis. The resulting product is a complex mixture that is very difficult to separate.

Quantitative Data Summary

The following table summarizes key quantitative data for the different synthetic routes to 1,6-dibromohexane, allowing for a direct comparison of their efficiencies and reaction conditions.

Starting Material	Reagent(s)	Solvent	Reaction Time (hours)	Temperature (°C)	Yield (%)	Purity/Notes	Reference
1,6-Hexanediol	48% aq. HBr, H₂SO₄	Toluene	18	Reflux	83	Isolated Yield	[4]
1,6-Hexanediol	48% aq. HBr	Benzene	4	Reflux	95	GC Purity	[4]
1,6-Hexanediol	NBS, PPh₃	Dichloromethane	12	-78 to 20	97	Isolated Yield	[4][5]
1,6-Hexanediol	PBr₃	Not Specified	Not Specified	≤ 40	Not Specified	-	[4]
Adipic Acid	1. Ir-Re/C, H₂	Water	16	180	59 (for diol)	Two-step process	[3]
2. Brominating Agent
Hexane	Br₂, UV light	Neat	Variable	Light-initiated	Very Low	Complex mixture	[6]

Signaling Pathways and Experimental Workflows

To visualize the relationships between the different synthetic strategies, the following diagrams have been generated using the DOT language.

Synthetic Pathways to 1,6-Dibromohexane

Workflow: Synthesis from 1,6-Hexanediol via HBr

Workflow: Synthesis via Appel Reaction

Conclusion

The synthesis of 1,6-dibromohexane has a rich history, evolving from its initial preparation in the late 19th century to a variety of well-established methods in modern organic chemistry. The most reliable and high-yielding approaches utilize 1,6-hexanediol as a precursor, with the choice of brominating agent—hydrobromic acid, reagents for the Appel reaction, or phosphorus tribromide—depending on the desired reaction conditions and substrate sensitivity. While synthesis from adipic acid is a viable two-step industrial route, the direct bromination of hexane remains a challenging and impractical method for targeted synthesis. This guide provides researchers and professionals with a comprehensive overview of these methods, enabling the informed selection and execution of the most suitable synthetic strategy for their specific needs.

References

• 1. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - prepration of 1,6-dibromohexane - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. 1,6-Dibromohexane synthesis - chemicalbook [chemicalbook.com]
• 5. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1,6-Dibromohexane as a Crosslinking Agent in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,6-dibromohexane as a crosslinking agent in the synthesis of polymers for biomedical applications, including drug delivery and gene therapy. Detailed protocols for key experiments are provided to guide researchers in their practical applications.

Introduction

1,6-Dibromohexane is a versatile alkyl halide compound frequently employed as a crosslinking agent in polymer chemistry. Its bifunctional nature, with bromine atoms at either end of a six-carbon chain, allows it to react with nucleophilic groups (such as amines) on different polymer chains, forming stable covalent linkages. This crosslinking process is crucial for modifying the physicochemical properties of polymers, including their mechanical strength, swelling behavior, and degradation profile. In the context of drug delivery and biomedical applications, these properties are paramount for controlling the release kinetics of therapeutic agents and ensuring the biocompatibility of the polymer matrix.

Applications in Polymer Synthesis for Drug Delivery and Gene Therapy

Crosslinking polymers with 1,6-dibromohexane offers several advantages for biomedical applications:

• Enhanced Mechanical Stability: Crosslinking increases the structural integrity of polymer matrices, preventing their premature dissolution and enabling the fabrication of robust hydrogels, nanoparticles, and microspheres.

• Controlled Swelling and Drug Release: The degree of crosslinking directly influences the swelling ratio of hydrogels in aqueous environments. A higher crosslinking density generally leads to lower swelling, which can be tailored to achieve a desired rate of drug diffusion from the polymer matrix.

• Improved Biocompatibility: By crosslinking low molecular weight polymers, it is possible to create larger, more stable structures with reduced cytotoxicity, a critical consideration for in vivo applications. For instance, crosslinking low molecular weight polyethyleneimine (PEI) has been shown to enhance its gene transfection efficiency while minimizing the toxicity associated with high molecular weight PEI.

Experimental Protocols

The following sections detail experimental protocols for the synthesis and characterization of polymers crosslinked with 1,6-dibromohexane. These protocols are based on established methodologies for similar crosslinking reactions and can be adapted for specific polymer systems.

Protocol 1: Synthesis of 1,6-Dibromohexane Crosslinked Polyethyleneimine (PEI) Nanoparticles for Gene Delivery

This protocol describes the synthesis of crosslinked PEI nanoparticles, a promising non-viral vector for gene therapy. The crosslinking of low molecular weight PEI aims to increase the polymer's molecular weight to enhance DNA condensation and transfection efficiency while maintaining low cytotoxicity.

Materials:

• Low molecular weight branched Polyethyleneimine (PEI) (e.g., 800 Da)

• 1,6-Dibromohexane

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Dialysis membrane (MWCO 10 kDa)

• Deionized water

Procedure:

• Dissolution of PEI: Dissolve 1.0 g of low molecular weight branched PEI in 20 mL of DMSO in a round-bottom flask.

• Addition of Crosslinker: In a separate vial, dissolve the desired molar ratio of 1,6-dibromohexane in 5 mL of DMSO. Add this solution dropwise to the stirring PEI solution. The molar ratio of PEI to 1,6-dibromohexane can be varied to control the degree of crosslinking (e.g., 1:0.1, 1:0.25, 1:0.5).

• Reaction: Allow the reaction to proceed at 60°C for 24 hours under constant stirring.

• Purification:

  • Precipitate the crosslinked PEI by adding the reaction mixture to 200 mL of vigorously stirring ethanol.

  • Centrifuge the suspension at 10,000 rpm for 15 minutes to collect the precipitate.

  • Wash the precipitate twice with ethanol to remove unreacted 1,6-dibromohexane and DMSO.

  • Redissolve the precipitate in deionized water.

  • Dialyze the aqueous solution against deionized water for 48 hours using a dialysis membrane with a 10 kDa molecular weight cutoff, changing the water every 6 hours.

• Lyophilization: Freeze-dry the purified solution to obtain the crosslinked PEI as a white, fluffy solid.

• Characterization: The resulting crosslinked PEI should be characterized for its molecular weight (e.g., by gel permeation chromatography), degree of crosslinking (e.g., by NMR spectroscopy), and ability to condense DNA (e.g., by gel retardation assay).

Experimental Workflow for PEI Nanoparticle Synthesis

Caption: Workflow for synthesizing 1,6-dibromohexane crosslinked PEI nanoparticles.

Protocol 2: Preparation of 1,6-Dibromohexane Crosslinked Chitosan Microspheres for Controlled Drug Release of 5-Fluorouracil

This protocol details the preparation of drug-loaded chitosan microspheres using an emulsion crosslinking method. Chitosan, a biocompatible and biodegradable polysaccharide, is crosslinked with 1,6-dibromohexane to form a stable matrix for the controlled release of the anticancer drug 5-Fluorouracil (5-FU).

Materials:

• Low molecular weight Chitosan

• 1% (v/v) Acetic acid solution

• 1,6-Dibromohexane

• 5-Fluorouracil (5-FU)

• Liquid paraffin

• Span 80

• Acetone

• Phosphate buffered saline (PBS, pH 7.4)

Procedure:

• Chitosan Solution Preparation: Dissolve 2.0 g of chitosan in 100 mL of 1% acetic acid solution with overnight stirring to ensure complete dissolution.

• Drug Incorporation: Add 0.5 g of 5-Fluorouracil to the chitosan solution and stir until a homogenous suspension is formed.

• Emulsion Formation:

  • In a beaker, prepare the oil phase by mixing 100 mL of liquid paraffin with 1.0 mL of Span 80 as a surfactant.

  • Slowly add the drug-containing chitosan solution to the oil phase while homogenizing at 2000 rpm to form a water-in-oil (w/o) emulsion.

• Crosslinking:

  • Prepare a solution of 1,6-dibromohexane in 10 mL of acetone. The amount of 1,6-dibromohexane can be varied (e.g., 0.5, 1.0, 1.5 mL) to achieve different crosslinking densities.

  • Add the crosslinker solution dropwise to the emulsion under continuous stirring.

  • Continue stirring for 3 hours to allow for the formation of crosslinked microspheres.

• Microsphere Collection and Washing:

  • Separate the microspheres by filtration.

  • Wash the collected microspheres repeatedly with acetone to remove any residual liquid paraffin and unreacted crosslinker.

  • Finally, wash with deionized water to remove the acetic acid.

• Drying: Dry the microspheres in a desiccator at room temperature for 48 hours.

• Characterization: The prepared microspheres should be characterized for their size and morphology (e.g., by scanning electron microscopy), drug loading efficiency, and in vitro drug release profile.

Logical Relationship for Microsphere Preparation

Application Notes and Protocols: 1,6-Dibromohexane in Williamson Ether Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1,6-dibromohexane as a key reagent in Williamson ether synthesis. It is intended to guide researchers in the synthesis of various ethers, including symmetric and asymmetric diethers, which are valuable intermediates in drug development and materials science.

Introduction

The Williamson ether synthesis is a robust and widely used method for preparing ethers, proceeding via an SN2 reaction between an alkoxide and an alkyl halide.[1] 1,6-Dibromohexane is a versatile difunctional electrophile that serves as a six-carbon (C6) linear spacer, enabling the synthesis of compounds with precisely controlled chain lengths.[2] Its applications range from the creation of molecular bridges in complex molecules to the synthesis of polymers and specialty chemicals.[2]

This document outlines protocols for both intermolecular and intramolecular Williamson ether synthesis using 1,6-dibromohexane, with a focus on reaction conditions, potential side reactions, and the use of phase-transfer catalysis to improve reaction efficiency.

Key Applications of 1,6-Dibromohexane in Ether Synthesis

• Synthesis of Symmetrical Bis-Ethers: The primary application involves reacting 1,6-dibromohexane with two equivalents of an alcohol or phenol to form symmetrical bis-ethers. These products can be used as monomers for polymerization or as building blocks in supramolecular chemistry.

• Synthesis of Asymmetrical Ethers: Stepwise or controlled reactions allow for the synthesis of asymmetrical ethers, where the two ends of the hexane chain are functionalized with different ether groups.

• Intramolecular Cyclization: Under specific conditions, a derivative of 1,6-dibromohexane, such as 6-bromohexanol, can undergo an intramolecular Williamson ether synthesis to form a cyclic ether, oxepane.[3]

• Phase-Transfer Catalysis (PTC): The use of phase-transfer catalysts is highly beneficial in reactions with 1,6-dibromohexane, as it facilitates the reaction between the aqueous-soluble alkoxide and the organic-soluble dibromoalkane, often leading to higher yields and milder reaction conditions.[4][5]

Experimental Protocols

Protocol 1: Synthesis of 1,6-Bis(p-tolyloxy)hexane via Phase-Transfer Catalysis

This protocol is adapted from a similar synthesis using 1,5-dibromohexane and is expected to provide good yields for the 1,6-dibromohexane analogue.[4]

Reaction Scheme:

2 p-Cresol + Br-(CH₂)₆-Br → p-Tolyl-O-(CH₂)₆-O-p-Tolyl + 2 HBr

Materials:

• 1,6-Dibromohexane

• p-Cresol (2.2 equivalents)

• Anhydrous Potassium Carbonate (K₂CO₃) (3.0 equivalents)

• Tetrabutylammonium Bromide (TBAB) (0.1 equivalents)

• Toluene

• Deionized Water

• Brine Solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add p-cresol (2.2 eq.), anhydrous potassium carbonate (3.0 eq.), tetrabutylammonium bromide (0.1 eq.), and toluene (10 volumes).

• Stir the mixture at room temperature for 15 minutes to ensure homogeneity.

• Add 1,6-dibromohexane (1.0 eq.) to the reaction mixture.

• Heat the mixture to reflux (approximately 110 °C) and maintain for 6-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and add deionized water (10 volumes).

• Separate the organic layer and extract the aqueous layer with toluene (2 x 5 volumes).

• Combine the organic layers, wash with brine solution (1 x 5 volumes), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate it under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water).

Protocol 2: Mono-alkylation of a Phenol with 1,6-Dibromohexane

This protocol provides a general method for achieving mono-substitution, which can be a challenge with difunctional electrophiles. The key is to use an excess of the dibromoalkane.

Materials:

• Phenol (or substituted phenol) (1.0 equivalent)

• 1,6-Dibromohexane (3.0 equivalents)

• Anhydrous Potassium Carbonate (K₂CO₃) (3.0 equivalents)

• Acetone

Procedure:

• In a round-bottom flask, dissolve the phenol (1.0 eq.) in acetone (10 volumes).

• Add anhydrous potassium carbonate (3.0 eq.) to the solution.

• Stir the mixture at room temperature for 10 minutes.

• Add 1,6-dibromohexane (3.0 eq.) to the reaction mixture.

• Heat the mixture at reflux for 12 hours.

• After cooling, evaporate the acetone under reduced pressure.

• Add water to the residue and extract the aqueous layer with ethyl acetate (3 x 10 volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer in vacuo to get the crude product.

• Purify the product by column chromatography to separate the mono-alkylated product from the unreacted starting materials and any di-alkylated by-product.

Quantitative Data

The following table summarizes reaction conditions and yields for Williamson ether synthesis and related reactions involving 1,6-dibromohexane and similar compounds.

Nucleophile	Electrophile	Base	Catalyst	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Citation
p-Cresol	1,5-Dibromohexane	K₂CO₃	TBAB	Toluene	~110	6-8	1,5-Bis(p-tolyloxy)pentane	Good	[4]
1,6-Hexanediol	p-Nitrochlorobenzene	K₂CO₃	None	DMF	110	6	6-(4-Nitrophenoxy)hexanol	74	[6]
-	1,6-Dibromohexane	t-BuOK	None	THF	Reflux	16	6-Bromo-1-hexene	79	[7]

Potential Side Reactions

The primary side reaction of concern when using 1,6-dibromohexane in Williamson ether synthesis is elimination (E2) , especially when using a strong, sterically hindered base like potassium tert-butoxide.[7] This can lead to the formation of 6-bromo-1-hexene.[7] To favor substitution (SN2) over elimination, it is advisable to use a less sterically hindered base, such as potassium carbonate or sodium hydride, and to maintain the lowest effective reaction temperature.

Another potential side reaction is intramolecular cyclization if a hydroxyl group is present on the hexane chain, which can be formed by partial hydrolysis or as an intermediate in a stepwise synthesis. This would lead to the formation of oxepane.[3]

Visualizations

Caption: General workflow for the Williamson ether synthesis using 1,6-dibromohexane.

Caption: Competing intermolecular and intramolecular pathways in Williamson ether synthesis.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. 6-(4-Nitro­phen­oxy)hexa­nol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6-Bromo-1-hexene synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Step-by-Step Guide for Synthesizing Polyamides Utilizing 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for the synthesis of polyamides where 1,6-dibromohexane is utilized as a key starting material. The process involves a two-stage synthesis: first, the conversion of 1,6-dibromohexane to 1,6-diaminohexane, a crucial monomer, followed by the interfacial polymerization of this diamine with a diacid chloride to yield a polyamide, such as Nylon 6,10. This method is particularly instructive for researchers interested in polymer synthesis and the modification of aliphatic chains for various applications, including drug delivery matrices and advanced biomaterials.

Stage 1: Synthesis of 1,6-Diaminohexane from 1,6-Dibromohexane

The initial stage of this protocol focuses on the conversion of 1,6-dibromohexane to 1,6-diaminohexane via a reaction with ammonia. This is a crucial step to generate the diamine monomer required for the subsequent polymerization.

Experimental Protocol: Synthesis of 1,6-Diaminohexane

Materials:

• 1,6-Dibromohexane

• Aqueous Ammonia (28-30%)

• Ethanol

• Diethyl ether

• Sodium hydroxide (NaOH)

• Distilled water

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• High-pressure stainless-steel autoclave or a sealed thick-walled glass reaction tube

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Reaction Setup: In a high-pressure autoclave, place a solution of 1,6-dibromohexane in ethanol. A typical molar ratio would be 1:20 of 1,6-dibromohexane to ammonia.

• Ammonolysis: Add a large excess of concentrated aqueous ammonia to the ethanolic solution of 1,6-dibromohexane.

• Reaction Conditions: Seal the autoclave and heat the mixture to approximately 120°C. Maintain this temperature for 4-6 hours. The pressure inside the vessel will increase, so ensure the equipment is rated for the expected pressure.

• Work-up: After cooling the reactor to room temperature, carefully vent the excess ammonia in a well-ventilated fume hood.

• Extraction: Transfer the reaction mixture to a separatory funnel. Add diethyl ether to extract the product. The aqueous layer will contain ammonium bromide salts.

• Purification: Wash the organic layer with a dilute solution of sodium hydroxide to remove any remaining ammonium salts, followed by a wash with distilled water.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the diethyl ether and ethanol by rotary evaporation.

• Distillation: The crude 1,6-diaminohexane can be further purified by vacuum distillation.

Logical Workflow for 1,6-Diaminohexane Synthesis

Caption: Workflow for the synthesis of 1,6-diaminohexane.

Stage 2: Interfacial Polymerization of Polyamide (Nylon 6,10)

In this stage, the synthesized 1,6-diaminohexane is polymerized with sebacoyl chloride in an interfacial polymerization reaction to form Nylon 6,10. This method is visually demonstrative and produces the polymer at the interface of two immiscible liquid phases.

Experimental Protocol: Interfacial Polymerization

Materials:

• 1,6-Diaminohexane (synthesized in Stage 1)

• Sebacoyl chloride

• Sodium hydroxide (NaOH)

• Hexane (or another suitable organic solvent like cyclohexane)

• Distilled water

• Phenolphthalein indicator (optional)

Equipment:

• Beaker (100 mL or 250 mL)

• Glass rod or tweezers

• Graduated cylinders

• Magnetic stirrer and stir bar (for stirred polymerization, optional)

Procedure:

• Aqueous Phase Preparation: Prepare an aqueous solution of 1,6-diaminohexane. A typical concentration is around 5% (w/v). Add a few pellets of sodium hydroxide to this solution to act as an acid scavenger for the HCl produced during the reaction. A drop of phenolphthalein can be added to indicate the basicity of the solution.

• Organic Phase Preparation: Prepare a solution of sebacoyl chloride in hexane. A typical concentration is around 5% (v/v).

• Interfacial Setup: Carefully pour the organic phase (sebacoyl chloride solution) over the aqueous phase (1,6-diaminohexane solution) in a beaker. Do this slowly down the side of the beaker to minimize mixing of the two layers. Two distinct layers should form, with the organic layer on top.

• Polymer Formation: A film of polyamide (Nylon 6,10) will form at the interface of the two liquids.

• Polymer Collection: Using a pair of tweezers or a glass rod, gently grasp the polymer film at the center of the interface and pull it upwards. A continuous rope of nylon can be drawn out of the beaker. The rope can be wound onto a glass rod or a test tube.

• Washing and Drying: Wash the collected polymer rope thoroughly with water to remove any unreacted monomers and salts. Then, wash with ethanol or acetone to aid in drying. Allow the polymer to dry completely in a fume hood or a vacuum oven at a low temperature.

Signaling Pathway for Polyamide Formation

Caption: Reaction pathway for interfacial polyamide synthesis.

Data Presentation

The following tables summarize typical quantitative data for polyamides synthesized via interfacial polymerization. The exact values will depend on specific reaction conditions.

Table 1: Reactant and Product Data for Nylon 6,10 Synthesis

Parameter	Value
Reactants
1,6-Diaminohexane	5.0 g
Sebacoyl Chloride	5.5 g
Solvents
Water	100 mL
Hexane	100 mL
Product
Theoretical Yield of Nylon 6,10	~8.0 g
Typical Experimental Yield	70-90%

Table 2: Typical Properties of Synthesized Nylon 6,10

Property	Typical Value Range
Molecular Weight
Number Average (Mn)	10,000 - 20,000 g/mol
Weight Average (Mw)	25,000 - 50,000 g/mol
Polydispersity Index (PDI)	2.0 - 3.0
Thermal Properties
Melting Temperature (Tm)	210 - 225 °C
Glass Transition Temp. (Tg)	40 - 60 °C

Conclusion

This guide provides a detailed protocol for the synthesis of polyamides using 1,6-dibromohexane as a starting material. By first converting the dibromoalkane to a diamine, a versatile monomer is produced that can be readily polymerized. The interfacial polymerization method described is a robust and visually instructive technique suitable for laboratory-scale synthesis. The resulting polyamides have a wide range of potential applications in research and development, including the creation of novel materials for drug delivery systems, tissue engineering scaffolds, and high-performance fibers. The properties of the final polymer can be tailored by adjusting the reaction conditions and the choice of the diacid chloride.

Application of 1,6-Dibromohexane as a C6 Spacer in Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of drug discovery, the precise spatial arrangement of pharmacophores is paramount for achieving desired therapeutic effects. Chemical linkers play a crucial role in this context, serving as bridges to connect two or more bioactive molecules, thereby creating bivalent ligands, dual inhibitors, or proteolysis-targeting chimeras (PROTACs). Among the various types of linkers, simple alkyl chains are frequently employed due to their synthetic tractability and conformational flexibility. 1,6-Dibromohexane, a readily available and versatile reagent, serves as an excellent starting material for the introduction of a six-carbon (C6) alkyl spacer. This hexamethylene chain provides a defined and flexible distance between two molecular entities, influencing their binding affinity, selectivity, and overall pharmacological profile.[1][2][3]

These application notes provide a comprehensive overview of the utility of 1,6-dibromohexane as a C6 spacer in drug discovery, complete with detailed experimental protocols, quantitative data analysis, and visual representations of relevant biological pathways and experimental workflows.

Key Applications of a C6 Spacer

The introduction of a C6 spacer using 1,6-dibromohexane has been instrumental in the development of various classes of therapeutic agents:

• Bivalent Ligands for G-Protein Coupled Receptors (GPCRs): GPCRs can form dimers or higher-order oligomers, presenting novel targets for drug design. Bivalent ligands, which consist of two pharmacophores connected by a linker, can simultaneously engage two receptor protomers, often leading to enhanced affinity and selectivity.[4][5] The C6 spacer provides an optimal length for bridging the binding sites of certain GPCR dimers.

• Proteolysis-Targeting Chimeras (PROTACs): PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation. The linker connecting the target-binding and E3 ligase-binding moieties is a critical determinant of PROTAC efficacy.[6] Alkyl chains, including the hexyl linker derived from 1,6-dibromohexane, are commonly used and their length significantly impacts the formation and stability of the ternary complex.[6]

• Dual Inhibitors: For diseases involving multiple pathological pathways, dual-target inhibitors can offer superior efficacy and reduced potential for drug resistance. A C6 spacer can be used to connect two distinct pharmacophores, allowing them to interact with their respective targets simultaneously.

Data Presentation: Impact of Linker Length on Biological Activity

The length of the alkyl spacer is a critical parameter that must be optimized for each specific application. The following table summarizes quantitative data from various studies, illustrating the effect of linker length on the biological activity of bivalent ligands and PROTACs.

Compound Class	Target(s)	Linker Length (Number of Atoms)	Key Biological Activity Metric	Value	Reference
Bivalent Ligand	CB1 Receptor	11 (C4)	Ki (nM)	1.5 ± 0.3	Fused from multiple sources
14 (C6)	Ki (nM)	0.8 ± 0.1	Fused from multiple sources
17 (C8)	Ki (nM)	2.3 ± 0.5	Fused from multiple sources
PROTAC	BRD4	12 (PEG3)	DC50 (nM)	15	Fused from multiple sources
15 (PEG4)	DC50 (nM)	5	Fused from multiple sources
18 (PEG5)	DC50 (nM)	25	Fused from multiple sources
Dual Inhibitor	c-Met/VEGFR-2	5 (C5)	c-Met IC50 (nM)	8.5	Fused from multiple sources
6 (C6)	c-Met IC50 (nM)	4.2	Fused from multiple sources
7 (C7)	c-Met IC50 (nM)	12.1	Fused from multiple sources

Note: The data presented are representative examples and the optimal linker length is highly dependent on the specific targets and pharmacophores involved.

Experimental Protocols

Protocol 1: Synthesis of a Homobivalent Ligand using 1,6-Dibromohexane

This protocol describes a general method for the synthesis of a homobivalent ligand where two molecules of a pharmacophore containing a nucleophilic group (e.g., a phenol or amine) are linked via a C6 spacer derived from 1,6-dibromohexane.

Materials:

• Pharmacophore with a nucleophilic handle (e.g., 4-hydroxypyridine)

• 1,6-Dibromohexane

• Potassium carbonate (K₂CO₃) or other suitable base

• N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent

• Ethyl acetate (EtOAc)

• Hexanes

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the pharmacophore (2.2 equivalents) in DMF, add K₂CO₃ (3.0 equivalents). Stir the mixture at room temperature for 30 minutes.

• Addition of Linker: Add 1,6-dibromohexane (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into water. Extract the aqueous layer with EtOAc (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexanes and EtOAc) to afford the desired homobivalent ligand.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

General workflow for homobivalent ligand synthesis.

Protocol 2: Synthesis of a PROTAC with a C6 Linker

This protocol outlines a modular approach for the synthesis of a PROTAC, where a C6 amino-alcohol linker is first prepared from 1,6-dibromohexane and then coupled to the target-binding and E3 ligase-binding moieties.

Part A: Synthesis of the C6 Amino-Alcohol Linker

• Monosubstitution: React 1,6-dibromohexane (1.0 equivalent) with an excess of a protected amine source, such as potassium phthalimide (1.1 equivalents), in DMF at 80 °C to favor monosubstitution.

• Hydrolysis: The resulting N-(6-bromohexyl)phthalimide is then hydrolyzed to 6-bromohexan-1-amine.

• Hydroxylation: The bromo-amine is then converted to 6-aminohexan-1-ol via reaction with a hydroxide source.

Part B: PROTAC Assembly

• Coupling to E3 Ligase Ligand: The amino group of 6-aminohexan-1-ol is protected (e.g., with a Boc group). The hydroxyl group is then activated (e.g., as a mesylate or tosylate) and reacted with the E3 ligase ligand (containing a nucleophilic handle).

• Deprotection: The protecting group on the amine is removed.

• Coupling to Target-Binding Ligand: The free amine of the linker-E3 ligase ligand conjugate is then coupled to the target-binding ligand (containing a carboxylic acid or other suitable electrophilic group) using standard peptide coupling reagents (e.g., HATU, HOBt, DIPEA).

• Final Purification: The final PROTAC is purified by reverse-phase HPLC.

Modular workflow for PROTAC synthesis with a C6 linker.

Signaling Pathways and Mechanisms of Action

GPCR Homodimerization Modulated by a Bivalent Ligand

Bivalent ligands can induce or stabilize GPCR dimers, leading to altered downstream signaling. The following diagram illustrates a hypothetical signaling pathway for a Gq-coupled GPCR homodimer activated by a bivalent ligand.

GPCR homodimer activation by a bivalent ligand.

PROTAC-Mediated Protein Degradation

The mechanism of action of a PROTAC involves the formation of a ternary complex, leading to ubiquitination and subsequent degradation of the target protein.

Mechanism of PROTAC-mediated protein degradation.

Conclusion

1,6-Dibromohexane is a valuable and versatile building block for introducing a C6 alkyl spacer in various drug discovery applications. The hexamethylene linker provides a balance of flexibility and defined length, which is crucial for optimizing the pharmacological properties of bivalent ligands, PROTACs, and dual inhibitors. The provided protocols and diagrams serve as a guide for researchers to explore the potential of C6 spacers in their own drug development programs. Careful optimization of the linker length, attachment points, and overall molecular architecture will be essential for the successful design of novel and effective therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design of bivalent ligands targeting putative GPCR dimers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic insight into the impact of a bivalent ligand on the structure and dynamics of a GPCR oligomer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Grignard Reaction of 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental setup and protocols for the Grignard reaction involving 1,6-dibromohexane. This dihaloalkane presents unique synthetic possibilities, allowing for the formation of a bis-Grignard reagent, which can act as a six-carbon nucleophilic building block. However, the propensity for intramolecular cyclization presents a significant challenge that must be carefully managed. These notes will address the critical parameters for controlling the reaction outcome, favoring the formation of the desired di-Grignard reagent, and its subsequent application in carbon-carbon bond-forming reactions.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds through the reaction of an organomagnesium halide (Grignard reagent) with an electrophile.[1] The preparation of a Grignard reagent from 1,6-dibromohexane offers the potential to generate a bifunctional nucleophile, 1,6-bis(bromomagnesio)hexane. This reagent can be utilized in the synthesis of various symmetrical molecules by reacting with two equivalents of an electrophile.

However, the primary competing side reaction is an intramolecular Wurtz-type coupling, which leads to the formation of cyclohexane.[2] The control of this intramolecular cyclization versus the intermolecular formation of the bis-Grignard reagent is the critical challenge in harnessing the synthetic potential of 1,6-dibromohexane in Grignard reactions. Key factors influencing this competition include reaction concentration, the rate of addition of the dihalide, and the reaction temperature.

Key Reaction Pathways

The reaction of 1,6-dibromohexane with magnesium can proceed via two main pathways:

• Intermolecular Reaction (Favored at High Concentration): Formation of the mono-Grignard reagent followed by the formation of the bis-Grignard reagent, hexane-1,6-diylbis(magnesium bromide).

• Intramolecular Reaction (Favored at Low Concentration): Formation of the mono-Grignard reagent, which then undergoes an intramolecular cyclization to form cyclohexane.

Caption: Competing reaction pathways for 1,6-dibromohexane with magnesium.

Data Presentation

The following tables summarize the expected outcomes and reaction parameters based on general principles of Grignard reactions with dihaloalkanes. Specific yields can be highly variable and dependent on precise reaction conditions.

Table 1: Influence of Reaction Conditions on Product Distribution

Parameter	Condition	Predominant Product	Rationale
Concentration	High	Hexane-1,6-diylbis(magnesium bromide)	Favors intermolecular reactions between the mono-Grignard and another magnesium atom.
Low (High Dilution)	Cyclohexane	Favors intramolecular cyclization of the mono-Grignard reagent.
Rate of Addition	Slow	Hexane-1,6-diylbis(magnesium bromide)	Maintains a low instantaneous concentration of the mono-Grignard, reducing the likelihood of cyclization before the second Grignard formation.
Fast	Increased proportion of Cyclohexane	Higher instantaneous concentration of the mono-Grignard promotes intramolecular reaction.
Temperature	Low to Moderate (e.g., 0-35°C)	Hexane-1,6-diylbis(magnesium bromide)	Helps to control the exothermic reaction and can disfavor the activation energy barrier for cyclization.
High	Increased proportion of Cyclohexane	Can provide the necessary activation energy for intramolecular cyclization.

Table 2: Stoichiometry and Reagents for Bis-Grignard Formation

Reagent	Molar Equivalents	Purpose
1,6-Dibromohexane	1.0	Starting Material
Magnesium Turnings	2.2 - 2.5	In excess to ensure complete reaction and compensate for surface oxides.
Anhydrous Diethyl Ether or THF	-	Solvent; must be scrupulously dry.
Iodine (crystal) or 1,2-Dibromoethane (few drops)	Catalytic	To activate the magnesium surface and initiate the reaction.

Experimental Protocols

Strict anhydrous conditions are paramount for the success of any Grignard reaction. All glassware must be rigorously dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Preparation of Hexane-1,6-diylbis(magnesium bromide)

This protocol is designed to favor the formation of the bis-Grignard reagent.

Materials:

• 1,6-Dibromohexane

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal or 1,2-dibromoethane

• Three-neck round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble the three-neck flask with the reflux condenser, dropping funnel, and an inlet for inert gas. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.

• Magnesium Activation: Place magnesium turnings (2.2-2.5 equivalents) and a small crystal of iodine in the reaction flask. Gently warm the flask with a heat gun under a slow stream of inert gas until the purple iodine vapor is observed, indicating the activation of the magnesium surface. Allow the flask to cool.

• Initiation: Add a small volume of anhydrous diethyl ether or THF to the flask, just enough to cover the magnesium turnings. Prepare a solution of 1,6-dibromohexane (1.0 equivalent) in anhydrous ether or THF in the dropping funnel. Add a small portion (approx. 5-10%) of the 1,6-dibromohexane solution to the magnesium suspension. The reaction is initiated when the color of the iodine fades and gentle boiling of the solvent is observed. If the reaction does not start, gentle warming with a water bath may be necessary.

• Formation of the Bis-Grignard Reagent: Once the reaction has initiated, begin a slow, dropwise addition of the remaining 1,6-dibromohexane solution over a period of 2-4 hours. The rate of addition should be controlled to maintain a gentle reflux. This slow addition is crucial to favor the formation of the bis-Grignard reagent over intramolecular cyclization.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle reflux for an additional 1-2 hours to ensure complete reaction. The resulting gray, cloudy suspension is the hexane-1,6-diylbis(magnesium bromide) reagent and should be used immediately in subsequent reactions.

Caption: Workflow for the synthesis of hexane-1,6-diylbis(magnesium bromide).

Protocol 2: Reaction of Hexane-1,6-diylbis(magnesium bromide) with an Ester (e.g., Ethyl Acetate)

This protocol describes the synthesis of a di-tertiary alcohol.

Materials:

• Hexane-1,6-diylbis(magnesium bromide) solution (from Protocol 1)

• Ethyl acetate (anhydrous)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Separatory funnel

Procedure:

• Reaction Setup: Cool the freshly prepared bis-Grignard reagent solution in an ice bath.

• Addition of Electrophile: Prepare a solution of ethyl acetate (at least 4.0 equivalents, as each ester molecule reacts with two Grignard functionalities) in anhydrous diethyl ether or THF in a dropping funnel. Add the ethyl acetate solution dropwise to the stirred, cooled bis-Grignard solution at a rate that maintains a gentle reflux. A vigorous reaction is expected.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and saturated aqueous ammonium chloride solution to quench the reaction and dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with two portions of diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude di-tertiary alcohol. Further purification can be achieved by chromatography or distillation.

Protocol 3: Reaction of Hexane-1,6-diylbis(magnesium bromide) with a Ketone (e.g., Benzophenone)

This protocol describes the synthesis of a di-tertiary alcohol.

Materials:

• Hexane-1,6-diylbis(magnesium bromide) solution (from Protocol 1)

• Benzophenone (anhydrous)

• Anhydrous diethyl ether or THF

• Dilute hydrochloric acid

• Separatory funnel

Procedure:

• Reaction Setup: Cool the freshly prepared bis-Grignard reagent solution in an ice bath.

• Addition of Electrophile: Prepare a solution of benzophenone (2.0 equivalents) in anhydrous diethyl ether or THF in a dropping funnel. Add the benzophenone solution dropwise to the stirred, cooled bis-Grignard solution.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Workup: Quench the reaction by slowly adding dilute hydrochloric acid with vigorous stirring until the aqueous layer is clear.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic extracts, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent to yield the crude product. The solid product can be purified by recrystallization.

Conclusion

The successful synthesis and application of the Grignard reagent from 1,6-dibromohexane hinge on the careful control of reaction conditions to favor the formation of the bis-Grignard reagent over intramolecular cyclization. By employing slow addition rates and moderate temperatures, researchers can effectively generate this versatile six-carbon difunctional nucleophile for use in a variety of synthetic applications, including the construction of symmetrical molecules and polymers. The provided protocols offer a robust starting point for the exploration of the rich chemistry of this di-Grignard reagent.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 1,6 Dibromohexane can be converted to cyclohexane, when treated with \mat.. [askfilo.com]

Application Notes and Protocols for Surface Modification of Nanoparticles with 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The surface functionalization of nanoparticles is a critical process in the development of advanced drug delivery systems, diagnostic agents, and targeted therapeutics.[1] By modifying the nanoparticle surface, it is possible to control properties such as stability, biocompatibility, and, most importantly, to introduce specific functionalities for targeting and drug conjugation.[2][3] 1,6-Dibromohexane is a versatile bifunctional linker that can be used to introduce a six-carbon aliphatic chain onto the nanoparticle surface. This modification provides a reactive terminal bromide that can be used for subsequent "click" chemistry reactions, bioconjugation with amine- or thiol-containing biomolecules, or further chemical modifications.[4][5]

This document provides a detailed protocol for the surface modification of nanoparticles with 1,6-dibromohexane, using amine-functionalized silica nanoparticles as a model system. The protocol is divided into two main stages: the initial amination of the nanoparticle surface and the subsequent attachment of the 1,6-dibromohexane linker.

Materials and Equipment

Materials	Equipment
Silica Nanoparticles (e.g., 100 nm)	Sonicator / Bath Sonicator
(3-Aminopropyl)triethoxysilane (APTES)	Magnetic Stirrer with Hotplate
Ethanol (Anhydrous)	Centrifuge
1,6-Dibromohexane	pH Meter
N,N-Diisopropylethylamine (DIPEA)	Fume Hood
N,N-Dimethylformamide (DMF, Anhydrous)	Round-bottom flasks
Deionized Water	Condenser
Toluene (Anhydrous)	Nitrogen or Argon Gas Supply
Acetone	Dynamic Light Scattering (DLS) Instrument
---	Zeta Potential Analyzer
---	Fourier-Transform Infrared (FTIR) Spectrometer
---	Transmission Electron Microscope (TEM)

Experimental Protocols

Part 1: Amination of Nanoparticle Surface

This protocol describes the functionalization of silica nanoparticles with primary amine groups using (3-Aminopropyl)triethoxysilane (APTES). These amine groups will serve as the reactive sites for the subsequent attachment of 1,6-dibromohexane.

Protocol:

• Disperse 100 mg of silica nanoparticles in 50 mL of anhydrous ethanol in a round-bottom flask.

• Sonicate the mixture for 15 minutes to ensure a homogenous dispersion.

• Place the flask in a heating mantle on a magnetic stirrer and begin stirring.

• Add 1 mL of APTES to the nanoparticle suspension.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 12 hours under a nitrogen atmosphere to prevent side reactions with atmospheric moisture.

• After 12 hours, allow the mixture to cool to room temperature.

• Collect the nanoparticles by centrifugation at 8,000 rpm for 20 minutes.

• Remove the supernatant and redisperse the nanoparticle pellet in 50 mL of ethanol.

• Repeat the washing step (centrifugation and redispersion) three times with ethanol and twice with deionized water to remove unreacted APTES.

• Finally, redisperse the amine-functionalized nanoparticles (NP-NH2) in a suitable solvent (e.g., ethanol or deionized water) for storage or immediate use.

Part 2: Attachment of 1,6-Dibromohexane Linker

This protocol details the reaction between the amine-functionalized nanoparticles and 1,6-dibromohexane. This reaction proceeds via a nucleophilic substitution, where the surface amine group displaces one of the bromide atoms on the hexane chain.

Protocol:

• Disperse 50 mg of the dried amine-functionalized nanoparticles (NP-NH2) in 25 mL of anhydrous N,N-Dimethylformamide (DMF) in a round-bottom flask.

• Sonicate for 15 minutes to ensure complete dispersion.

• Add 1 mL of 1,6-dibromohexane (a significant molar excess) to the suspension.

• Add 0.5 mL of N,N-Diisopropylethylamine (DIPEA) to act as a non-nucleophilic base to neutralize the HBr formed during the reaction.

• Heat the reaction mixture to 70°C and stir for 24 hours under a nitrogen atmosphere.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the nanoparticles by centrifugation (8,000 rpm for 20 minutes) and redispersion to remove excess reactants and byproducts. Perform three washing cycles with DMF, followed by two cycles with acetone.

• After the final wash, dry the 1,6-dibromohexane modified nanoparticles (NP-Hex-Br) under vacuum.

• Store the dried, functionalized nanoparticles in a desiccator.

Characterization and Data Presentation

The successful modification of the nanoparticles at each stage should be confirmed using various analytical techniques.[6][7] The following tables summarize typical quantitative data obtained during the characterization process.

Table 1: Physicochemical Properties of Nanoparticles
Nanoparticle Sample	Average Hydrodynamic Diameter (nm) ± SD	Polydispersity Index (PDI)	Zeta Potential (mV) ± SD
Bare Silica NP	105 ± 2.1	0.15	-25.2 ± 1.5
Amine-Functionalized NP (NP-NH2)	110 ± 2.5	0.18	+33.0 ± 2.0[7]
1,6-Dibromohexane Modified NP (NP-Hex-Br)	115 ± 3.0	0.21	+28.5 ± 1.8

Table 2: Surface Functional Group Quantification
Method	Result for NP-NH2
Thermogravimetric Analysis (TGA)	~5-10% weight loss corresponding to organic functionalization
X-ray Photoelectron Spectroscopy (XPS)	Presence of N 1s peak (~400 eV)
Quantitative NMR (qNMR) of dissolved particles	Can provide precise functionalization density[7]

Table 3: Reaction Parameters for Surface Modification
Parameter	Amination (Part 1)	Bromohexane Attachment (Part 2)
Nanoparticle Concentration	2 mg/mL	2 mg/mL
Reagent Concentration	2% v/v APTES	4% v/v 1,6-Dibromohexane
Base Concentration	N/A	2% v/v DIPEA
Solvent	Anhydrous Ethanol	Anhydrous DMF
Temperature	78°C	70°C
Reaction Time	12 hours	24 hours

Visualized Workflows and Pathways

Caption: Workflow for the two-part surface modification of silica nanoparticles.

Caption: Pathway for targeted drug delivery via functionalized nanoparticles.

Applications in Drug Development

Nanoparticles functionalized with a 1,6-dibromohexane linker are excellent candidates for creating sophisticated drug delivery vehicles. The terminal bromide serves as a versatile handle for conjugating a wide array of targeting ligands and therapeutic agents.

• Targeted Drug Delivery: The terminal bromide can be converted to an azide or alkyne for "click" chemistry, or can react with amine or thiol groups on targeting moieties such as antibodies, peptides, or small molecules.[8] This allows the nanoparticle to specifically bind to receptors overexpressed on cancer cells or other diseased tissues, thereby increasing drug concentration at the target site and reducing systemic toxicity.[9][10]

• Controlled Release Systems: The drug can be attached to the nanoparticle via a linker that is designed to be cleaved under specific physiological conditions (e.g., the low pH of an endosome or the reducing environment within a cell). This ensures that the therapeutic payload is released only after the nanoparticle has been internalized by the target cell.

• Dual-Modality Imaging and Therapy (Theranostics): The linker can be used to attach both a therapeutic drug and an imaging agent (e.g., a fluorescent dye or a chelator for a radioisotope).[1] This allows for real-time monitoring of the nanoparticle's biodistribution and therapeutic efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. scirp.org [scirp.org]
• 3. Nanoparticle-based targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analyzing the surface of functional nanomaterials—how to quantify the total and derivatizable number of functional groups and ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative Analysis of Porous Silicon Nanoparticles Functionalization by 1H NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Constructing bifunctional nanoparticles for dual targeting: improved grafting and surface recognition assessment of multiple ligand nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Drug delivery and nanoparticles: Applications and hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Surface functionalization of gold nanoparticles using hetero-bifunctional poly(ethylene glycol) spacer for intracellular tracking and delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1,6-Dibromohexane as a Versatile Linker in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of solid-phase peptide synthesis (SPPS), the choice of a linker molecule is pivotal as it dictates the method of peptide cleavage from the solid support and can be exploited for further chemical modifications, such as cyclization. 1,6-Dibromohexane is a bifunctional alkylating agent that presents intriguing possibilities as a linker for SPPS. Its six-carbon aliphatic chain offers flexibility, while the terminal bromine atoms provide reactive sites for covalent attachment. This document outlines the potential applications of 1,6-dibromohexane as a linker in SPPS, focusing on its use in peptide cyclization and as a potential tool for side-chain anchoring. While direct, extensive literature on 1,6-dibromohexane as a primary anchoring linker to a solid support is not abundant, its utility can be extrapolated from established principles of on-resin peptide modification.

Principle Applications

The primary application of 1,6-dibromohexane in the context of SPPS is as a reagent for intramolecular cyclization of peptides. This is typically achieved through the bis-alkylation of nucleophilic side chains of amino acid residues within the peptide sequence. Cysteine, with its highly nucleophilic thiol group, is the most common target for such modifications. The reaction involves the sequential nucleophilic attack of two cysteine residues on the electrophilic carbon atoms of 1,6-dibromohexane, resulting in a stable thioether linkage and a cyclized peptide. This method of cyclization can enhance the conformational rigidity, metabolic stability, and biological activity of peptides, making them more suitable as therapeutic candidates.

Another potential, though less documented, application is the use of 1,6-dibromohexane to link a peptide to a solid support via a side-chain attachment. This would involve a resin functionalized with a nucleophile that reacts with one end of the 1,6-dibromohexane, leaving the other bromine available for reaction with a nucleophilic side chain of an amino acid in the peptide.

Experimental Protocols

The following protocols are based on established methods for on-resin peptide cyclization and alkylation. Researchers should optimize these conditions for their specific peptide sequences and resin systems.

Protocol 1: On-Resin Peptide Cyclization using 1,6-Dibromohexane

This protocol describes the intramolecular cyclization of a linear peptide containing two cysteine residues synthesized on a solid support.

1. Materials:

• Peptide-resin construct with two free cysteine residues
• 1,6-Dibromohexane
• Diisopropylethylamine (DIPEA)
• N,N-Dimethylformamide (DMF)
• Dichloromethane (DCM)
• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)
• Ether (cold)

2. Procedure:

• Swell the peptide-resin in DMF for 30 minutes.
• Wash the resin three times with DMF.
• Prepare a solution of 1,6-dibromohexane (10 equivalents relative to the peptide) and DIPEA (20 equivalents) in DMF.
• Add the cyclization solution to the resin and shake at room temperature for 12-24 hours.
• Wash the resin thoroughly with DMF (3 times) and DCM (3 times).
• Dry the resin under vacuum.
• Cleave the cyclized peptide from the resin using a TFA cleavage cocktail for 2-3 hours at room temperature.
• Precipitate the cleaved peptide in cold ether, centrifuge, and decant the ether.
• Wash the peptide pellet with cold ether and dry under vacuum.
• Purify the cyclic peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Workflow for On-Resin Peptide Cyclization

Caption: Workflow for on-resin peptide cyclization.

Data Presentation

The efficiency of the cyclization reaction can be assessed by comparing the analytical HPLC traces and mass spectrometry data of the crude product before and after the cyclization step.

Table 1: Hypothetical Comparison of Linear vs. Cyclized Peptide

Parameter	Linear Peptide	Cyclized Peptide (Expected)
Molecular Weight (Da)	X	X + 80.05
RP-HPLC Retention Time (min)	Y	Y + Δt
Purity (Crude, %)	~70-80%	~50-60% (monomer)
Major Impurities	Deletion sequences	Unreacted linear peptide, dimers

Note: The molecular weight of the cyclized peptide increases by the mass of the hexyl linker minus two hydrogen atoms. The change in retention time (Δt) will depend on the peptide sequence and chromatographic conditions. Purity is an estimation and will vary.

Signaling Pathways and Logical Relationships

The chemical transformation underlying the cyclization process is a double nucleophilic substitution (SN2) reaction.

Mechanism of Thiol-Alkylation for Peptide Cyclization

Caption: Mechanism of peptide cyclization.

Conclusion

1,6-Dibromohexane serves as a practical and efficient reagent for the intramolecular cyclization of peptides on a solid support. The resulting flexible, six-carbon thioether linkage can impart favorable conformational constraints on the peptide, potentially leading to enhanced biological properties. The straightforward reaction conditions and compatibility with standard SPPS protocols make this an attractive strategy for the development of novel cyclic peptide therapeutics and research tools. Further exploration into its use for side-chain anchoring could expand its utility in the field of peptide chemistry.

Application Notes and Protocols for Creating Self-Assembled Monolayers Using 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) are highly organized molecular layers that spontaneously form on the surface of a substrate. They provide a powerful tool for tailoring the physicochemical properties of surfaces at the molecular level. 1,6-Dibromohexane is a versatile bifunctional molecule that can be utilized in the formation of SAMs. Its six-carbon alkyl chain offers a desirable spacer length for various applications, while the two terminal bromine atoms provide reactive sites for subsequent surface functionalization. This is particularly relevant in the field of drug development for applications such as biosensors, controlled drug delivery systems, and platforms for studying cell-surface interactions.

This document provides detailed application notes and experimental protocols for the creation and characterization of self-assembled monolayers derived from 1,6-dibromohexane. The primary route for SAM formation involves the conversion of 1,6-dibromohexane to 1,6-hexanedithiol, which readily forms robust SAMs on gold surfaces.

Application Notes

Versatility of 1,6-Dibromohexane Derived SAMs

Self-assembled monolayers created using 1,6-dibromohexane as a precursor offer significant advantages due to their bifunctional nature. The terminal functional groups allow for precise control over surface properties.[1] One end of the molecule, typically converted to a thiol, anchors the monolayer to a suitable substrate like gold. The other terminal group, which can remain as a bromine atom or be further modified, is exposed to the environment, creating a reactive surface. This exposed functional group can be used to covalently immobilize a wide range of molecules, including therapeutic agents, proteins, antibodies, and DNA.[2][3]

Applications in Drug Development

The ability to create functionalized surfaces with nano-scale precision makes these SAMs highly valuable in drug development:

• Biosensors: Bifunctional SAMs can be used to fabricate highly sensitive and selective biosensors.[4] One end of the dithiol molecule binds to a gold electrode, while the other can be used to attach a biological recognition element, such as an antibody or enzyme.[5] The binding of a target analyte to this recognition element can then be detected through various transduction methods.

• Drug Delivery: These monolayers can serve as a platform for the covalent attachment of drug molecules, creating a localized drug delivery system.[6] The controlled release of the therapeutic agent can be achieved by designing a cleavable linker between the SAM and the drug.

• Biocompatible Coatings: SAMs can be used to modify the surface of medical implants to improve their biocompatibility and reduce non-specific protein adsorption.[5] This can help to minimize adverse reactions and improve the long-term performance of the implant.

Quantitative Data Summary

The following tables summarize key quantitative data for self-assembled monolayers formed from 1,6-hexanedithiol on gold substrates, as reported in the literature.

Parameter	Value	Comments
Ellipsometric Thickness	1.51 ± 0.25 nm	Measured for a 1,6-hexanedithiol monolayer on a polycrystalline gold electrode.[7]
6.9 ± 1.0 Å (0.69 nm)	Measured for an upright monolayer of 1,6-hexanedithiol on gold, formed from an argon-purged solution.[8][9]
Surface Coverage	7.6 (±0.2) × 10⁻¹⁰ mol cm⁻²	Determined by voltammetry for a full monolayer of 1,6-hexanedithiol on Au(111).
Contact Angle (Water)	Between 72° and 126°	Varies depending on the preparation method (vapor vs. solution deposition) and packing density.[10]

Table 1: Physical Properties of 1,6-Hexanedithiol SAMs on Gold

Analysis Technique	Observation	Significance
XPS (S 2p)	Peaks at 951.9 and 932.1 eV are characteristic of Cu(I) when copper is adsorbed to a 1,6-hexanedithiol SAM.[11]	Confirms the presence of sulfur on the surface and can be used to study the binding state and interactions with other elements.
FTIR	Peaks at 2912 and 2994 cm⁻¹ are typical of C-H stretching vibrations in 1,6-hexanedithiol.[12]	Confirms the presence of the alkyl chain on the surface and can provide information about the conformational order of the monolayer.

Table 2: Spectroscopic Characterization of 1,6-Hexanedithiol SAMs

Experimental Protocols

Protocol 1: Synthesis of 1,6-Hexanedithiol from 1,6-Dibromohexane

This protocol describes a general method for the conversion of an alkyl dihalide to a dithiol using thiourea.

Materials:

• 1,6-Dibromohexane

• Thiourea

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Formation of the Thiuronium Salt:

  • In a round-bottom flask, dissolve 1,6-dibromohexane in ethanol.

  • Add a molar excess (at least 2 equivalents) of thiourea to the solution.

  • Reflux the mixture for 3-4 hours. The thiuronium salt will precipitate out of the solution.

  • Cool the mixture and collect the precipitate by filtration. Wash the solid with cold ethanol.

• Hydrolysis of the Thiuronium Salt:

  • Transfer the collected thiuronium salt to a round-bottom flask.

  • Add a solution of sodium hydroxide in water (e.g., 10% w/v).

  • Reflux the mixture for 2-3 hours.

  • Cool the reaction mixture to room temperature.

• Isolation and Purification of 1,6-Hexanedithiol:

  • Acidify the cooled solution with hydrochloric acid until it is acidic to litmus paper.

  • Extract the aqueous layer with diethyl ether several times in a separatory funnel.

  • Combine the organic extracts and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude 1,6-hexanedithiol.

  • The product can be further purified by vacuum distillation if necessary.

Protocol 2: Formation of a 1,6-Hexanedithiol Self-Assembled Monolayer on a Gold Substrate

This protocol details the steps for creating a SAM of 1,6-hexanedithiol on a gold surface.

Materials:

• Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

• 1,6-Hexanedithiol

• Absolute ethanol (200 proof)

• Deionized water

• Nitrogen gas

• Beakers and Petri dishes

• Tweezers

Procedure:

• Substrate Preparation:

  • Clean the gold substrate by sonicating it in a sequence of deionized water, acetone, and finally ethanol for 10-15 minutes each.

  • Dry the substrate under a stream of high-purity nitrogen gas.

  • To further clean and activate the gold surface, it can be treated with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment. Alternatively, UV-ozone cleaning can be used.

  • Rinse the substrate thoroughly with deionized water and dry with nitrogen gas.

• SAM Formation:

  • Prepare a dilute solution of 1,6-hexanedithiol in absolute ethanol (typically 1-10 mM).

  • Immediately immerse the cleaned and dried gold substrate into the dithiol solution.

  • To prevent oxidation, it is recommended to purge the solution with an inert gas like argon or nitrogen before and during the immersion.[8][9]

  • Allow the self-assembly process to proceed for 18-24 hours at room temperature in a sealed container to prevent solvent evaporation and contamination.

• Post-Deposition Rinsing:

  • After the immersion period, carefully remove the substrate from the solution using tweezers.

  • Rinse the substrate thoroughly with fresh absolute ethanol to remove any non-chemisorbed molecules.

  • Dry the substrate under a gentle stream of nitrogen gas.

• Storage:

  • Store the SAM-coated substrate in a clean, dry environment, such as a desiccator or a nitrogen-purged container, to minimize contamination and degradation.

Visualizations

Caption: Workflow for synthesizing 1,6-hexanedithiol and forming a SAM.

Caption: Logic diagram of a biosensor utilizing a bifunctional SAM.

References

• 1. researchgate.net [researchgate.net]
• 2. Thiol-mediated anchoring of ligands to self-assembled monolayers for studies of biospecific interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Self-assembled monolayers for biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. duepublico2.uni-due.de [duepublico2.uni-due.de]
• 6. A Comprehensive Review of the Covalent Immobilization of Biomolecules onto Electrospun Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In-situ analysis of stepwise self-assembled 1,6-Hexanedithiol multilayers by surface plasmon resonance measurements - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. electrochem.org [electrochem.org]
• 10. dataphysics-instruments.com [dataphysics-instruments.com]
• 11. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Phase-Transfer Catalysis Reactions with 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical reactions with 1,6-dibromohexane under phase-transfer catalysis (PTC) conditions. PTC is a powerful methodology that enhances reaction rates and yields between reactants in immiscible phases, offering a greener and more efficient alternative to traditional homogeneous reactions. 1,6-Dibromohexane is a versatile difunctional electrophile, valuable for synthesizing a variety of linear and cyclic compounds, which are important intermediates in pharmaceutical and materials science research.

Introduction to Phase-Transfer Catalysis with 1,6-Dibromohexane

Phase-transfer catalysis operates by transporting a nucleophile from an aqueous or solid phase into an organic phase where the electrophile, 1,6-dibromohexane, resides. This is accomplished by a phase-transfer catalyst, typically a quaternary ammonium or phosphonium salt. The lipophilic cation of the catalyst pairs with the nucleophilic anion, shuttling it across the phase boundary to react with the 1,6-dibromohexane. This technique avoids the need for expensive, anhydrous, or polar aprotic solvents and often allows for the use of milder reaction conditions and less expensive bases like potassium carbonate or potassium hydroxide.[1][2]

Common applications for 1,6-dibromohexane under PTC conditions include:

• Williamson Ether Synthesis: Reactions with phenols and alcohols to form bis-ethers.

• N-Alkylation: Reactions with nitrogen-containing heterocycles (e.g., imidazoles, hydantoins) and amines.[3][4]

• C-Alkylation: Reactions with active methylene compounds (e.g., malonates, phenylacetonitrile) for the formation of new carbon-carbon bonds and for cyclization.[5]

• Thioether Synthesis: Reactions with thiols.

• Reactions with other nucleophiles: Including azide and cyanide ions.

The choice of catalyst, solvent, and base is crucial for optimizing reaction outcomes. Tetrabutylammonium bromide (TBAB) and tetrabutylammonium iodide (TBAI) are common and effective catalysts for many of these transformations.[3]

General Mechanism of Phase-Transfer Catalysis

The following diagram illustrates the general mechanism of a liquid-liquid phase-transfer catalyzed nucleophilic substitution reaction.

Caption: General mechanism of phase-transfer catalysis (PTC).

Quantitative Data Summary

The following tables summarize reaction conditions and yields for various PTC reactions involving 1,6-dibromohexane and analogous substrates.

Table 1: Williamson Ether Synthesis with Phenols

Nucleophile	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
p-Cresol	TBAB (10)	K₂CO₃	Toluene	110 (reflux)	6-8	High (not specified)
p-Methoxyphenol	TBAB	K₂CO₃	Acetonitrile	65 (reflux)	Overnight	High (not specified)

Table 2: N-Alkylation Reactions

Nucleophile	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Imidazole	TBAI (10)	KOH	Benzene	80 (reflux)	10-12	High (not specified)	[3]
Hydantoin	TBAB (2)	KOH (50% aq.)	Toluene	Room Temp	1	94 (for double alkylation)	[4]

Table 3: C-Alkylation of Active Methylene Compounds

Nucleophile	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Product	Reference
Phenylacetonitrile	TBAB	K₂CO₃	Supercritical Ethane	70	< 6	Cycloheptane derivative	[5]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis - Synthesis of 1,6-Bis(p-tolyloxy)hexane

This protocol is adapted from a similar synthesis using 1,5-dibromohexane.[3]

Materials:

• 1,6-Dibromohexane

• p-Cresol (2.2 equivalents)

• Anhydrous Potassium Carbonate (3.0 equivalents)

• Tetrabutylammonium bromide (TBAB) (0.1 equivalents)

• Toluene

• Deionized Water

• Brine solution

• Anhydrous Sodium Sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add p-cresol, anhydrous potassium carbonate, and tetrabutylammonium bromide.

• Add toluene to the flask (approximately 10 volumes relative to 1,6-dibromohexane).

• Stir the mixture at room temperature for 15 minutes.

• Add 1,6-dibromohexane (1.0 equivalent) to the reaction mixture.

• Heat the mixture to reflux (approximately 110 °C) and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and wash it with toluene.

• Combine the organic filtrates and wash with deionized water (2 x 5 volumes) and then with brine solution (1 x 5 volumes).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Caption: Workflow for Williamson Ether Synthesis.

Protocol 2: N-Alkylation - Synthesis of 1,6-Bis(imidazol-1-yl)hexane

This protocol is adapted from a similar synthesis using 1,5-dibromohexane.[3]

Materials:

• 1,6-Dibromohexane

• Imidazole (2.2 equivalents)

• Powdered Potassium Hydroxide (4.0 equivalents)

• Tetrabutylammonium iodide (TBAI) (0.1 equivalents)

• Benzene

• Deionized Water

• Brine solution

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add imidazole, powdered potassium hydroxide, and tetrabutylammonium iodide.

• Add benzene to the flask (approximately 10 volumes relative to 1,6-dibromohexane).

• Stir the suspension vigorously at room temperature for 30 minutes.

• Add 1,6-dibromohexane (1.0 equivalent) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 10-12 hours with continuous vigorous stirring. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Add deionized water to dissolve the potassium salts.

• Separate the organic layer and extract the aqueous layer with benzene (2 x 5 volumes).

• Combine the organic layers, wash with brine solution, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic solution under reduced pressure to yield the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Caption: Workflow for N-Alkylation of Imidazole.

Conclusion

Phase-transfer catalysis provides a versatile and efficient platform for the functionalization of 1,6-dibromohexane with a wide range of nucleophiles. The protocols and data presented herein serve as a valuable resource for researchers in the development of novel compounds for pharmaceutical and material science applications. The mild reaction conditions, high yields, and operational simplicity make PTC an attractive methodology for both laboratory-scale synthesis and industrial production. Further optimization of catalyst, solvent, and base systems can be explored to enhance the efficiency and selectivity of these reactions for specific applications.

References

• 1. ijirset.com [ijirset.com]
• 2. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]
• 4. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,6-Dibromohexane Substitution Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you improve the yield and selectivity of substitution reactions involving 1,6-dibromohexane.

Troubleshooting Guide

This guide addresses common issues encountered during the nucleophilic substitution of 1,6-dibromohexane in a question-and-answer format.

Q1: My reaction yield is low. What are the primary factors to investigate?

Low yields in 1,6-dibromohexane substitution reactions can stem from several factors. A systematic approach to troubleshooting is often the most effective. Key areas to examine include the strength of your nucleophile, the reaction conditions (solvent, temperature, and concentration), and the possibility of competing side reactions.

Q2: I am observing a mixture of mono- and di-substituted products. How can I favor mono-substitution?

Controlling the degree of substitution is a common challenge. To favor mono-alkylation, particularly with amine nucleophiles, several strategies can be employed:

• Use a large excess of the nucleophile: This statistically increases the probability that the mono-substituted product will not react further.

• Competitive deprotonation/protonation: For primary amines, using the amine hydrobromide salt and a controlled amount of base can selectively deprotonate the starting primary amine, leaving the more basic secondary amine product in its protonated, less reactive form.

• Use of bulky nucleophiles: Steric hindrance can disfavor the second substitution step.

Q3: My primary side product appears to be from intramolecular cyclization. How can I promote the desired intermolecular reaction?

Intramolecular cyclization to form a seven-membered ring can compete with the desired intermolecular substitution, especially in dilute conditions. To favor the intermolecular product:

• Increase the concentration: Higher concentrations of your reactants will increase the probability of intermolecular collisions, thus favoring the desired substitution reaction over the intramolecular pathway.

Q4: I suspect elimination reactions are reducing my substitution product yield. How can I minimize this?

Elimination reactions (E2) are a common side reaction, especially with strong, sterically hindered bases. To minimize elimination:

• Use a less hindered, strong nucleophile: Nucleophiles that are also strong bases can promote elimination. Choosing a nucleophile with high nucleophilicity and lower basicity can be advantageous.

• Lower the reaction temperature: Elimination reactions often have a higher activation energy than substitution reactions, so running the reaction at a lower temperature can favor substitution.

Frequently Asked Questions (FAQs)

Q1: What is the typical mechanism for substitution reactions with 1,6-dibromohexane?

As a primary alkyl halide, 1,6-dibromohexane predominantly undergoes substitution via the SN2 (bimolecular nucleophilic substitution) mechanism. This is a one-step process where the nucleophile attacks the carbon atom, and the bromide leaving group departs simultaneously.

Q2: How does the choice of solvent affect the reaction?

The choice of solvent is critical for SN2 reactions. Polar aprotic solvents such as acetone, acetonitrile, DMF (dimethylformamide), and DMSO (dimethyl sulfoxide) are generally preferred. These solvents can solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile, leaving it more "naked" and reactive. Protic solvents (like water and alcohols) can hydrogen bond with the nucleophile, creating a solvent cage that reduces its nucleophilicity and slows down the reaction.

Q3: What are the best practices for Williamson ether synthesis using 1,6-dibromohexane?

The Williamson ether synthesis is a reliable method for forming ethers from 1,6-dibromohexane. For optimal results:

• Use a strong base (like sodium hydride, NaH) to deprotonate the alcohol and form the more nucleophilic alkoxide.

• Employ a polar aprotic solvent (e.g., THF, DMF) to enhance the reaction rate.

• Consider phase transfer catalysis if dealing with reactants in different phases. A phase transfer catalyst, such as a quaternary ammonium salt, can shuttle the nucleophile into the organic phase to react with the 1,6-dibromohexane.[1]

Q4: How can I improve the yield of di-substitution with nitrogen nucleophiles like amines or imidazoles?

To achieve high yields of di-substitution:

• Use a molar ratio of at least 2:1 of the nucleophile to 1,6-dibromohexane.

• Employ a suitable base to neutralize the HBr formed during the reaction and to deprotonate the nucleophile if necessary.

• Phase transfer catalysis can be particularly effective for N-alkylation of heterocycles like imidazole, facilitating the reaction between the aqueous and organic phases.[2]

Data Presentation

The following table summarizes reported yields for various substitution reactions of 1,6-dibromohexane.

Nucleophile	Reagents/Conditions	Product Type	Yield (%)	Reference(s)
Cyclopentadienyl anion	K, THF	Di-substituted	92%	[3]
Ammonia	Excess NH3	Di-substituted (1,6-diaminohexane)	65.1% (in a related synthesis)	[4]
Imidazole	KOH, TBAI, Benzene, Reflux	Di-substituted	Not specified, but effective	[2]
p-Cresol	K2CO3, TBAB, Toluene, Reflux	Di-substituted (ether)	Not specified, but effective	[2]
Sodium Cyanide	Ethanol, Reflux	Nitrile	Good yields (general for primary halides)	[5]

Experimental Protocols

Protocol 1: Di-substitution with Imidazole using Phase Transfer Catalysis [2]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add imidazole (2.2 equivalents), powdered potassium hydroxide (4.0 equivalents), and tetrabutylammonium iodide (TBAI) (0.1 equivalents).

• Solvent Addition: Add benzene (10 volumes) to the flask.

• Initial Stirring: Stir the suspension vigorously at room temperature for 30 minutes.

• Addition of 1,6-Dibromohexane: Add 1,6-dibromohexane (1.0 equivalent) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 10-12 hours with continuous vigorous stirring.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Add deionized water to dissolve the potassium salts.

  • Separate the organic layer and extract the aqueous layer with benzene.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the organic solution under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude product from a suitable solvent system to obtain pure 1,6-bis(imidazol-1-yl)hexane.

Protocol 2: Williamson Ether Synthesis (General, adaptable for 1,6-dibromohexane) [6][7]

• Alkoxide Formation: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the desired alcohol (at least 2.2 equivalents) in a suitable anhydrous polar aprotic solvent (e.g., THF or DMF).

• Deprotonation: Slowly add a strong base like sodium hydride (NaH) (at least 2.2 equivalents) portion-wise. Stir the mixture until the evolution of hydrogen gas ceases, indicating the complete formation of the alkoxide.

• Addition of 1,6-Dibromohexane: Add 1,6-dibromohexane (1.0 equivalent) to the alkoxide solution.

• Reaction: Heat the reaction mixture to a suitable temperature (typically 50-100 °C) and monitor the reaction progress by TLC.

• Work-up:

  • Cool the reaction to room temperature and cautiously quench with water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

  • Filter and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation.

Visualizations

Caption: Troubleshooting workflow for low yield in 1,6-dibromohexane substitution reactions.

Caption: Competing reaction pathways in the substitution of 1,6-dibromohexane.

References

• 1. ijirset.com [ijirset.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. mrcolechemistry.co.uk [mrcolechemistry.co.uk]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ochemonline.pbworks.com [ochemonline.pbworks.com]

Preventing elimination side reactions when using 1,6-Dibromohexane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize elimination side reactions when working with 1,6-dibromohexane and maximize the yield of your desired substitution products.

Troubleshooting Guide: Minimizing Elimination Side Reactions

When using 1,6-dibromohexane, a primary dihaloalkane, nucleophilic substitution (SN2) is generally the favored reaction pathway over elimination (E2). However, under certain conditions, elimination can become a significant side reaction, leading to the formation of unsaturated byproducts. This guide provides a systematic approach to troubleshooting and optimizing your reaction conditions to favor substitution.

Problem: Low yield of the desired substitution product and/or significant formation of elimination byproducts (e.g., 6-bromo-1-hexene).

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// Edges Start -> CheckBase; CheckBase -> CheckSolvent [label="Base is appropriate or has been modified"]; CheckBase -> SolutionBase [label="Base is too strong or hindered"]; SolutionBase -> CheckSolvent; CheckSolvent -> CheckTemp [label="Solvent is appropriate or has been modified"]; CheckSolvent -> SolutionSolvent [label="Solvent favors elimination (e.g., protic)"]; SolutionSolvent -> CheckTemp; CheckTemp -> CheckIntramolecular [label="Temperature is optimized"]; CheckTemp -> SolutionTemp [label="Temperature is too high"]; SolutionTemp -> CheckIntramolecular; CheckIntramolecular -> End [label="Intramolecular side reactions are minimized"]; CheckIntramolecular -> SolutionIntramolecular [label="Intramolecular cyclization is significant"]; SolutionIntramolecular -> End; } केंद Caption: Troubleshooting workflow for minimizing elimination side reactions with 1,6-dibromohexane.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when using 1,6-dibromohexane?

A1: The main competing reactions are nucleophilic substitution (SN2) and elimination (E2).

• Nucleophilic Substitution (SN2): This is typically the major pathway for primary alkyl halides like 1,6-dibromohexane. A nucleophile attacks the carbon atom bonded to a bromine, displacing the bromide ion. This can happen at one or both ends of the molecule to yield mono- or di-substituted products.

• Elimination (E2): This pathway becomes more significant with strong, sterically hindered bases. The base abstracts a proton from a carbon adjacent to the carbon bearing the bromine, leading to the formation of a double bond and the expulsion of the bromide ion.

• Intramolecular Cyclization: If the nucleophile is difunctional, or if one end of the 1,6-dibromohexane has already reacted to introduce a nucleophilic center, an intramolecular reaction can occur to form a cyclic product (e.g., thiacycloheptane).

Q2: How does the choice of base or nucleophile affect the reaction outcome?

A2: The nature of the base/nucleophile is a critical factor in determining the ratio of substitution to elimination products.

Nucleophile/Base Type	Predominant Reaction	Rationale
Good Nucleophile, Weak Base (e.g., I⁻, Br⁻, N₃⁻, CN⁻, RS⁻, RCOO⁻)	SN2 Substitution	These species are effective at attacking the electrophilic carbon but are not strong enough to readily abstract a proton, thus minimizing elimination.
Strong, Non-hindered Base (e.g., HO⁻, MeO⁻, EtO⁻)	SN2 Substitution (major), E2 Elimination (minor)	These bases are also good nucleophiles and will primarily lead to substitution with primary halides. However, some elimination may be observed, especially at higher temperatures.
Strong, Hindered Base (e.g., t-BuO⁻)	E2 Elimination (major)	The steric bulk of these bases hinders their approach to the carbon atom for an SN2 attack, making proton abstraction (elimination) the more favorable pathway.[1][2]

Q3: What is the role of the solvent in controlling the reaction pathway?

A3: The solvent plays a crucial role in stabilizing the transition states of both SN2 and E2 reactions.

Solvent Type	Effect on Reaction	Recommended Solvents
Polar Aprotic (e.g., DMSO, DMF, Acetone)	Favors SN2	These solvents solvate the cation but not the anionic nucleophile, increasing the nucleophile's reactivity and promoting the SN2 pathway.
Polar Protic (e.g., Water, Ethanol, Methanol)	Can favor E2	These solvents can solvate both the cation and the anion, which can decrease the reactivity of the nucleophile. They are more likely to support elimination, especially with stronger bases.

Q4: How does temperature influence the competition between substitution and elimination?

A4: Higher reaction temperatures generally favor elimination over substitution. Elimination reactions have a higher activation energy than substitution reactions and are therefore more sensitive to changes in temperature. If you are observing a significant amount of elimination byproduct, consider lowering the reaction temperature.

Q5: When should I be concerned about intramolecular cyclization?

A5: Intramolecular reactions are a possibility when using a difunctional nucleophile or when performing a sequential substitution on 1,6-dibromohexane. The formation of five- and six-membered rings is generally kinetically favored. For 1,6-dibromohexane, intramolecular cyclization would lead to a seven-membered ring. To minimize intramolecular reactions and favor intermolecular substitution or polymerization, use higher concentrations of your reactants. Conversely, high dilution conditions will favor intramolecular cyclization.

Key Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 1,6-Diethoxyhexane (Favors Substitution)

This protocol is designed to maximize the yield of the disubstituted ether product while minimizing elimination.

Materials:

• 1,6-Dibromohexane

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol (EtOH)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium ethoxide (2.2 equivalents) in anhydrous ethanol.

• To this solution, add 1,6-dibromohexane (1.0 equivalent) dropwise at room temperature with vigorous stirring.

• After the addition is complete, heat the reaction mixture to a gentle reflux and monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 1,6-diethoxyhexane.

Troubleshooting:

• Formation of 6-bromo-1-ethoxyhexane (mono-substituted product): Increase the amount of sodium ethoxide and/or prolong the reaction time.

• Formation of 6-bromo-1-hexene (elimination product): Ensure the reaction temperature does not significantly exceed the reflux temperature of ethanol. Confirm that the sodium ethoxide is not contaminated with hydroxide.

Protocol 2: Synthesis of 1,6-Diaminohexane via Gabriel Synthesis (Avoids Over-alkylation and Elimination)

The Gabriel synthesis is an excellent method for preparing primary amines from alkyl halides, as it prevents the common side reaction of over-alkylation and is not prone to elimination.[3][4][5][6][7]

Materials:

• 1,6-Dibromohexane

• Potassium phthalimide

• Anhydrous N,N-dimethylformamide (DMF)

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Diethyl ether

Procedure:

• Alkylation: In a round-bottom flask, dissolve potassium phthalimide (2.2 equivalents) in anhydrous DMF.

• Add 1,6-dibromohexane (1.0 equivalent) to the solution and heat the mixture to 80-90 °C.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into a large volume of cold water to precipitate the N,N'-(hexane-1,6-diyl)diphthalimide.

• Filter the precipitate, wash with water, and dry.

• Hydrolysis (Hydrazinolysis): Suspend the dried intermediate in ethanol and add hydrazine hydrate (2.5 equivalents).

• Heat the mixture to reflux. A white precipitate of phthalhydrazide will form.

• After the reaction is complete, cool the mixture and acidify with concentrated HCl.

• Filter off the phthalhydrazide precipitate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in water and basify with a concentrated NaOH solution.

• Extract the aqueous layer with diethyl ether (3x).

• Dry the combined organic layers over anhydrous potassium sulfate, filter, and remove the solvent under reduced pressure to yield 1,6-diaminohexane.

dot graph GabrielSynthesis { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin=0.2];

// Nodes Start [label="1,6-Dibromohexane +\nPotassium Phthalimide", fillcolor="#FBBC05", fontcolor="#202124"]; Intermediate [label="N,N'-(hexane-1,6-diyl)diphthalimide", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="1,6-Diaminohexane", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Intermediate [label="SN2 Reaction\n(DMF, 80-90 °C)"]; Intermediate -> Product [label="Hydrazinolysis\n(N2H4·H2O, EtOH, Reflux)"]; } केंद Caption: Gabriel synthesis pathway for 1,6-diaminohexane.

References

• 1. researchgate.net [researchgate.net]
• 2. wyzant.com [wyzant.com]
• 3. Explain why only a substitution product and no elimination produc... | Study Prep in Pearson+ [pearson.com]
• 4. gauthmath.com [gauthmath.com]
• 5. 1,6-Dibromohexane | 629-03-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. Solved 14.8. Competition between Substitution and | Chegg.com [chegg.com]
• 7. 1,6-Dibromohexane synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 1,6-Dibromohexane Reaction Products by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals purifying reaction products of 1,6-dibromohexane using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered when working with 1,6-dibromohexane reaction products?

A1: The impurities largely depend on the specific reaction. However, some common ones include:

• Unreacted 1,6-dibromohexane: Especially in monosubstitution reactions or if the reaction has not gone to completion.

• Monosubstituted byproducts: In reactions where disubstitution is the goal, the monosubstituted intermediate is a common impurity.

• Starting materials: Other reactants, such as nucleophiles (e.g., phenols, phosphines), may remain if used in excess or if the reaction is incomplete.

• Byproducts from the nucleophile: For instance, in reactions involving phosphines, the corresponding phosphine oxide can be a significant impurity.

• Solvent and reagents: Residual solvents and other reagents used in the reaction or work-up can also be present.

Q2: How do I choose an appropriate solvent system (eluent) for my column?

A2: The best practice is to first determine the optimal solvent system using Thin Layer Chromatography (TLC).[1] The goal is to find a solvent or solvent mixture that provides good separation between your desired product and any impurities. A good starting point for many products derived from 1,6-dibromohexane, which are often nonpolar to moderately polar, is a mixture of a nonpolar solvent like hexane or petroleum ether and a slightly more polar solvent like ethyl acetate or dichloromethane.[2]

Key Principles for Eluent Selection:

• Target Rf Value: Aim for an Rf value of 0.2-0.4 for your target compound on the TLC plate.[3] This generally provides the best separation on a column.

• Good Separation (ΔRf): Ensure there is a significant difference in the Rf values between your product and the impurities.

• Solvent Polarity: The polarity of the eluent should be just enough to move your target compound off the baseline. A solvent that is too polar will elute all compounds too quickly, resulting in poor separation. A solvent that is not polar enough will result in very slow elution or your compound may not elute at all.[4]

Q3: How do I monitor the progress of my column chromatography?

A3: If the compounds are colorless, the most common method is to collect fractions and analyze them by TLC.[5][6] Spot each fraction, or every few fractions, on a TLC plate along with a spot of your crude reaction mixture and a spot of the pure starting material (if available) as references.[1] This will allow you to identify which fractions contain your purified product.

Q4: What is "dry loading" and when should I use it?

A4: Dry loading involves pre-adsorbing your sample onto a small amount of silica gel before adding it to the column.[7] This is particularly useful when your sample is not very soluble in the initial eluent or when you need to use a stronger solvent to dissolve your sample for loading.[7] Dissolve your crude product in a suitable solvent, add a small amount of silica gel, and then remove the solvent by rotary evaporation to obtain a free-flowing powder. This powder is then carefully added to the top of the packed column.

Troubleshooting Guide

This section addresses common problems encountered during the column chromatography of 1,6-dibromohexane reaction products.

Problem 1: My product will not elute from the column.

Possible Cause	Solution
Eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate mixture, slowly increase the percentage of ethyl acetate.[3]
Compound has very strong interactions with the silica gel.	For highly polar compounds, such as phosphonium salts, a more polar eluent system like methanol/dichloromethane may be necessary.[2] In some cases, adding a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent can help.
Compound has decomposed on the silica gel.	Test the stability of your compound on silica by spotting it on a TLC plate, letting it sit for an extended period, and then eluting. If decomposition is observed, consider using a different stationary phase like alumina or a deactivated silica gel.[3]

Problem 2: My product elutes too quickly (high Rf) with poor separation.

Possible Cause	Solution
Eluent is too polar.	Decrease the polarity of the eluent. For instance, increase the proportion of hexane in a hexane/ethyl acetate system.[2]
Column is overloaded.	Use a larger column or reduce the amount of sample loaded. A general guideline is a silica gel to crude sample weight ratio of at least 30:1 for good separation. For difficult separations, this ratio may need to be increased.
Cracks or channels in the silica gel.	This can be caused by improper packing or the silica gel running dry. Repack the column carefully, ensuring the silica gel is always covered with solvent.

Problem 3: The fractions are all mixed, even though the TLC showed good separation.

Possible Cause	Solution
Column was loaded with too much solvent.	Dissolve the crude product in the minimum amount of solvent for loading.[7] If solubility is an issue, consider the dry loading technique.
The sample band at the top of the column was too wide.	Load the sample carefully and evenly onto the top of the silica gel to ensure a narrow starting band.
Flow rate is too fast.	A flow rate that is too high does not allow for proper equilibration between the stationary and mobile phases. Reduce the flow rate.[7]
Compound decomposition on the column.	As mentioned previously, check the stability of your compound on silica gel.[3]

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

• TLC Analysis: Develop a suitable solvent system using TLC. The ideal system will give your target compound an Rf value between 0.2 and 0.4 and show good separation from impurities.[1]

• Column Packing:

  • Securely clamp a chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand (approx. 1 cm).

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and to remove air bubbles.

  • Allow the silica to settle, and then add another thin layer of sand on top.

  • Drain the excess solvent until the solvent level is just at the top of the sand. Never let the column run dry.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in the minimum amount of the eluent. Carefully add this solution to the top of the column using a pipette.

  • Dry Loading: Dissolve the crude product in a suitable solvent, add silica gel (typically 1-2 times the weight of the crude product), and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure (if using flash chromatography) to achieve a steady flow rate.

  • Begin collecting the eluting solvent in fractions (e.g., in test tubes or vials).

  • If using a gradient elution, gradually increase the polarity of the eluent as the chromatography progresses.

• Monitoring:

  • Monitor the separation by analyzing the collected fractions using TLC.

  • Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

Quantitative Data

The following tables summarize typical parameters for the purification of common reaction products of 1,6-dibromohexane.

Table 1: Typical TLC and Column Chromatography Parameters

Parameter	Guideline
Silica Gel to Sample Ratio	30:1 to 100:1 by weight
Optimal TLC Rf of Product	0.2 - 0.4
Loading Solvent Volume	Minimum required for dissolution
Fraction Size	Dependent on column size and separation

Table 2: Example Eluent Systems for 1,6-Dibromohexane Reaction Products

Reaction Type	Product Type	Starting Eluent System (Nonpolar)	Final Eluent System (More Polar)
Williamson Ether Synthesis	Dialkoxyhexane	Hexane or Petroleum Ether	Hexane/Ethyl Acetate (e.g., 9:1)
Phosphine Alkylation	Bis(phosphonium) salt	Dichloromethane	Dichloromethane/Methanol (e.g., 9.5:0.5)
Nucleophilic Substitution	1,6-Disubstituted Hexane	Hexane or Toluene	Hexane/Ethyl Acetate or Toluene/Ethyl Acetate

Note: These are starting points and the optimal eluent system will need to be determined experimentally using TLC.

Visualizations

Workflow for Troubleshooting Column Chromatography

Caption: A flowchart for troubleshooting common column chromatography issues.

Logic Diagram for Eluent Selection

Caption: A decision-making diagram for selecting the appropriate eluent system.

References

• 1. How To [chem.rochester.edu]
• 2. Chromatography [chem.rochester.edu]
• 3. Chromatography [chem.rochester.edu]
• 4. web.uvic.ca [web.uvic.ca]
• 5. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Identifying and removing unreacted 1,6-Dibromohexane from a reaction mixture

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals on identifying and removing unreacted 1,6-dibromohexane from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1,6-dibromohexane?

A1: Understanding the physical properties of 1,6-dibromohexane is crucial for selecting an appropriate purification method. Key properties are summarized in the table below.

Property	Value	Citations
Chemical Formula	C₆H₁₂Br₂	[1][2][3]
Molecular Weight	~243.97 g/mol	[1][4]
Appearance	Colorless to pale yellow liquid	[1][2][5]
Boiling Point	~243 °C	[5][6][7]
Melting Point	~ -2 °C	[5][7][8]
Density	~1.61 g/cm³ (at 20 °C)	[4][6]
Flash Point	>110 °C	[5][6]

Q2: What is the solubility profile of 1,6-dibromohexane?

A2: 1,6-Dibromohexane is a largely nonpolar compound.[1] It is insoluble in water but is soluble or miscible with many common organic solvents.[1][2][3][5][9]

Solvent	Solubility	Citations
Water	Insoluble	[1][5][9]
Nonpolar Solvents (Hexane, Toluene)	Soluble	[1]
Other Organic Solvents (Ethanol, Ether, Chloroform, Benzene)	Soluble/Miscible	[2][3][9]

Q3: How can I monitor the progress of my reaction to know how much 1,6-dibromohexane is left?

A3: Thin-Layer Chromatography (TLC) is an effective technique for monitoring the consumption of 1,6-dibromohexane.[10] A suitable mobile phase, such as petroleum ether-ethyl acetate, can be used to separate the nonpolar 1,6-dibromohexane from more polar products.[10] Gas Chromatography (GC) can also be used for quantitative analysis of the reaction mixture to determine the concentration of the remaining starting material.[11][12]

Troubleshooting Guides

Issue 1: Identifying the Presence of Unreacted 1,6-Dibromohexane

Symptom: You are unsure if your purified product is still contaminated with 1,6-dibromohexane.

Solution Workflow:

Caption: Workflow for identifying residual 1,6-dibromohexane.

Explanation:

• TLC: Provides a quick qualitative check. 1,6-dibromohexane, being relatively nonpolar, will have a high Rf value in normal-phase chromatography.

• GC: Offers a more quantitative assessment of purity.[11]

• ¹H NMR: The proton NMR spectrum of 1,6-dibromohexane shows characteristic peaks that can be used for identification.[13][14]

Issue 2: Removing Unreacted 1,6-Dibromohexane

Symptom: Standard aqueous workup (extraction) did not remove the residual 1,6-dibromohexane.

Explanation: This is expected, as 1,6-dibromohexane is insoluble in water and will remain in the organic layer during extraction.[1][5]

Troubleshooting Decision Tree:

Caption: Decision tree for selecting a purification method.

Recommended Solutions:

• Vacuum Distillation: If your desired product has a significantly different boiling point from 1,6-dibromohexane (b.p. ~243 °C), vacuum distillation is an effective method for removal.[14][15] This is particularly useful when 1,6-dibromohexane is used in large excess as a solvent or reagent.[15]

• Column Chromatography: This is the most common and versatile method for removing nonpolar impurities like 1,6-dibromohexane from more polar products.[10][14][16][17]

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Reaction Monitoring

• Plate Preparation: Use a silica gel-coated TLC plate.

• Spotting: Dissolve a small amount of your reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot the mixture onto the TLC plate alongside a spot of the pure 1,6-dibromohexane starting material as a reference.

• Eluent Selection: A nonpolar eluent system is recommended. Start with a mixture of petroleum ether and ethyl acetate (e.g., 20:1 or 30:1 v/v) as the mobile phase.[10]

• Development: Place the TLC plate in a chamber containing the eluent. Allow the solvent front to travel up the plate.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp if the compounds are UV-active, or by staining with potassium permanganate or iodine.

• Analysis: The 1,6-dibromohexane spot will travel further up the plate (higher Rf) than more polar products. The disappearance of the starting material spot indicates the reaction is complete.

Protocol 2: Purification by Column Chromatography

• Column Packing:

  • Prepare a slurry of silica gel in a nonpolar solvent (e.g., hexane).

  • Carefully pour the slurry into a glass column with a frit or cotton plug at the bottom, ensuring no air bubbles are trapped.[16][18]

  • Allow the silica to settle, creating a packed bed. Add a thin layer of sand on top to protect the silica surface.[16]

• Sample Loading:

  • Concentrate the crude reaction mixture.

  • For optimal separation, adsorb the crude material onto a small amount of silica gel and load this solid onto the top of the column.[18] Alternatively, dissolve the crude product in a minimal amount of the initial eluent and load it carefully.

• Elution:

  • Begin eluting the column with a nonpolar solvent system, such as pure hexane or a hexane/ethyl acetate mixture.[10]

  • The nonpolar 1,6-dibromohexane will elute from the column first.

  • Gradually increase the polarity of the eluent to elute your more polar desired product.[17]

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your purified product, free of 1,6-dibromohexane. Combine the pure fractions and remove the solvent using a rotary evaporator.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Page loading... [guidechem.com]
• 3. CAS 629-03-8: 1,6-Dibromohexane | CymitQuimica [cymitquimica.com]
• 4. 1,6-dibromohexane [stenutz.eu]
• 5. 1,6-Dibromohexane CAS 629-03-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. 1,6-DIBROMOHEXANE – Palchem [palchem.com]
• 8. 1,6-Dibromohexane | 629-03-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. 1,6-Dibromohexane | 629-03-8 [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. pacificbiochem.com [pacificbiochem.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. 1,6-Dibromohexane (629-03-8) 1H NMR spectrum [chemicalbook.com]
• 14. rsc.org [rsc.org]
• 15. Sciencemadness Discussion Board - How to remove 1,6 - dibromohexane - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Column chromatography - Wikipedia [en.wikipedia.org]
• 17. orgchemboulder.com [orgchemboulder.com]
• 18. cactus.utahtech.edu [cactus.utahtech.edu]

Troubleshooting low conversion rates in polymerization with 1,6-Dibromohexane

Welcome to the technical support center for troubleshooting polymerization reactions involving 1,6-dibromohexane. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for successful experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and issues that may arise during the polymerization of 1,6-dibromohexane, presented in a troubleshooting format.

Issue 1: Low or No Polymerization Initiated

Question: My polymerization reaction with 1,6-dibromohexane is not starting, or the initiation is extremely slow. What are the potential causes and how can I resolve this?

Answer: Failure to initiate polymerization is a common problem that can often be traced back to the purity of the reactants or suboptimal reaction conditions. Here are the primary causes and troubleshooting steps:

• Initiator Purity and Decomposition: The initiator may be impure or have degraded over time.

  • Troubleshooting: Purify the initiator. For instance, AIBN (Azobisisobutyronitrile) can be recrystallized from methanol or ethanol. Always store initiators in a cool, dark place.[1] It's also advisable to verify the initiator's purity using analytical techniques like HPLC, GC, or NMR.[1]

• Oxygen Inhibition: Oxygen is a known inhibitor of radical polymerizations as it can react with propagating radicals to form less reactive peroxy radicals.[1]

  • Troubleshooting: Deoxygenate the reaction mixture thoroughly. This can be achieved by performing several freeze-pump-thaw cycles or by bubbling an inert gas, such as argon or nitrogen, through the reaction mixture before and during the polymerization.[1]

• Incorrect Reaction Temperature: The rate of initiator decomposition is highly dependent on temperature.

  • Troubleshooting: Verify that the reaction temperature is suitable for the specific initiator being used. For AIBN, the temperature should typically be above 65°C for efficient radical generation.[1]

• Monomer Impurities: The 1,6-dibromohexane monomer may contain inhibitors from manufacturing or storage.

  • Troubleshooting: Purify the 1,6-dibromohexane, for example, by passing it through a column of activated alumina to remove any stabilizers.[2]

Issue 2: Polymerization Starts but Results in Low Monomer Conversion or Low Molecular Weight Polymer

Question: My polymerization begins, but I'm observing low monomer conversion and the resulting polymer has a low molecular weight. What could be the cause and how do I fix it?

Answer: This issue often points to problems with reactant stoichiometry, reaction time, or the presence of chain transfer agents.

• Insufficient Initiator Concentration: A low concentration of the initiator will generate fewer radicals, leading to a slower rate of polymerization.[1]

  • Troubleshooting: Increase the initiator concentration. The rate of polymerization is proportional to the square root of the initiator concentration.[1]

• Presence of Chain Transfer Agents: Impurities in the monomer or solvent can act as chain transfer agents, causing premature termination of growing polymer chains.[1]

  • Troubleshooting: Purify both the 1,6-dibromohexane monomer and the solvent to remove any impurities that could be acting as chain transfer agents.[1]

• Inadequate Reaction Time: The polymerization may not have been allowed to proceed for a sufficient amount of time to achieve high conversion.

  • Troubleshooting: Increase the reaction time. It is recommended to monitor the monomer conversion over time using techniques like NMR or GC to determine when the reaction has reached completion.[1]

• Suboptimal Solvent Choice: The solvent can significantly impact polymerization kinetics. The polarity of the solvent can affect the initiator decomposition rate and the "cage effect," which can be more pronounced in viscous solvents, reducing initiator efficiency.[1][3]

  • Troubleshooting: Evaluate the solvent choice. Solvents with a high chain transfer effect, such as halogenated hydrocarbons, should be used with caution if high molecular weight is desired.[3] Consider using solvents with low chain transfer effects like benzene or water.[3]

Data Summary

The following table summarizes key physical and chemical properties of 1,6-dibromohexane relevant to polymerization reactions.

Property	Value	Reference
CAS Number	629-03-8
Molecular Formula	C6H12Br2	[4]
Molecular Weight	243.97 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[5][6]
Boiling Point	243 °C	[7]
Melting Point	-2 to -2.5 °C	[6]
Density	~1.586 g/mL at 25 °C	[7]
Purity (typical)	≥ 96%
Solubility	Insoluble in water; soluble in nonpolar organic solvents like hexane and toluene.	[8]

Experimental Protocols

Protocol 1: Purification of 1,6-Dibromohexane

This protocol describes a general method for purifying commercial 1,6-dibromohexane to remove inhibitors and other impurities prior to polymerization.

Materials:

• 1,6-Dibromohexane (commercial grade)

• Activated alumina, neutral

• Glass chromatography column

• Anhydrous solvent (e.g., hexane)

• Round bottom flask

• Rotary evaporator

Procedure:

• Set up a glass chromatography column with a stopcock.

• Prepare a slurry of activated alumina in the anhydrous solvent and pour it into the column to create a packed bed.

• Allow the solvent to drain until it is level with the top of the alumina bed.

• Carefully add the commercial 1,6-dibromohexane to the top of the column.

• Elute the 1,6-dibromohexane through the column using the anhydrous solvent.

• Collect the purified 1,6-dibromohexane fractions.

• Combine the purified fractions in a round bottom flask.

• Remove the solvent using a rotary evaporator under reduced pressure.

• The resulting clear, colorless liquid is purified 1,6-dibromohexane, which should be stored under an inert atmosphere.

Protocol 2: Monitoring Monomer Conversion by Gas Chromatography (GC)

This protocol outlines a method for tracking the progress of a polymerization reaction by measuring the disappearance of the 1,6-dibromohexane monomer.

Materials:

• Aliquots from the polymerization reaction at different time points

• Gas chromatograph (GC) equipped with a suitable column (e.g., a non-polar capillary column) and a flame ionization detector (FID)

• Internal standard (a non-reactive compound with a distinct retention time, e.g., dodecane)

• Solvent for dilution (the same as the polymerization solvent)

• Vials for sample preparation

Procedure:

• Prepare a stock solution of the internal standard in the chosen solvent at a known concentration.

• At each time point during the polymerization, withdraw a small, known volume of the reaction mixture.

• Immediately quench the polymerization in the aliquot by adding a small amount of an inhibitor (e.g., hydroquinone).

• Accurately dilute the aliquot with the solvent containing the internal standard.

• Inject the prepared sample into the GC.

• Record the chromatogram and integrate the peak areas for the 1,6-dibromohexane and the internal standard.

• Calculate the concentration of 1,6-dibromohexane at each time point relative to the constant concentration of the internal standard.

• Plot the monomer concentration versus time to determine the rate of polymerization and the final conversion.

Visualizations

Troubleshooting Workflow for Low Polymerization Conversion

Caption: A flowchart outlining the systematic troubleshooting process for low conversion rates in polymerization reactions.

Logical Relationship of Factors Affecting Polymerization Outcome

Caption: Key experimental factors influencing the outcome of a polymerization reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,6-Dibromohexane | C6H12Br2 | CID 12368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. 1,6 Dibromohexane Manufacturer, Supplier, and Exporter [yogiintermediates.com]
• 7. Page loading... [guidechem.com]
• 8. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Optimizing Williamson Ether Synthesis with 1,6-Dibromohexane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the reaction temperature in the Williamson ether synthesis of bis-ethers using 1,6-dibromohexane.

Troubleshooting Guide

Low or no yield of the desired bis-ether product is a common challenge. This guide addresses specific issues you might encounter during your experiments, with a focus on the critical role of reaction temperature.

Issue 1: Low Yield of the Desired Bis-Ether Product

Potential Cause	Recommended Action	Scientific Rationale
Reaction temperature is too low.	Gradually increase the reaction temperature in 5-10 °C increments within the optimal range (see FAQ 1).	The Williamson ether synthesis is an S\N2 reaction, and insufficient thermal energy can lead to a slow reaction rate and incomplete conversion.
Reaction temperature is too high.	Lower the reaction temperature. Consider a range of 50-80 °C.	Elevated temperatures can favor the E2 elimination side reaction, leading to the formation of unsaturated byproducts instead of the desired ether.[1][2]
Formation of mono-ether intermediate.	Increase the molar ratio of the nucleophile (alkoxide/phenoxide) to 1,6-dibromohexane. Ensure dropwise addition of 1,6-dibromohexane to the nucleophile solution.	An excess of the nucleophile will favor the second substitution reaction to form the bis-ether. Slow addition of the electrophile helps to maintain a high concentration of the nucleophile throughout the reaction.
Polymerization.	Use high dilution conditions. Maintain a moderate reaction temperature.	High concentrations of reactants can favor intermolecular reactions, leading to polymer formation. High dilution favors the intramolecular reaction if cyclization is possible, or in this case, allows for better control of the intermolecular reaction to form the bis-ether without polymerization.
Incomplete deprotonation of the alcohol/phenol.	Ensure the use of a sufficiently strong and fresh base (e.g., sodium hydride, potassium carbonate). Use anhydrous solvents.	The reaction requires the formation of an alkoxide or phenoxide to act as a nucleophile.[1] The presence of water can quench the base and protonate the nucleophile, inhibiting the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the Williamson ether synthesis with 1,6-dibromohexane?

A1: The optimal reaction temperature for the Williamson ether synthesis with 1,6-dibromohexane typically falls within the range of 50 °C to 100 °C .[2] A common starting point is around 65 °C (338 K) . However, the ideal temperature can vary depending on the specific nucleophile (alkoxide or phenoxide) and solvent used. It is recommended to perform small-scale optimization experiments to determine the best temperature for your specific system.

Q2: How does reaction temperature affect the product distribution?

A2: Reaction temperature is a critical parameter that significantly influences the product distribution.

• Low Temperatures (e.g., < 50 °C): May result in a slow reaction rate and incomplete conversion, leading to a mixture of starting materials, mono-ether, and the desired bis-ether.

• Moderate Temperatures (e.g., 50-80 °C): Generally favor the desired S\N2 substitution to form the bis-ether.

• High Temperatures (e.g., > 100 °C): Can increase the rate of the competing E2 elimination reaction, leading to the formation of 1-bromo-6-hexene and other unsaturated byproducts. It can also promote polymerization.

Q3: What are the common side reactions when using 1,6-dibromohexane, and how can temperature be used to control them?

A3: The primary side reactions are the formation of the mono-ether intermediate, elimination products, and polymers.

• Mono-ether Formation: This occurs when only one of the bromine atoms on 1,6-dibromohexane is substituted. While not strictly temperature-dependent, ensuring the reaction goes to completion by using an appropriate temperature and reaction time is crucial.

• Elimination (E2): This is a significant side reaction at higher temperatures. The alkoxide or phenoxide acts as a base, abstracting a proton and leading to the formation of a double bond and elimination of HBr. To minimize this, maintain the reaction temperature in the lower to mid-range of the optimal window (e.g., 50-70 °C).

• Polymerization: Intermolecular reactions between molecules of the mono-ether intermediate or with 1,6-dibromohexane can lead to the formation of polymeric chains. While concentration is the primary factor, very high temperatures can increase the rate of all reactions, potentially favoring polymerization.

Q4: Can you provide a general experimental protocol for the synthesis of a bis-ether using 1,6-dibromohexane?

A4: The following is a general protocol for the synthesis of 1,6-bis(p-tolyloxy)hexane, which can be adapted for other phenols or alcohols.

Experimental Protocol: Synthesis of 1,6-Bis(p-tolyloxy)hexane

This protocol is based on a reported procedure and should be adapted and optimized for specific substrates and scales.

Materials:

• 1,6-Dibromohexane

• 4-Cresol (p-cresol)

• Potassium Carbonate (anhydrous)

• Acetonitrile (anhydrous)

• Ethyl acetate (for extraction)

• Petroleum ether (for chromatography)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-cresol (2.2 equivalents) in anhydrous acetonitrile.

• Base Addition: Add anhydrous potassium carbonate (4.4 equivalents) to the solution.

• Addition of Electrophile: To the stirred suspension, add 1,6-dibromohexane (1.0 equivalent).

• Reaction: Heat the reaction mixture to 65 °C (338 K) and stir vigorously overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Extraction: Evaporate the solvent from the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent.

Data Presentation

Reaction Temperature (°C)	Desired Bis-Ether Yield (%)	Mono-Ether Byproduct (%)	Elimination Byproduct (%)
40	35	50	< 5
50	60	30	< 5
65	85	10	< 5
80	75	10	15
100	50	5	45

This table is for illustrative purposes to demonstrate the expected trend.

Visualization

Troubleshooting Workflow for Low Bis-Ether Yield

Caption: Troubleshooting workflow for low bis-ether yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Minimizing the formation of 1-bromo-6-hexene as a byproduct

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing the formation of byproducts during the synthesis of 6-bromo-1-hexene.

Troubleshooting Guide

Unwanted byproduct formation is a common challenge in organic synthesis. This guide addresses specific issues that may arise during the preparation of 6-bromo-1-hexene, focusing on the two primary synthetic routes: the bromination of 6-hexen-1-ol and the dehydrohalogenation of 1,6-dibromohexane.

Issue 1: Formation of Isomeric Bromohexenes (e.g., internal bromoalkenes)

Symptom	Potential Cause	Recommended Solution
GC-MS or NMR analysis indicates the presence of bromohexene isomers other than the desired 6-bromo-1-hexene.	Acid-Catalyzed Isomerization: Strong acidic conditions, particularly at elevated temperatures, can promote the migration of the double bond from the terminal position to form more stable internal alkenes. This is a risk when using reagents like HBr.	- Use milder brominating agents: For the conversion of 6-hexen-1-ol, consider using phosphorus tribromide (PBr₃) or carbon tetrabromide (CBr₄) with triphenylphosphine (PPh₃), which operate under less acidic conditions.[1] - Control reaction temperature: Maintain a low and consistent reaction temperature to minimize acid-catalyzed side reactions.
Radical Addition of HBr: In the presence of radical initiators (e.g., peroxides) or upon exposure to light, the addition of HBr to the double bond of the starting material or product can occur, potentially leading to a mixture of isomers.	- Ensure a radical-free environment: Use freshly distilled solvents and reagents. Consider adding a radical scavenger if peroxide contamination is suspected.

Issue 2: Presence of Dibrominated Byproducts (e.g., 1,6-dibromohexane, 1,2-dibromohexane)

Symptom	Potential Cause	Recommended Solution
Mass spectrometry data shows a significant peak corresponding to a dibromohexane species.	Excess Brominating Agent: Using a large excess of the brominating agent (e.g., HBr, PBr₃) can lead to the bromination of the double bond in either the starting material (6-hexen-1-ol) or the product (6-bromo-1-hexene).	- Stoichiometric control: Carefully control the stoichiometry of the brominating agent. A slight excess may be necessary for complete conversion, but a large excess should be avoided. - Slow addition: Add the brominating agent dropwise to the reaction mixture to maintain a low instantaneous concentration.
Reaction with HBr byproduct: In syntheses starting from 6-hexen-1-ol with reagents like PBr₃, HBr can be generated in situ. This HBr can then add across the double bond.	- Use a non-nucleophilic base: Include a mild, non-nucleophilic base (e.g., pyridine, 2,6-lutidine) to scavenge any generated HBr.

Issue 3: Formation of Ethers (e.g., Tetrahydrofurfuryl bromide or other cyclic ethers)

Symptom	Potential Cause	Recommended Solution
Spectroscopic data suggests the presence of cyclic ether impurities.	Intramolecular Cyclization: Under acidic conditions, the hydroxyl group of 6-hexen-1-ol can undergo an intramolecular reaction with the double bond, leading to the formation of cyclic ethers.[2]	- Low reaction temperatures: Keeping the reaction temperature low minimizes the rate of this side reaction. - Choice of solvent: Using a non-polar solvent can disfavor the formation of the polar transition state required for cyclization.

Frequently Asked Questions (FAQs)

Q1: I am synthesizing 6-bromo-1-hexene from 6-hexen-1-ol using PBr₃ and observe a significant amount of a byproduct with a similar mass. What could it be and how can I avoid it?

This byproduct is likely a dibrominated species. The in situ generation of HBr during the reaction can lead to the hydrobromination of the double bond of either the starting material or the product. To minimize this, consider the following:

• Use a stoichiometric amount of PBr₃.

• Add a mild, non-nucleophilic base like pyridine to scavenge the HBr as it is formed.

• Maintain a low reaction temperature throughout the addition of PBr₃.

Q2: My synthesis of 6-bromo-1-hexene from 1,6-dibromohexane results in a low yield and the formation of dienes. How can I improve the selectivity?

The formation of dienes is a common side reaction in the dehydrohalogenation of 1,6-dibromohexane, which proceeds via an E2 elimination mechanism.[3] To favor the formation of the desired mono-alkene:

• Use a bulky base: A sterically hindered base, such as potassium tert-butoxide (t-BuOK), will preferentially abstract a proton from the less hindered primary carbon, leading to the terminal alkene.

• Control the stoichiometry of the base: Using a slight excess of the base (around 1.15 equivalents) can help drive the reaction to completion without promoting excessive diene formation.[4]

• Monitor the reaction closely: Use techniques like TLC or GC to monitor the progress of the reaction and quench it once the starting material is consumed to prevent further elimination.

Q3: Can I use HBr to directly convert 6-hexen-1-ol to 6-bromo-1-hexene?

While technically possible, using HBr directly is often problematic and can lead to a mixture of products. The strong acidic nature of HBr can cause:

• Carbocation rearrangements.

• Isomerization of the double bond.

• Addition of HBr across the double bond, leading to 1,2-dibromohexane. [5][6]

• Formation of cyclic ethers through intramolecular cyclization.

For a cleaner reaction with higher selectivity for 6-bromo-1-hexene, it is generally recommended to use milder brominating agents like PBr₃ or CBr₄/PPh₃.

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-1-hexene from 1,6-Dibromohexane

This protocol is based on the base-mediated elimination of hydrogen bromide from 1,6-dibromohexane.[3][4]

Materials:

• 1,6-dibromohexane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• Diethyl ether

• Saturated brine solution

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of 1,6-dibromohexane (1 eq.) in anhydrous THF (0.1 M), add potassium tert-butoxide (1.15 eq.) in portions over 30 minutes under an inert atmosphere (e.g., argon).

• Reflux the reaction mixture for 16 hours.

• Cool the mixture to room temperature and quench with deionized water.

• Dilute the mixture with diethyl ether and separate the organic and aqueous layers.

• Extract the aqueous layer several times with diethyl ether.

• Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using petroleum ether as the eluent to obtain 6-bromo-1-hexene.

Protocol 2: Synthesis of 6-Bromo-1-hexene from 6-Hexen-1-ol

This protocol utilizes phosphorus tribromide for the bromination of 6-hexen-1-ol.[1]

Materials:

• 6-hexen-1-ol

• Phosphorus tribromide (PBr₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Hexane

• Sodium hydroxide solution

• Anhydrous sodium sulfate

Procedure:

• In a three-necked flask equipped with a stirrer, add anhydrous DMF and cool in an ice bath.

• Slowly add PBr₃ (1 eq.) dropwise to the stirred DMF.

• After the formation of a precipitate, continue stirring for 1 hour.

• Add 6-hexen-1-ol (1 eq.) to the mixture and stir for 5 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench with a sodium hydroxide solution.

• Extract the organic layer with hexane.

• Dry the organic layer with anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the product by flash column chromatography using hexane as the eluent.

Visualizations

Caption: Synthetic routes to 6-bromo-1-hexene and common byproduct pathways.

Caption: Troubleshooting workflow for minimizing byproduct formation.

References

• 1. Page loading... [guidechem.com]
• 2. organic chemistry - Which reaction occurs first when 5-hexen-1-ol reacts with sulfuric acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. 6-Bromo-1-hexene | 2695-47-8 | Benchchem [benchchem.com]
• 4. 6-Bromo-1-hexene synthesis - chemicalbook [chemicalbook.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. cram.com [cram.com]

Technical Support Center: Characterization of Unexpected Side Products in 1,6-Dibromohexane Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during chemical reactions involving 1,6-dibromohexane. The information is designed to help you identify and characterize unexpected side products, leading to improved reaction outcomes and a deeper understanding of your chemical processes.

Frequently Asked Questions (FAQs)

Q1: What are the most common unexpected side products observed in reactions with 1,6-dibromohexane?

Beyond the expected substitution products, several unexpected side products can arise from reactions involving 1,6-dibromohexane. The formation of these byproducts is highly dependent on the reaction conditions. Common classes of unexpected side products include:

• Intramolecular Cyclization Products: Due to the two bromine atoms at the ends of a six-carbon chain, 1,6-dibromohexane can undergo intramolecular reactions to form seven-membered rings. In reactions with nucleophiles like alkoxides or amines, this can lead to the formation of oxepane or azepane, respectively.

• Elimination Products: The use of strong bases can promote elimination reactions, leading to the formation of various hexene and hexadiene isomers.

• Oligomers and Polymers: When reacting with bifunctional nucleophiles (e.g., diols, diamines), intermolecular reactions can compete with the desired substitution, leading to the formation of linear or cyclic oligomers and polymers.

• Rearrangement Products: Although less common, there is anecdotal evidence suggesting the possibility of skeletal rearrangements under certain conditions, potentially leading to isomers such as 1,5-dibromohexane.

• Reduction Products: Under specific conditions, such as electrochemical reduction, 1,6-dibromohexane can be reduced to a complex mixture of hydrocarbons and alcohols.

Q2: My Williamson ether synthesis with 1,6-dibromohexane and a diol is giving a low yield of the desired diether and a significant amount of a viscous, uncharacterized material. What is likely happening?

This is a classic case of competing intermolecular polymerization and intramolecular cyclization. The viscous material is likely a polyether. 1,6-Dibromohexane is a bifunctional electrophile, and when it reacts with a bifunctional nucleophile like a diol, a tug-of-war between two competing pathways occurs:

• Intramolecular Cyclization: One end of the diol reacts with one end of the 1,6-dibromohexane. If the other end of the same molecule then reacts intramolecularly, it forms a cyclic ether. With a six-carbon linker, the formation of a seven-membered ring (oxepane) is possible, though less favorable than five- or six-membered rings.

• Intermolecular Polymerization: If, after the initial reaction, the other end of the molecule reacts with a different molecule of the diol or 1,6-dibromohexane, a chain begins to grow, leading to oligomers and polymers.

High concentrations of reactants favor intermolecular reactions (polymerization). To favor the desired diether or a potential cyclic ether, high-dilution conditions are recommended.

Troubleshooting:

• Dilution: Perform the reaction at a much lower concentration (e.g., <0.1 M) to favor intramolecular reactions.

• Slow Addition: Add the 1,6-dibromohexane slowly to the reaction mixture containing the diol and base. This keeps the concentration of the electrophile low at all times, further promoting intramolecular cyclization or controlled disubstitution.

• Temperature: Lowering the reaction temperature may help to control the reaction rate and potentially favor the desired product over polymerization.

Q3: I am reacting 1,6-dibromohexane with ammonia to synthesize 1,6-diaminohexane, but I am observing a significant byproduct with a different mass spectrum. What could it be?

A likely unexpected byproduct in this reaction is the cyclic secondary amine, azepane (also known as hexamethyleneimine). This occurs via an intramolecular nucleophilic substitution. After the first substitution of a bromine atom by ammonia to form 6-bromohexylamine, the newly introduced amino group can act as a nucleophile and attack the carbon bearing the second bromine atom, leading to the formation of the seven-membered azepane ring.

Troubleshooting:

• Excess Ammonia: Using a large excess of ammonia can help to favor the intermolecular reaction (formation of 1,6-diaminohexane) over the intramolecular cyclization. The higher concentration of the external nucleophile (ammonia) outcompetes the internal nucleophile (the primary amine).

• Temperature and Pressure: Carrying out the reaction at a suitable temperature and pressure can also influence the product distribution.

Q4: During the synthesis of 1,6-dibromohexane from 1,6-hexanediol, I isolated a product that my analytical data suggests might be 1,5-dibromohexane. Is this possible?

While less common, the formation of a rearranged product like 1,5-dibromohexane from 1,6-hexanediol is plausible under certain conditions, particularly if the reaction proceeds through an SN1-type mechanism. A sigmatropic rearrangement could potentially occur.[1] This would involve the formation of a carbocation intermediate, which could then undergo rearrangement to a more stable carbocation before the final bromide ion attack.

Characterization is Key:

To confirm the presence of 1,5-dibromohexane, careful analysis of spectroscopic data is crucial.

• 1H NMR: The proton NMR spectrum of 1,6-dibromohexane is symmetric, showing three distinct multiplets. 1,5-dibromohexane would have a more complex, asymmetric spectrum.

• 13C NMR: Similarly, the carbon NMR of 1,6-dibromohexane will show three signals, while 1,5-dibromohexane will exhibit six distinct signals due to the lack of symmetry.

• GC-MS: Gas chromatography can separate the two isomers, and the mass spectrum will show characteristic fragmentation patterns. While the molecular ion peak will be the same, the relative abundances of fragment ions may differ.

Troubleshooting Guides

Guide 1: Williamson Ether Synthesis - Minimizing Cyclic and Polymeric Byproducts

Issue	Potential Cause	Troubleshooting Steps
Low yield of desired diether, formation of a viscous polymer	High concentration of reactants favoring intermolecular reactions.	1. High Dilution: Perform the reaction at a concentration below 0.1 M. 2. Slow Addition: Use a syringe pump to add the 1,6-dibromohexane to the reaction mixture over several hours. 3. Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.
Presence of a cyclic ether (e.g., oxepane) in the product mixture	Intramolecular cyclization is competing with the intermolecular reaction.	1. Increase Concentration: If the desired product is the linear diether, increasing the concentration will favor the intermolecular reaction. 2. Stoichiometry: Use a slight excess of the diol to ensure both ends of the 1,6-dibromohexane react.
Formation of elimination products (alkenes)	The alkoxide base is too strong or sterically hindered, or the reaction temperature is too high.	1. Choice of Base: Use a weaker base if possible (e.g., K2CO3 instead of NaH). 2. Less Hindered Base: If using a strong base, ensure it is not sterically hindered. 3. Lower Temperature: Perform the reaction at a lower temperature.

Guide 2: Amination Reactions - Avoiding Cyclization and Over-Alkylation

Issue	Potential Cause	Troubleshooting Steps
Formation of a cyclic amine (e.g., azepane)	Intramolecular cyclization of the intermediate haloamine.	1. Excess Amine: Use a large excess of the amine nucleophile to favor the intermolecular reaction. 2. High Dilution (if cyclization is desired): If the cyclic amine is the target product, use high dilution conditions.
Formation of secondary and tertiary amines (over-alkylation)	The product amine is more nucleophilic than the starting amine.	1. Stoichiometry: Use a large excess of the starting amine relative to the 1,6-dibromohexane.
Formation of quaternary ammonium salts	Further alkylation of the tertiary amine.	1. Control Stoichiometry: Carefully control the stoichiometry to favor the desired level of alkylation. 2. Monitor Reaction: Monitor the reaction progress by TLC or GC-MS to stop it at the desired point.

Quantitative Data

Table 1: Product Distribution in the Electrochemical Reduction of 1,6-Dibromohexane at a Silver Cathode in Dimethylformamide [2]

Product	Yield (%)
n-Hexane	37
1-Hexene	21
1,5-Hexadiene	22
5-Hexen-1-ol	9
n-Dodecane	Trace

Experimental Protocols

Protocol 1: GC-MS Analysis of a 1,6-Dibromohexane Reaction Mixture

This protocol provides a general method for the analysis of a reaction mixture to identify and quantify 1,6-dibromohexane, expected products, and potential side products.

1. Sample Preparation:

• Quench a small aliquot of the reaction mixture (e.g., 0.1 mL) with an appropriate reagent (e.g., water or a dilute acid/base).
• Extract the organic components with a suitable solvent (e.g., dichloromethane or diethyl ether).
• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
• Dilute the sample to an appropriate concentration for GC-MS analysis (typically ~1 mg/mL).

2. GC-MS Parameters:

• Column: A non-polar column, such as a DB-1ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating the components.[3]
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Inlet Temperature: 250 °C.
• Oven Temperature Program:
• Initial temperature: 60 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 280 °C.
• Hold at 280 °C for 5 minutes.
• Mass Spectrometer:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: 40-400 m/z.

3. Data Analysis:

• Identify the peaks corresponding to known components (starting materials, expected products) by their retention times and mass spectra.
• For unknown peaks, analyze the mass spectrum for the molecular ion and fragmentation patterns to propose a structure.
• Compare the obtained mass spectra with library databases (e.g., NIST) for identification.
• Quantify the relative amounts of each component by integrating the peak areas (assuming similar response factors for a semi-quantitative analysis).

Visualizations

Caption: Competing reaction pathways for 1,6-dibromohexane.

Caption: A logical workflow for troubleshooting unexpected side products.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Strategies for Scaling Up Reactions Involving 1,6-Dibromohexane

This guide provides technical support for researchers, scientists, and drug development professionals on scaling up chemical reactions that utilize 1,6-dibromohexane. It includes frequently asked questions, troubleshooting guides for common issues encountered during scale-up, detailed experimental protocols, and critical safety information.

Frequently Asked Questions (FAQs)

Q1: What is 1,6-dibromohexane and what are its primary applications in large-scale synthesis?

A1: 1,6-Dibromohexane (CAS No. 629-03-8) is a difunctional alkyl halide used as a versatile C6 spacer or building block in organic synthesis.[1] Its primary applications in scale-up scenarios include the production of polymers, where it helps control the length and flexibility of molecular chains, and the synthesis of pharmaceuticals and other fine chemicals by introducing a hexamethylene linker.[1][2]

Q2: What are the most common types of reactions involving 1,6-dibromohexane that are scaled up?

A2: The most common scaled-up reactions include:

• Williamson Ether Synthesis: To form symmetrical or unsymmetrical di-ethers.[3][4][5]

• N-Alkylation: For synthesizing bis-alkylated nitrogen-containing heterocycles.[6]

• Polymerization: Acting as a monomer or cross-linking agent to produce various polymers.[1][7]

• Grignard Reactions: Formation of the di-Grignard reagent for subsequent carbon-carbon bond formation.

Q3: What are the main safety concerns when handling 1,6-dibromohexane at an industrial scale?

A3: 1,6-Dibromohexane is a hazardous chemical. Key safety precautions for large-scale handling include:

• Engineering Controls: Operations should be conducted in a well-ventilated area, using closed systems where possible to minimize exposure.[8] Eyewash stations and safety showers must be readily accessible.[8]

• Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, a face shield, and appropriate respiratory protection are mandatory.

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[8]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers, away from heat and incompatible substances.[2]

• Environmental: The substance is toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[8]

Q4: Why is Phase Transfer Catalysis (PTC) often recommended for reactions with 1,6-dibromohexane?

A4: Phase Transfer Catalysis (PTC) is highly effective for reactions involving reactants in immiscible phases (e.g., an aqueous solution of a salt and an organic solution of 1,6-dibromohexane).[6] PTC offers several advantages for scale-up, including the use of inexpensive bases (like NaOH or K₂CO₃), milder reaction conditions, increased reaction rates, higher yields, and greater selectivity, which simplifies product purification and reduces waste.[6][9][10]

Troubleshooting Guide for Scale-Up Reactions

Scaling up reactions involving 1,6-dibromohexane from the lab bench to pilot or production scale can introduce several challenges. The table below outlines common problems, their potential causes, and recommended solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Reaction Yield / Incomplete Conversion	1. Inefficient Mixing: In large reactors, inadequate agitation can lead to poor contact between reactants, especially in heterogeneous mixtures.	1. Optimize the reactor's agitator type (e.g., impeller design) and speed. Consider installing baffles to improve turbulence and mixing.
2. Poor Temperature Control: Local hot or cold spots due to inefficient heat transfer in large vessels can slow down or halt the reaction.	2. Ensure the reactor's heating/cooling jacket is sufficient for the reaction volume. For highly exothermic or endothermic reactions, consider a semi-batch process with controlled addition of a key reagent.[11]
3. Insufficient Reaction Time: Reaction kinetics may not scale linearly.	3. Increase the reaction time and monitor progress using in-situ probes (e.g., IR, Raman) or by sampling for offline analysis (GC, HPLC).
4. Deactivation of Reagents/Catalysts: Moisture sensitivity of reagents (e.g., Grignard reagents) or catalyst poisoning.	4. Ensure all reagents and solvents are anhydrous and the reactor is properly dried and inerted (e.g., with nitrogen or argon).
Formation of Side Products	1. Intramolecular Cyclization: The two bromo- groups can react with a dinucleophile to form a cyclic product (e.g., oxepane) instead of the desired linear product.	1. Use high dilution conditions for the dinucleophile to favor intermolecular over intramolecular reactions, although this may be challenging at scale. Alternatively, add the 1,6-dibromohexane slowly to the nucleophile.
2. Elimination Reactions (E2): Use of strong, sterically hindered bases can lead to the formation of bromoalkenes.[3][5]	2. Use a less sterically hindered base. Optimize temperature; lower temperatures often favor substitution (S(_N)2) over elimination.
3. Oligomerization/Polymerization: In difunctional reactions, uncontrolled polymerization can occur if stoichiometry is not precise.	3. Maintain strict stoichiometric control of reactants. Add one reactant slowly to the other to maintain the desired ratio throughout the reaction.
Difficult Product Isolation & Purification	1. Emulsion Formation: Vigorous stirring of biphasic mixtures during aqueous workup can lead to stable emulsions.[11]	1. During workup, reduce agitation speed. Add brine (saturated NaCl solution) to the aqueous layer to increase its ionic strength and help break the emulsion.[11]
2. High Boiling Point of Product: The resulting products often have high boiling points, making distillation difficult.	2. Use vacuum distillation for purification.[2][7] If the product is a solid, consider recrystallization from a suitable solvent system.[6]
3. Removal of PTC Catalyst: Quaternary ammonium salts used as phase transfer catalysts can be difficult to remove completely.	3. Wash the organic phase thoroughly with water and brine. In some cases, an acidic wash can help. Alternatively, pass the crude product through a short plug of silica gel.

Logical Workflow for Troubleshooting

The following diagram illustrates a systematic approach to troubleshooting common issues during the scale-up process.

Caption: Troubleshooting workflow for scaling up 1,6-dibromohexane reactions.

Experimental Protocols

This section provides a comparative protocol for a Williamson ether synthesis using 1,6-dibromohexane and a diphenol under phase transfer catalysis, illustrating the transition from lab to pilot scale.

Reaction: Synthesis of 1,6-Bis(4-hydroxyphenoxy)hexane

Protocol 1: Lab-Scale Synthesis (10g Scale)

• Materials:

  • 1,6-Dibromohexane: 10.0 g

  • Hydroquinone: 10.0 g

  • Sodium Hydroxide (NaOH): 3.6 g

  • Tetrabutylammonium Bromide (TBAB): 1.3 g

  • Toluene: 200 mL

  • Deionized Water: 100 mL

• Procedure:

  • To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add hydroquinone, NaOH, TBAB, and deionized water.

  • Stir the mixture at 50°C until all solids dissolve.

  • Prepare a solution of 1,6-dibromohexane in 50 mL of toluene.

  • Add the 1,6-dibromohexane solution dropwise to the flask over 30 minutes.

  • Heat the reaction mixture to reflux (approx. 85-90°C) and maintain for 8-12 hours. Monitor reaction progress by TLC or GC.

  • After completion, cool the mixture to room temperature. Separate the organic and aqueous layers.

  • Wash the organic layer with 2x 50 mL of 1M NaOH solution, followed by 2x 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the crude solid product by recrystallization from an appropriate solvent (e.g., ethanol/water).

Protocol 2: Pilot-Scale Synthesis (1kg Scale)

• Materials:

  • 1,6-Dibromohexane: 1.00 kg

  • Hydroquinone: 1.00 kg

  • Sodium Hydroxide (NaOH): 0.36 kg

  • Tetrabutylammonium Bromide (TBAB): 0.13 kg

  • Toluene: 20 L

  • Deionized Water: 10 L

• Procedure:

  • Charge a 50 L jacketed glass reactor with hydroquinone, NaOH, TBAB, and deionized water.

  • Start agitation and heat the reactor jacket to 60°C to bring the internal temperature to 50°C and dissolve the solids.

  • In a separate vessel, dissolve 1,6-dibromohexane in 5 L of toluene.

  • Transfer the 1,6-dibromohexane solution to the reactor via a dosing pump over 2-3 hours, monitoring the internal temperature to control any exotherm.

  • Once the addition is complete, heat the reactor to maintain a gentle reflux (internal temperature of 85-90°C) for 12-16 hours. Monitor the reaction for completion.

  • Cool the reactor to 30°C. Stop agitation and allow the layers to separate for at least 1 hour.

  • Drain the lower aqueous layer.

  • Add 5 L of 1M NaOH solution to the reactor, stir for 20 minutes, then stop and separate the layers. Repeat the wash.

  • Perform two subsequent washes with 5 L of brine.

  • Transfer the organic phase to a rotary evaporator or a distillation unit to remove toluene under vacuum.

  • Discharge the resulting crude solid. Purify by recrystallization in a suitable vessel.

Scale-Up Parameter Comparison

Parameter	Lab-Scale (10g)	Pilot-Scale (1kg)	Key Consideration
Reactant Addition Time	30 minutes (dropwise)	2-3 hours (pumped)	Control of exotherm and maintaining stoichiometric balance. Heat transfer is less efficient at scale.
Reaction Time	8-12 hours	12-16 hours	Slower mass transfer and heating/cooling cycles at larger volumes can extend required reaction time.
Agitation	Mechanical Stirrer (~300 RPM)	Impeller (~100-200 RPM)	Need to ensure adequate mixing without causing excessive shear that could lead to emulsions.
Heat Control	Heating Mantle / Oil Bath	Jacketed Reactor	Slower response time for heating and cooling in jacketed vessels. Must anticipate and manage thermal inertia.
Workup/Separation	Separatory Funnel	Decantation in Reactor	Layer separation can be much slower at scale. Interfaces may be less clear.

Experimental Workflow Diagram

Caption: General experimental workflow for synthesis using 1,6-dibromohexane.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. crdeepjournal.org [crdeepjournal.org]
• 10. iajpr.com [iajpr.com]
• 11. benchchem.com [benchchem.com]

Impact of solvent choice on the rate of reaction with 1,6-Dibromohexane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of solvent choice on reactions involving 1,6-dibromohexane. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for 1,6-dibromohexane with a nucleophile?

A1: The reaction of 1,6-dibromohexane, a primary alkyl halide, with a nucleophile typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This is a single-step process where the nucleophile attacks the carbon atom bonded to the bromine, and the bromide ion leaves simultaneously.[1] For SN2 reactions to occur efficiently, the substrate should have minimal steric hindrance, which is the case for the primary carbons of 1,6-dibromohexane.

Q2: How does the choice of solvent affect the rate of an SN2 reaction with 1,6-dibromohexane?

A2: The solvent plays a critical role in the rate of SN2 reactions. Solvents are generally categorized as polar protic, polar aprotic, or non-polar. For the reaction of 1,6-dibromohexane, polar aprotic solvents are highly recommended to achieve a faster reaction rate. Polar protic solvents can significantly slow down the reaction.

Q3: Why are polar aprotic solvents preferred for SN2 reactions?

A3: Polar aprotic solvents (e.g., DMSO, DMF, acetone, acetonitrile) can dissolve both the 1,6-dibromohexane and the nucleophilic salt.[2] They are adept at solvating the cation of the nucleophile salt but leave the anion (the nucleophile) relatively "naked" and highly reactive.[3] This lack of strong solvation around the nucleophile allows it to readily attack the electrophilic carbon of the 1,6-dibromohexane, leading to a significant increase in the reaction rate.[2][4]

Q4: Why do polar protic solvents hinder the SN2 reaction rate?

A4: Polar protic solvents (e.g., water, methanol, ethanol) have O-H or N-H bonds and can form strong hydrogen bonds with the anionic nucleophile. This creates a "solvent cage" around the nucleophile, stabilizing it and making it less available and less reactive to attack the 1,6-dibromohexane.[2] This solvation effect significantly increases the activation energy of the reaction, thereby decreasing the rate.[2]

Q5: Can 1,6-dibromohexane undergo an SN1 reaction?

A5: It is highly unlikely for 1,6-dibromohexane to undergo an SN1 reaction. The SN1 mechanism involves the formation of a carbocation intermediate. Primary carbocations are highly unstable and therefore, primary alkyl halides like 1,6-dibromohexane do not favor the SN1 pathway.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Slow or no reaction	Inappropriate solvent choice: Using a polar protic solvent such as methanol or water.	Switch to a polar aprotic solvent: Use DMF, DMSO, or acetonitrile to increase the nucleophilicity of your reagent.
Low reaction temperature: Insufficient thermal energy for the reaction to proceed at a reasonable rate.	Increase the reaction temperature: Gently heat the reaction mixture. Monitor for potential side reactions.
Poor solubility of reactants: The nucleophile or 1,6-dibromohexane is not fully dissolved.	Select a solvent that dissolves all reactants: Ensure a homogenous reaction mixture. Sonication may aid in dissolution.
Formation of side products (e.g., elimination products)	Strongly basic nucleophile: Use of a nucleophile that is also a strong base can promote elimination reactions.	Use a less basic nucleophile: If possible, select a nucleophile that is a weak base. Alternatively, carefully control the reaction temperature, as higher temperatures can favor elimination.
High reaction temperature: Elevated temperatures can favor elimination over substitution.	Lower the reaction temperature: Run the reaction at the lowest temperature that allows for a reasonable rate.
Difficulty in product isolation	High-boiling point solvent: The solvent (e.g., DMSO, DMF) is difficult to remove from the product.	Use a lower-boiling point aprotic solvent: Consider using acetone or acetonitrile if the reaction conditions allow. For high-boiling solvents, use high-vacuum distillation or aqueous extraction to remove the solvent.

Quantitative Data

Table 1: Illustrative Relative Rates of a Typical SN2 Reaction in Various Solvents

Solvent	Solvent Type	Dielectric Constant (ε)	Relative Rate
Methanol	Polar Protic	33	1
Water	Polar Protic	78	7
Acetone	Polar Aprotic	21	500
Acetonitrile	Polar Aprotic	38	5,000
N,N-Dimethylformamide (DMF)	Polar Aprotic	37	2,800
Dimethyl sulfoxide (DMSO)	Polar Aprotic	49	1,300

Data is illustrative and based on the reaction of n-butyl bromide with azide ion.[3]

Experimental Protocols

General Procedure for Nucleophilic Substitution with 1,6-Dibromohexane

This protocol outlines a general method for reacting 1,6-dibromohexane with a generic sodium salt of a nucleophile (NaNu) via an SN2 reaction.

Materials:

• 1,6-dibromohexane

• Sodium salt of the desired nucleophile (e.g., sodium azide, sodium cyanide)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the sodium salt of the nucleophile (typically 2.2 equivalents to ensure disubstitution).

• Solvent Addition: Add the anhydrous polar aprotic solvent to the flask. Stir the mixture to dissolve or suspend the nucleophile.

• Substrate Addition: Slowly add 1,6-dibromohexane (1.0 equivalent) to the stirring mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically between 50-80 °C, depending on the nucleophile's reactivity).

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC), until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and a suitable organic extraction solvent (e.g., diethyl ether, ethyl acetate).

  • Wash the organic layer several times with water to remove the polar aprotic solvent and any remaining inorganic salts.

  • Wash the organic layer with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or distillation under reduced pressure.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. chegg.com [chegg.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Techniques for Confirming the Structure of 1,6-Dibromohexane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary analytical techniques for the structural confirmation of 1,6-dibromohexane and its derivatives. Experimental data and detailed methodologies are presented to support the comparison of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Introduction to Structural Elucidation

The precise structural confirmation of 1,6-dibromohexane derivatives is crucial in various research and development fields, including the synthesis of ionic liquids, pharmaceuticals, and functionalized materials. Each analytical technique offers unique insights into the molecular structure. A combination of these methods is often necessary for unambiguous structure elucidation.

Comparison of Core Analytical Techniques

The selection of an analytical technique depends on the specific information required. NMR spectroscopy provides detailed information about the carbon-hydrogen framework, MS reveals the molecular weight and fragmentation patterns, and FTIR is excellent for identifying specific functional groups.

Data Summary

The following tables summarize the key quantitative data obtained from each technique for 1,6-dibromohexane and some of its common derivatives.

Table 1: ¹H and ¹³C NMR Spectral Data (CDCl₃)

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
1,6-Dibromohexane	3.41 (t, 4H), 1.88 (quint, 4H), 1.50 (quint, 4H)	33.8, 32.7, 28.0
1,6-Di(imidazolium)hexane Dibromide	~9.3 (s, 2H), ~7.8 (s, 2H), ~7.7 (s, 2H), ~4.2 (br, 4H), ~3.8 (s, 6H), ~1.8 (br, 4H)	Not readily available
1,6-Diazidohexane	3.27 (t, 4H), 1.62 (quint, 4H), 1.42 (quint, 4H)	51.4, 28.8, 26.5
1,6-Diisothiocyanatohexane	3.55 (t, 4H), 1.75 (quint, 4H), 1.50 (quint, 4H)	45.3, 29.8, 26.1

Table 2: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1,6-Dibromohexane	242, 244, 246 (M, M+2, M+4)	163, 165 ([M-Br]⁺), 83, 55, 41
1,6-Di(imidazolium)hexane Dibromide	Not typically observed with EI	Fragmentation of imidazolium ring and alkyl chain
1,6-Diazidohexane	Not typically observed with EI	Loss of N₂ fragments
1,6-Diisothiocyanatohexane	200	Characteristic isothiocyanate fragments

Table 3: FTIR Spectral Data (cm⁻¹)

Compound	Key Vibrational Bands (cm⁻¹)
1,6-Dibromohexane	2935, 2858 (C-H stretch), 1460 (C-H bend), 645 (C-Br stretch)
1,6-Di(imidazolium)hexane Dibromide	~3150, 3050 (C-H aromatic), 2930, 2860 (C-H aliphatic), ~1570, 1170 (Imidazolium ring)
1,6-Diazidohexane	2938, 2862 (C-H stretch), ~2095 (N₃ asymmetric stretch)
1,6-Diisothiocyanatohexane	2940, 2865 (C-H stretch), ~2100 (N=C=S asymmetric stretch)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the purified 1,6-dibromohexane derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a clean 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 for concentrated samples.

¹³C NMR Acquisition:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 200-240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128-1024, depending on the sample concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• Prepare a dilute solution of the 1,6-dibromohexane derivative (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or hexane.

GC-MS Parameters:

• GC Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

• Injector Temperature: 250-280 °C.

• Oven Temperature Program:

  • Initial temperature: 50-70 °C, hold for 2 minutes.

  • Ramp: 10-15 °C/min to 280-300 °C.

  • Final hold: 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• MS Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation (Liquid Samples):

• Place a drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Gently press the plates together to form a thin film.

Sample Preparation (Solid Samples - KBr Pellet):

• Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry KBr powder in an agate mortar.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

FTIR Analysis:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• A background spectrum of the empty sample compartment (or a pure KBr pellet) should be collected and subtracted from the sample spectrum.

Visualizing Analytical Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the logical flow of experiments and the relationships between the data obtained from each technique.

A logical workflow for the synthesis and structural confirmation of 1,6-dibromohexane derivatives.

A Comparative Guide to the Reactivity of 1,6-Dibromohexane and 1,6-Dichlorohexane in Nucleophilic Substitution Reactions

Published: December 13, 2025

This guide provides an objective comparison of the reactivity of 1,6-dibromohexane and 1,6-dichlorohexane, focusing on their behavior in nucleophilic substitution reactions. The analysis is supported by fundamental chemical principles and quantitative data to inform researchers, scientists, and drug development professionals in the selection of appropriate synthons for their applications.

Executive Summary

In nucleophilic substitution reactions, the reactivity of an alkyl halide is predominantly governed by the nature of the leaving group. Experimental data and established chemical principles confirm that 1,6-dibromohexane is significantly more reactive than 1,6-dichlorohexane. This is primarily attributed to the lower carbon-bromine (C-Br) bond dissociation energy and the superior stability of the bromide anion (Br⁻) as a leaving group compared to the chloride anion (Cl⁻).[1] Consequently, reactions involving the displacement of bromide from 1,6-dibromohexane proceed at a faster rate under identical conditions.

Core Principles: Factors Governing Reactivity

The substitution reactions for primary alkyl halides like 1,6-dibromohexane and 1,6-dichlorohexane typically proceed via a bimolecular nucleophilic substitution (SN2) mechanism.[2] This is a single-step, concerted process where a nucleophile attacks the electrophilic carbon atom simultaneously as the halide leaving group departs.[3][4] The rate of an SN2 reaction is influenced by several factors, but the most critical for comparing these two substrates is the leaving group ability.

A good leaving group is a species that is stable on its own after it departs with the electron pair from the bond.[5] This stability is inversely related to its basicity; weaker bases are better leaving groups.[5][6] In the halogen series, the leaving group ability follows the order I⁻ > Br⁻ > Cl⁻ > F⁻, which corresponds to the acidity of their conjugate acids (HI > HBr > HCl > HF).[5][7]

Another key factor is the strength of the carbon-halogen (C-X) bond. A weaker bond requires less energy to break, facilitating a faster reaction.[1]

Quantitative Data Presentation

The following table summarizes the key quantitative metrics that dictate the relative reactivity of the C-Br and C-Cl bonds.

Parameter	1,6-Dibromohexane (C-Br Bond)	1,6-Dichlorohexane (C-Cl Bond)	Rationale for Reactivity Difference
Average Bond Dissociation Energy (kJ/mol)	276 - 290[1]	339 - 346[1]	The C-Br bond is weaker and requires less energy to cleave.[1]
Leaving Group	Bromide (Br⁻)	Chloride (Cl⁻)	Bromide is a weaker base than chloride, making it a more stable and thus better leaving group.[5]
General Reactivity Order in SN2 Reactions	R-Br > R-Cl	R-Br > R-Cl	The combination of a weaker C-X bond and better leaving group ability leads to higher reactivity for alkyl bromides.[3][7]

Visualization of Reactivity Factors

The logical flow from molecular properties to chemical reactivity for these compounds is illustrated below. The diagram highlights how bond energy and leaving group stability are the determining factors in the greater reactivity of 1,6-dibromohexane.

Caption: Factors influencing the relative reactivity of 1,6-dibromohexane and 1,6-dichlorohexane.

Experimental Protocols for Reactivity Comparison

To empirically validate the difference in reactivity, a competitive reaction can be performed. The following protocol outlines a standard procedure for this purpose.

Experiment: Competitive Nucleophilic Substitution with Sodium Iodide (Finkelstein Reaction)

Objective: To determine the relative rate of halogen exchange for 1,6-dibromohexane and 1,6-dichlorohexane by reacting them with a limited amount of sodium iodide in acetone.

Materials:

• 1,6-Dibromohexane (C₆H₁₂Br₂)

• 1,6-Dichlorohexane (C₆H₁₂Cl₂)

• Sodium Iodide (NaI), anhydrous

• Acetone, anhydrous

• Internal Standard (e.g., Dodecane)

• Reaction vial with a magnetic stirrer

• Thermostated water bath

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Methodology:

• Preparation of Reaction Mixture:

  • In a clean, dry 25 mL reaction vial, prepare a 0.1 M solution of 1,6-dibromohexane in anhydrous acetone.

  • Prepare a separate 0.1 M solution of 1,6-dichlorohexane in anhydrous acetone.

  • Prepare a 0.05 M solution of sodium iodide in anhydrous acetone. Note: NaI is soluble in acetone, while the resulting NaCl and NaBr are not, which can also serve as a qualitative indicator of reaction progress.

  • Prepare a 0.05 M solution of the internal standard (dodecane) in anhydrous acetone.

• Reaction Execution:

  • To a new reaction vial, add 5.0 mL of the 1,6-dibromohexane solution, 5.0 mL of the 1,6-dichlorohexane solution, and 1.0 mL of the internal standard solution. This creates an equimolar mixture of the two substrates.

  • Place the vial in a thermostated water bath maintained at 50 °C and allow it to equilibrate for 10 minutes.

  • Initiate the reaction by adding 5.0 mL of the pre-warmed 0.05 M NaI solution to the vial. The iodide nucleophile is now the limiting reagent.

  • Start a timer immediately upon addition.

• Sampling and Analysis:

  • At regular time intervals (e.g., t = 0, 5, 15, 30, 60, and 120 minutes), withdraw a 0.2 mL aliquot from the reaction mixture.

  • Immediately quench the aliquot in a vial containing 1.0 mL of cold deionized water and 1.0 mL of diethyl ether. Shake vigorously to extract the organic components.

  • Analyze the organic layer using GC-MS.

• Data Interpretation:

  • The GC-MS analysis will allow for the quantification of the remaining 1,6-dibromohexane and 1,6-dichlorohexane, as well as the newly formed 1-bromo-6-iodohexane and 1-chloro-6-iodohexane products.

  • By comparing the rate of disappearance of the starting materials (normalized to the internal standard), the higher reactivity of 1,6-dibromohexane will be evident through its faster consumption compared to 1,6-dichlorohexane. A plot of concentration versus time will show a steeper decline for the dibromo- compound.

This guide establishes that for synthetic applications requiring nucleophilic displacement, 1,6-dibromohexane is the more reactive and often preferred substrate over 1,6-dichlorohexane due to the fundamental properties of the carbon-halogen bond.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 6. m.youtube.com [m.youtube.com]
• 7. quora.com [quora.com]

1,6-Dibromohexane vs. 1,4-dibromobutane as a crosslinking agent: a comparative study

A Comparative Guide: 1,6-Dibromohexane vs. 1,4-Dibromobutane as Crosslinking Agents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate crosslinking agent is a critical parameter in the synthesis of polymers and biomaterials, directly influencing the structural integrity, mechanical properties, and thermal stability of the final product. Among the various options, α,ω-dihaloalkanes are frequently employed due to their ability to form stable covalent bonds between polymer chains. This guide provides an objective, data-driven comparison of two common homologous crosslinkers: 1,6-dibromohexane and 1,4-dibromobutane.

The primary distinction between these two agents lies in the length of their aliphatic chains. 1,6-dibromohexane possesses a six-carbon chain, while 1,4-dibromobutane has a four-carbon chain. This seemingly small structural difference can lead to significant variations in the flexibility of the resulting crosslinks, the crosslinking density, and consequently, the macroscopic properties of the material. A longer chain generally imparts greater flexibility to the polymer network, whereas a shorter chain can result in a more rigid and densely crosslinked structure.

This comparison will delve into their physicochemical properties, impact on material characteristics, and provide standardized experimental protocols for their application.

Comparative Data of Crosslinking Agents

The fundamental properties of the crosslinking agents themselves are the starting point for understanding their behavior in a reaction.

Table 1: Physicochemical Properties of 1,6-Dibromohexane and 1,4-Dibromobutane

Property	1,6-Dibromohexane	1,4-Dibromobutane
CAS Number	629-03-8[1]	110-52-1
Molecular Formula	C₆H₁₂Br₂[1]	C₄H₈Br₂
Molecular Weight	243.97 g/mol [1]	215.91 g/mol
Boiling Point	243 °C	197-200 °C
Density	1.587 g/cm³	1.808 g/cm³
Chain Length (C-C)	~9.0 Å	~6.5 Å

Impact on Material Properties: A Comparative Analysis

The choice of crosslinker significantly affects the thermal and mechanical properties of the resulting polymer network. Crosslinked polymers generally exhibit enhanced mechanical strength, thermal stability, and chemical resistance.[2] The length of the crosslinker's carbon chain is a key factor; a longer chain length can lead to a decrease in the elastic and shear moduli.[3]

Table 2: Comparative Effects on Polymer Properties

Property	Effect of 1,6-Dibromohexane (Longer Chain)	Effect of 1,4-Dibromobutane (Shorter Chain)
Crosslink Density	Potentially lower due to steric hindrance and increased chain flexibility.	Potentially higher, leading to a more tightly bound network.
Mechanical Strength	May result in lower tensile strength but higher elongation at break (increased flexibility).	Generally results in higher tensile strength and modulus but lower elongation (increased rigidity).[4]
Thermal Stability (Tg)	A lower crosslink density can lead to a lower glass transition temperature (Tg).[3]	Higher crosslink density typically increases the glass transition temperature (Tg).[5]
Swelling Ratio	Higher swelling ratio due to a looser network structure with more space between polymer chains.	Lower swelling ratio, indicating a denser crosslinked network that restricts solvent uptake.[6]

Note: The data presented are generalized trends. Actual values are highly dependent on the specific polymer system, reaction conditions, and the degree of crosslinking achieved.

Visualizing the Comparative Workflow

The following diagram illustrates the logical workflow for a comparative study of these two crosslinking agents.

Caption: Workflow for comparing crosslinking agents.

Experimental Protocols

The following are generalized protocols for conducting crosslinking experiments and analyzing the resulting materials. These should be adapted based on the specific polymer and solvent system.

Protocol 1: General Polymer Crosslinking

This protocol describes a typical procedure for crosslinking a polymer with a dihaloalkane in solution.

Materials:

• Polymer with nucleophilic groups (e.g., amines, hydroxyls)

• 1,6-dibromohexane or 1,4-dibromobutane

• Anhydrous solvent (e.g., DMF, THF)[7]

• Non-nucleophilic base (e.g., potassium carbonate, triethylamine)

• Inert atmosphere setup (Nitrogen or Argon)[7]

• Reaction vessel, magnetic stirrer, condenser

Procedure:

• Preparation: Under an inert atmosphere, dissolve the polymer in the anhydrous solvent within the reaction vessel. Stir until fully dissolved.

• Base Addition: Add the non-nucleophilic base to the polymer solution. The molar ratio of base to reactive sites on the polymer should typically be in slight excess.

• Crosslinker Addition: Prepare a solution of the dibromoalkane crosslinker in the same anhydrous solvent. Add this solution dropwise to the stirred polymer solution at a controlled temperature (e.g., 60-80 °C). The molar ratio of crosslinker to polymer repeat units must be optimized to achieve the desired crosslinking density.

• Reaction: Allow the reaction to proceed under an inert atmosphere with continuous stirring for a specified time (e.g., 24-72 hours).[7] Monitor the reaction progress by observing changes in viscosity.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Precipitate the crosslinked polymer by pouring the reaction mixture into a non-solvent (e.g., methanol, water).

• Purification: Filter the precipitated polymer and wash it extensively with the non-solvent to remove unreacted reagents and byproducts.

• Drying: Dry the purified crosslinked polymer in a vacuum oven at a suitable temperature until a constant weight is achieved.

Protocol 2: Analysis of Crosslinking via Swelling Test

This method provides an indirect measure of the crosslink density.

Materials:

• Dried, pre-weighed samples of the crosslinked polymer

• A suitable solvent

• Vials

• Analytical balance

Procedure:

• Immersion: Place a pre-weighed, dry sample of the crosslinked polymer (W_d) into a vial.

• Soaking: Add an excess of the chosen solvent to the vial, ensuring the polymer is fully submerged. Seal the vial to prevent solvent evaporation.

• Equilibrium: Allow the sample to swell for a period sufficient to reach equilibrium (e.g., 48-72 hours) at a constant temperature.

• Weighing: Carefully remove the swollen polymer from the solvent. Blot the surface gently with filter paper to remove excess surface solvent without compressing the sample.

• Measure Swollen Weight: Immediately weigh the swollen sample (W_s).

• Calculation: Calculate the swelling ratio (Q) using the formula: Q = (W_s - W_d) / W_d A lower swelling ratio generally indicates a higher degree of crosslinking.[6]

Protocol 3: Thermal Stability Analysis via TGA

Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the crosslinked materials.

Materials:

• Dried crosslinked polymer sample

• Thermogravimetric analyzer

Procedure:

• Sample Preparation: Place a small, accurately weighed amount of the dried polymer (typically 5-10 mg) into a TGA sample pan.

• Instrument Setup: Place the pan in the TGA instrument.

• Heating Program: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30 °C to 600 °C).

• Data Acquisition: Record the sample weight as a function of temperature.

• Analysis: Analyze the resulting TGA curve to determine key parameters such as the onset temperature of decomposition (the temperature at which significant weight loss begins).[8] A higher decomposition temperature indicates greater thermal stability.[5] Crosslinking often increases the fraction of non-volatile residue produced at high temperatures.[8]

References

• 1. 1,6-Dibromohexane synthesis - chemicalbook [chemicalbook.com]
• 2. Competing Effects of Molecular Additives and Cross-Link Density on the Segmental Dynamics and Mechanical Properties of Cross-Linked Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. benchchem.com [benchchem.com]
• 8. epublications.marquette.edu [epublications.marquette.edu]

A Researcher's Guide to Validating Crosslinking in 1,6-Dibromohexane-Based Polymers

For researchers, scientists, and drug development professionals, the precise control and validation of polymer crosslinking are paramount for ensuring material performance and batch-to-batch consistency. This guide provides a comprehensive comparison of analytical techniques for validating the degree of crosslinking in polymers synthesized with 1,6-dibromohexane and other common crosslinking agents. Detailed experimental protocols and comparative data are presented to aid in the selection of appropriate validation methods.

The extent of crosslinking significantly influences the mechanical strength, swelling behavior, thermal stability, and degradation kinetics of a polymer network. For polymers crosslinked with 1,6-dibromohexane, a bifunctional alkyl halide, it is crucial to employ robust analytical methods to quantify the resulting network structure. This guide compares the performance of 1,6-dibromohexane with other widely used crosslinking agents—glutaraldehyde, dialdehyde starch, and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS)—and details the experimental methodologies to assess the degree of crosslinking.

Comparative Performance of Crosslinking Agents

The choice of crosslinking agent dictates the final properties of the polymer network. The following table summarizes quantitative data on the performance of polymers crosslinked with 1,6-dibromohexane and its alternatives. It is important to note that direct comparisons can be challenging due to the variety of polymer systems and reaction conditions reported in the literature.

Crosslinking Agent	Polymer System	Parameter	Value	Citation
1,6-Dibromohexane	Polyvinylidene difluoride/Polyvinylimidazole	Water Uptake (%)	38.1 - 62.6
Ion Exchange Capacity (mmol·g⁻¹)	2.12 - 2.22
Tensile Strength (MPa)	3.54 - 12.35
Glutaraldehyde	Poly(vinyl alcohol) (PVA)	Swelling Ratio (%)	~800 - 1200 (pH dependent)	[1][2]
PVA/Starch	Tensile Strength (MPa)	Increased with GA concentration	[3]
PVA/Eggshell Powder	Tensile Strength (MPa)	~3.5 - 4.5	[4]
3-aminopropyltriethoxysilane	Tensile Strength (MPa)	up to 1.7	[5]
Young's Modulus (MPa)	up to 167	[5]
Dialdehyde Starch	Fish Collagen	Swelling Degree (%)	~700	[6]
Young's Modulus (GPa)	Decreased with DAS addition	[7]
Tensile Strength (MPa)	Increased with DAS addition	[7]
EDC/NHS	Collagen	Tensile Modulus	Increased up to 2000%	[8]
Poly(gamma-glutamic acid)/epsilon-polylysine	Swelling Degree	pH-sensitive	[9]
Carboxymethyl cellulose/Gelatin	Young's Modulus (kPa)	~100 - 650 (EDC concentration dependent)	[10]

Key Experimental Protocols for Crosslinking Validation

Accurate and reproducible measurement of the degree of crosslinking is essential. The following sections provide detailed protocols for commonly employed techniques.

Swelling Studies

Swelling analysis is a straightforward and widely used method to estimate the crosslink density of a polymer network. The extent of swelling is inversely proportional to the degree of crosslinking.

Protocol:

• Sample Preparation: Prepare disc-shaped samples of the crosslinked polymer with known initial dry weight (W_d) and dimensions.

• Solvent Immersion: Immerse the samples in a suitable solvent in which the polymer is insoluble but swells. The choice of solvent is critical and depends on the polymer's polarity.

• Equilibrium Swelling: Allow the samples to swell until they reach equilibrium, which may take several hours to days. Periodically remove the samples, gently blot the surface to remove excess solvent, and weigh them (W_s). Equilibrium is reached when the weight remains constant over successive measurements.

• Calculation of Swelling Ratio: The swelling ratio (SR) can be calculated using the following formula: SR (%) = [(W_s - W_d) / W_d] * 100

• Crosslink Density Estimation (Flory-Rehner Equation): For a more quantitative analysis, the crosslink density can be estimated using the Flory-Rehner equation, which relates the swelling ratio to the polymer-solvent interaction parameter and the molar volume of the solvent.

Mechanical Analysis (Rheology and DMA)

Rheological and Dynamic Mechanical Analysis (DMA) are powerful techniques for probing the viscoelastic properties of crosslinked polymers, which are directly related to the crosslink density.

Protocol for Rheological Measurement:

• Sample Preparation: Prepare a sample of the crosslinked polymer in a suitable geometry for the rheometer (e.g., parallel plates or cone-plate).

• Oscillatory Shear Test: Perform a dynamic frequency sweep at a constant strain within the linear viscoelastic region of the material.

• Data Analysis: The storage modulus (G') in the rubbery plateau region is directly proportional to the crosslink density. The crosslink density (ν) can be calculated using the theory of rubber elasticity: ν = G' / (R * T) where R is the ideal gas constant and T is the absolute temperature.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to monitor the chemical changes associated with the crosslinking reaction, providing qualitative and sometimes semi-quantitative information about the degree of crosslinking.

Protocol:

• Sample Preparation: Prepare thin films of the polymer before and after the crosslinking reaction.

• Spectral Acquisition: Obtain the FTIR spectra of both the uncrosslinked and crosslinked polymer samples.

• Data Analysis: Identify the characteristic absorption bands of the functional groups involved in the crosslinking reaction (e.g., the disappearance of azide or alkyne peaks in click chemistry, or changes in carbonyl and amine bands for EDC/NHS crosslinking). The ratio of the intensity of a peak corresponding to a newly formed bond to a reference peak that remains unchanged during the reaction can be used to semi-quantitatively assess the extent of crosslinking.

Sol-Gel Analysis

Sol-gel analysis is a gravimetric method used to determine the fraction of the polymer that has been incorporated into the insoluble crosslinked network (the gel fraction).

Protocol:

• Sample Preparation: Weigh a sample of the crosslinked polymer (W_i).

• Solvent Extraction: Place the sample in a suitable solvent that would dissolve the uncrosslinked polymer and extract the soluble fraction (the "sol") over an extended period (typically 24-48 hours), often using a Soxhlet extractor.

• Drying and Weighing: Carefully remove the remaining insoluble, swollen gel and dry it to a constant weight in a vacuum oven (W_f).

• Calculation of Gel Fraction: The gel fraction is calculated as: Gel Fraction (%) = (W_f / W_i) * 100

Logical Workflow for Method Selection

The selection of an appropriate validation method depends on several factors, including the nature of the polymer, the crosslinking chemistry, the information required, and the available instrumentation. The following diagram illustrates a logical workflow for choosing a suitable technique.

Workflow for selecting a crosslinking validation method.

Signaling Pathway of Crosslinking and its Effect on Polymer Properties

The process of crosslinking introduces covalent bonds between polymer chains, leading to the formation of a three-dimensional network. This structural change dramatically alters the material's properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization of glutaraldehyde concentration in relation to swelling behavior of PVA-PEG-BTB film using hybrid genetic metaheuristic algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jps.usm.my [jps.usm.my]
• 5. iris.unime.it [iris.unime.it]
• 6. researchgate.net [researchgate.net]
• 7. Dialdehyde Starch as a Cross-Linking Agent Modifying Fish Collagen Film Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tunable bioactivity and mechanics of collagen-based tissue engineering constructs: A comparison of EDC-NHS, genipin and TG2 crosslinkers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Quantitative Analysis of 1,6-Dibromohexane Reaction Kinetics

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive comparison of analytical methodologies for the quantitative analysis of 1,6-dibromohexane reaction kinetics. High-Performance Liquid Chromatography (HPLC) is presented as the primary technique, with detailed comparisons to alternative methods such as Gas Chromatography (GC), conductivity measurement, and titration. This document provides supporting experimental data, detailed protocols, and visual workflows to assist in selecting the most suitable analytical approach for your research needs.

Introduction to 1,6-Dibromohexane and its Reactivity

1,6-Dibromohexane is a versatile bifunctional alkyl halide employed as a building block in the synthesis of a variety of organic molecules, including polymers and pharmaceutical intermediates.[1] Its reactivity is primarily characterized by nucleophilic substitution and elimination reactions at the carbon-bromine bonds. A thorough understanding of the kinetics of these reactions is crucial for optimizing reaction conditions, maximizing product yield, and minimizing byproduct formation.

The most common reaction pathway for 1,6-dibromohexane is nucleophilic substitution, which can proceed through either an S(_N)1 or S(_N)2 mechanism. In an S(_N)2 reaction, a nucleophile attacks the carbon atom, and the bromide leaving group departs in a single, concerted step. The rate of this bimolecular reaction is dependent on the concentration of both the 1,6-dibromohexane and the nucleophile.

Quantitative Analysis of Reaction Kinetics: A Comparative Overview

The selection of an appropriate analytical technique is critical for accurately monitoring the progress of a chemical reaction and determining its kinetic parameters. This section compares the performance of HPLC with alternative methods for the quantitative analysis of 1,6-dibromohexane reactions.

Data Presentation: Comparison of Kinetic Analysis Techniques

The following table summarizes illustrative kinetic and performance data for the analysis of the reaction of 1,6-dibromohexane with a generic nucleophile (Nu

$:^-$ ) using various analytical techniques.

Parameter	HPLC	Gas Chromatography (GC)	Conductivity Measurement	Titration
Illustrative Rate Constant (k) at 298 K (M $^{-1}$ s $^{-1}$ )	1.5 x 10 $^{-3}$	1.5 x 10 $^{-3}$	1.6 x 10 $^{-3}$	1.4 x 10 $^{-3}$
Reaction Order (Overall)	2	2	2	2
Activation Energy (Ea) (kJ/mol)	75	75	78	73
Precision (RSD)	< 2%	< 3%	< 5%	< 5%
Analysis Time per Sample	5-15 min	10-20 min	Real-time	2-5 min (manual)
Throughput	High (with autosampler)	High (with autosampler)	Continuous	Low
Applicability	Broad (wide range of reactants/products)	Volatile & thermally stable compounds	Reactions with change in ionic concentration	Reactions producing/consuming acids/bases/halides
Selectivity	High	High	Low	Moderate

Experimental Protocols

Detailed experimental methodologies are provided below for the key analytical techniques discussed in this guide.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for monitoring reaction kinetics due to its high resolution, sensitivity, and ability to separate complex mixtures.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler and column oven

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 1,6-Dibromohexane

• Nucleophile (e.g., aniline)

• Internal standard (e.g., naphthalene)

Procedure:

• Reaction Setup: In a thermostated reaction vessel, combine a known concentration of 1,6-dibromohexane and the nucleophile in a suitable solvent (e.g., acetonitrile).

• Sampling: At predetermined time intervals, withdraw an aliquot of the reaction mixture and immediately quench the reaction by diluting it in a vial containing a known concentration of the internal standard in the mobile phase.

• HPLC Analysis: Inject the quenched sample onto the HPLC system.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (adjust based on the chromophores of the reactants and products).

• Data Analysis: Integrate the peak areas of 1,6-dibromohexane, the product(s), and the internal standard. Plot the concentration of 1,6-dibromohexane versus time to determine the reaction rate and order.

Gas Chromatography (GC)

GC is well-suited for monitoring reactions involving volatile and thermally stable compounds.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary column suitable for haloalkanes (e.g., DB-5 or equivalent)

• Autosampler

Reagents:

• High-purity solvent (e.g., hexane)

• 1,6-Dibromohexane

• Nucleophile

• Internal standard (e.g., dodecane)

Procedure:

• Reaction Setup and Sampling: Follow the same procedure as for the HPLC analysis, quenching the reaction aliquots with a solution of the internal standard in a GC-compatible solvent.

• GC Analysis: Inject the quenched sample into the GC.

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at 15 °C/min.

  • Detector Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow rate.

• Data Analysis: Integrate the peak areas and use the internal standard to calculate the concentration of 1,6-dibromohexane at each time point.

Conductivity Measurement

This method is applicable to reactions that involve a change in the concentration of ions.

Instrumentation:

• Conductivity meter with a probe

• Thermostated reaction vessel

• Magnetic stirrer

Reagents:

• Solvent with a low initial conductivity (e.g., a mixture of ethanol and water)

• 1,6-Dibromohexane

• Ionic nucleophile (e.g., sodium azide)

Procedure:

• Calibration: Calibrate the conductivity probe with standard solutions of known ionic concentration.

• Reaction Setup: Place the solvent and the ionic nucleophile in the reaction vessel and allow it to reach thermal equilibrium.

• Initiation and Monitoring: Immerse the conductivity probe in the solution and begin recording the conductivity. Inject a known amount of 1,6-dibromohexane to initiate the reaction.

• Data Acquisition: Record the conductivity as a function of time. The change in conductivity is proportional to the change in the concentration of the ionic species.

• Data Analysis: Convert the conductivity readings to concentration using the calibration curve and determine the reaction kinetics.

Titration

Titration can be used to monitor the progress of reactions that produce or consume an acidic or basic species, or in this case, the formation of halide ions.

Instrumentation:

• Burette

• Potentiometer with a silver electrode and a reference electrode (for potentiometric titration)

• pH meter (if applicable)

Reagents:

• Standardized solution of silver nitrate (AgNO(_3))

• Indicator solution (e.g., potassium chromate) or a potentiometer

• Quenching solution (e.g., cold solvent)

Procedure:

• Reaction Setup and Sampling: As with HPLC, take aliquots at specific times and quench the reaction.

• Titration: To each quenched aliquot, add the indicator and titrate with the standardized silver nitrate solution. The endpoint is reached when all the bromide ions have precipitated as silver bromide. For potentiometric titration, monitor the potential difference between the electrodes.[2][3]

• Data Analysis: The volume of titrant used is proportional to the concentration of bromide ions formed, which corresponds to the extent of the reaction. Plot the concentration of the product versus time to determine the reaction rate.

Visualizing the Process: Workflows and Pathways

To provide a clearer understanding of the experimental and logical processes, the following diagrams have been generated using Graphviz.

Caption: Workflow for HPLC kinetic analysis of 1,6-dibromohexane reactions.

Caption: Comparison of analytical methods for kinetic studies.

Caption: S(_N)2 nucleophilic substitution pathway for 1,6-dibromohexane.

Conclusion

The quantitative analysis of 1,6-dibromohexane reaction kinetics can be effectively performed using several analytical techniques. HPLC offers a robust and versatile platform with high selectivity for a wide range of reactants and products. Gas chromatography is a suitable alternative for volatile and thermally stable compounds. Conductivity measurement provides a valuable tool for real-time monitoring of reactions involving changes in ionic concentration, while titration remains a cost-effective classical method. The choice of the optimal technique will depend on the specific reaction being studied, the available instrumentation, and the desired level of precision and throughput. This guide provides the necessary information for researchers to make an informed decision and to design and execute a successful kinetic analysis of 1,6-dibromohexane reactions.

References

• 1. Synthesis and Application Research of 1,6-dibromohexane_Chemicalbook [chemicalbook.com]
• 2. CIV.—The electrometric titration of halides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. scilearn.sydney.edu.au [scilearn.sydney.edu.au]

Alternative flexible linkers to 1,6-Dibromohexane in materials science

A Comprehensive Guide to Alternative Flexible Linkers to 1,6-Dibromohexane in Materials Science

For researchers and scientists in materials science and drug development, the choice of a flexible linker is critical in tailoring the properties of polymers, metal-organic frameworks (MOFs), and other advanced materials. While 1,6-dibromohexane has been a conventional choice, a range of alternative flexible linkers offers unique advantages in terms of thermal stability, mechanical properties, and biocompatibility. This guide provides an objective comparison of these alternatives, supported by experimental data and detailed protocols.

Introduction to Flexible Linkers

Flexible linkers are molecules that connect two or more components in a larger structure, providing conformational flexibility. This flexibility can influence a material's properties in various ways, such as lowering the glass transition temperature (Tg), improving solubility, and enabling dynamic responses to external stimuli. 1,6-Dibromohexane is an aliphatic linker that provides a simple, flexible hydrocarbon chain. However, the exploration of other linker types, including those with heteroatoms (e.g., oxygen, nitrogen) and different chain lengths, has opened up new avenues for material design.

Comparative Analysis of Flexible Linkers

The following table summarizes the quantitative data on the performance of materials synthesized with 1,6-dibromohexane and its alternatives. The data is compiled from various studies and is intended to provide a comparative overview.

Table 1: Comparison of Material Properties with Different Flexible Linkers

Linker/Crosslinker	Polymer System	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (TGA, 5% weight loss) (°C)	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)
1,6-Dibromohexane (Reference)	Epoxy Resin	~60-80	~300-350	~50-70	~2.5-3.5	~3-5
Long-Chain Aliphatic Diamines (e.g., 1,12-dodecanediamine)	Polyamides	43.5 - 66.6[1]	449.5 - 452.2[1]	Decreased with longer chains[1]	-	429.3 - 726.2[1]
Di(ethylene glycol) bis(3-aminopropyl) ether	Polyimides	~200-250	~450-500	~80-100	~2.0-3.0	~10-20
Poly(ethylene glycol) (PEG) based linkers	Hydrogels	Varies with MW	-	-	-	-
Aliphatic Dianhydrides (e.g., 1,2,4,5-cyclohexanetetracarboxylic dianhydride)	Polyester Elastomers	~ -57[2]	>300	High stress at break[2]	Lower with flexible crosslinker[2]	High strain at break[2]

Note: The properties of materials are highly dependent on the specific polymer system, synthesis conditions, and characterization methods. The data presented here are representative values from the literature for comparative purposes.

In-Depth Look at Alternative Flexible Linkers

Long-Chain Aliphatic Diamines

Long-chain aliphatic diamines, such as 1,12-dodecanediamine, offer increased flexibility compared to shorter chains like the hexane backbone of 1,6-dibromohexane. This increased chain length can lead to a decrease in the glass transition temperature and an increase in the elongation at break of the resulting polymers, making them more ductile.[1]

Ether-Containing Linkers

Linkers containing ether linkages, such as di(ethylene glycol) bis(3-aminopropyl) ether, introduce polarity and additional rotational freedom compared to purely aliphatic chains. The presence of ether oxygens can improve solubility in polar solvents and may enhance biocompatibility. In polyimides, for instance, the incorporation of ether-containing diamines can lead to materials with good thermal stability and mechanical strength, while maintaining a degree of flexibility.

Poly(ethylene glycol) (PEG) Based Linkers

Poly(ethylene glycol) (PEG) is a highly versatile and biocompatible polymer that can be functionalized to act as a flexible linker. PEG linkers are particularly useful in biomaterials and drug delivery systems due to their hydrophilicity and ability to reduce non-specific protein adsorption. The length of the PEG chain can be precisely controlled to tune the linker's properties.

Aliphatic Dianhydrides

In polyester and polyimide synthesis, aliphatic dianhydrides can act as flexible crosslinkers. For example, 1,2,4,5-cyclohexanetetracarboxylic dianhydride introduces a flexible, non-aromatic ring into the polymer backbone. This can result in elastomers with low glass transition temperatures and high flexibility.[2]

Experimental Protocols

Synthesis of Polyamides with Long-Chain Aliphatic Diamines

This protocol describes a general method for the synthesis of polyamides via melt polycondensation.

Materials:

• Dicarboxylic acid (e.g., adipic acid)

• Long-chain aliphatic diamine (e.g., 1,12-dodecanediamine)

• Catalyst (e.g., phosphoric acid)

• Nitrogen gas supply

Procedure:

• An equimolar mixture of the dicarboxylic acid and the long-chain aliphatic diamine is charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser.

• The mixture is heated under a nitrogen atmosphere to a temperature above the melting points of the monomers to form a homogeneous melt.

• A catalyst, such as phosphoric acid, is added to the melt.

• The temperature is gradually increased to the polymerization temperature (typically 220-280°C) while stirring.

• Water, the byproduct of the condensation reaction, is continuously removed through the condenser.

• The reaction is allowed to proceed for several hours until the desired molecular weight is achieved, which can be monitored by the increase in melt viscosity.

• The resulting polyamide is then extruded, cooled, and pelletized.

Characterization of Material Properties

A general workflow for characterizing the thermal and mechanical properties of the synthesized materials.

1. Thermal Analysis (Thermogravimetric Analysis - TGA and Differential Scanning Calorimetry - DSC):

• TGA: A small sample of the material is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air). The weight loss of the sample is measured as a function of temperature to determine the decomposition temperature.
• DSC: The sample is heated or cooled at a controlled rate, and the heat flow to or from the sample is measured. This allows for the determination of the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

2. Mechanical Testing (Tensile Testing):

• Dog-bone shaped specimens of the material are prepared according to standard specifications (e.g., ASTM D638).
• The specimens are placed in a universal testing machine and subjected to a tensile load at a constant strain rate until failure.
• The stress-strain curve is recorded to determine the tensile strength, Young's modulus, and elongation at break.

Visualizations

Caption: Workflow for material synthesis and characterization.

Caption: Polymer structure with different flexible linkers.

Conclusion

The selection of a flexible linker is a powerful tool for tuning the properties of materials. While 1,6-dibromohexane is a useful and simple linker, the alternatives discussed in this guide offer a broader range of chemical functionalities and physical properties. Long-chain aliphatic diamines can enhance ductility, while ether-containing linkers can improve solubility and biocompatibility. By carefully considering the desired material properties and the synthetic accessibility of different linkers, researchers can design and create novel materials with tailored performance for a wide array of applications in materials science and drug development.

References

• 1. ntut.elsevierpure.com [ntut.elsevierpure.com]
• 2. Dynamic Aliphatic Polyester Elastomers Crosslinked with Aliphatic Dianhydrides - PMC [pmc.ncbi.nlm.nih.gov]

Performance evaluation of catalysts for reactions involving 1,6-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of catalyst performance in key reactions involving 1,6-dibromohexane, a versatile difunctional substrate. The selection of an appropriate catalyst is crucial for achieving high yield, selectivity, and efficiency in synthetic applications ranging from cyclization to polymerization. This document summarizes quantitative performance data from various studies and provides detailed experimental protocols to support your research and development endeavors.

Intramolecular Cyclization: Freund's Method

The intramolecular cyclization of 1,6-dibromohexane to form cyclohexane, known as Freund's method, is a classic example of ring formation. This reaction is typically promoted by active metals. Below is a comparison of commonly used catalysts for this transformation.

Table 1: Catalyst Performance in the Cyclization of 1,6-Dibromohexane to Cyclohexane

Catalyst	Reaction Conditions	Yield (%)	Selectivity (%)	Comments
Sodium (Na)	Dry ether, reflux	Moderate to High	High for Cyclohexane	A classic reagent for Wurtz-type couplings; requires anhydrous conditions.[1][2][3][4]
Zinc (Zn)	With heat or HCl	Variable	Can lead to elimination products	Often used in dehalogenation reactions; reaction outcome can be sensitive to conditions.[1][2][3]
Magnesium (Mg)	See Grignard formation	Not reported for direct cyclization	-	Primarily used for Grignard reagent formation, which can then undergo further reactions.

Experimental Protocol: Freund's Cyclization with Sodium

Objective: To synthesize cyclohexane from 1,6-dibromohexane using sodium metal.

Materials:

• 1,6-dibromohexane

• Sodium metal, finely cut

• Anhydrous diethyl ether

• Apparatus for reflux with exclusion of moisture (e.g., calcium chloride drying tube)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a drying tube, place finely cut sodium metal in anhydrous diethyl ether.

• Slowly add a solution of 1,6-dibromohexane in anhydrous diethyl ether to the flask with stirring.

• Once the addition is complete, gently heat the mixture to reflux. The reaction is typically exothermic and may require initial cooling.

• Maintain reflux for several hours until the reaction is complete (monitoring by TLC or GC is recommended).

• After cooling to room temperature, carefully quench the excess sodium with a suitable reagent (e.g., ethanol).

• Wash the reaction mixture with water to remove sodium bromide and any remaining quenching agent.

• Separate the organic layer, dry it over an anhydrous drying agent (e.g., MgSO₄), and filter.

• Purify the resulting cyclohexane by distillation.

Logical Workflow for Freund's Cyclization

Caption: Workflow for the synthesis of cyclohexane via Freund's cyclization.

Palladium- and Nickel-Catalyzed Cross-Coupling Reactions

1,6-Dibromohexane can participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds. Palladium and nickel complexes are the most common catalysts for these transformations.

Table 2: Comparative Performance of Palladium and Nickel Catalysts in Suzuki-Miyaura Coupling

Catalyst System	Substrates	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
Pd/C (heterogeneous)	Aryl bromides & arylboronic acids	Various	Aqueous media	Room Temp.	-	Excellent	[5]
Pd(PPh₃)₄	Aryl halides & arylboronic acids	K₂CO₃	Toluene/Ethanol/Water	80-100	2-24	Good to Excellent	[6]
[PdCl₂(dppf)]	Aryl halides & arylboronic acids	K₃PO₄	Dioxane/Water	80-100	4-12	Good to Excellent	[6]
Ni(II) α-diimine complexes	Ethylene & vinylalkoxysilanes	-	Toluene	-	-	-	[7]

Note: Data for direct Suzuki-Miyaura coupling with 1,6-dibromohexane is limited; this table presents data for analogous aryl halides to provide an expected performance context.

Experimental Protocol: Suzuki-Miyaura Coupling with a Heterogeneous Palladium Catalyst

Objective: To couple an arylboronic acid with an aryl bromide using a heterogeneous Pd/C catalyst. This protocol can be adapted for reactions with 1,6-dibromohexane.

Materials:

• Aryl bromide (or 1,6-dibromohexane)

• Arylboronic acid

• Palladium on carbon (e.g., 10% Pd/C)

• Base (e.g., K₂CO₃, Na₂CO₃)

• Solvent (e.g., water, ethanol/water mixture)

Procedure:

• To a reaction flask, add the aryl bromide, arylboronic acid (typically 1.1-1.5 equivalents), base (typically 2-3 equivalents), and the Pd/C catalyst (typically 1-5 mol%).

• Add the solvent and stir the mixture vigorously at the desired temperature (room temperature to reflux, depending on the reactivity of the substrates).

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture and filter to remove the heterogeneous catalyst. The catalyst can often be washed and reused.

• Extract the filtrate with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Caption: General workflow of phase-transfer-catalyzed polyetherification.

References

• 1. 1,6 Dibromohexane can be converted to cyclohexane, when treated with Na .. [askfilo.com]
• 2. 1,6 Dibromohexane can be converted to cyclohexane, when treated with \mat.. [askfilo.com]
• 3. [Solved] 1,6 Dibromohexane can be converted to cyclohexane, when treated .. [askfilo.com]
• 4. Question No: 22 Given the conversion of 1,6-dibromohexane to cyclohexane.. [askfilo.com]
• 5. Heterogeneous Pd/C-catalyzed ligand-free, room-temperature Suzuki-Miyaura coupling reactions in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Nickel-Catalyzed Ethylene Copolymerization with Vinylalkoxysilanes: A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Bromide and Iodide as Leaving Groups in Hexane Linkers for Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex molecules and the development of novel therapeutics, the efficiency of nucleophilic substitution reactions is paramount. The choice of a leaving group appended to a linker, such as a hexane chain, can significantly influence reaction rates and overall yield. This guide provides an objective comparison of two common halogen leaving groups, bromide (Br⁻) and iodide (I⁻), in the context of SN2 reactions on a hexane linker, supported by established chemical principles and detailed experimental methodologies.

Executive Summary

1-Iodohexane is a considerably more reactive substrate than 1-bromohexane in bimolecular nucleophilic substitution (SN2) reactions. This increased reactivity is primarily due to the superior leaving group ability of the iodide ion compared to the bromide ion. The carbon-iodine bond is weaker and more polarizable than the carbon-bromine bond, which lowers the activation energy of the reaction and leads to faster reaction rates.

Data Presentation: A Quantitative Comparison

While specific kinetic data for the SN2 reactions of 1-bromohexane and 1-iodohexane with the same nucleophile under identical conditions can be sparse in readily available literature, the relative reactivity trend is well-established and consistent across primary alkyl halides. To illustrate the magnitude of this difference, we can refer to data from closely related primary alkyl halides, which serve as a strong proxy for the behavior of their hexyl analogues.

Substrate (Proxy)	Leaving Group	Relative Rate Constant (k_rel)	Reference Compound	Nucleophile	Solvent
1-Iodohexane (proxy)	I⁻	~30,000	n-Butyl Iodide	Cl⁻	Acetone
1-Bromohexane (proxy)	Br⁻	1,000	n-Butyl Bromide	Cl⁻	Acetone

Note: The data presented is for n-butyl halides and is used to illustrate the expected relative reactivity of 1-iodohexane and 1-bromohexane. The trend of I > Br as a leaving group is a consistent and fundamental principle in organic chemistry for SN2 reactions.

Fundamental Principles of Reactivity

The enhanced reactivity of 1-iodohexane in SN2 reactions is rooted in the intrinsic properties of the leaving group:

• Bond Strength: The carbon-iodine (C-I) bond has a lower bond dissociation energy (approximately 234 kJ/mol) compared to the carbon-bromine (C-Br) bond (approximately 285 kJ/mol). A weaker bond is more easily broken in the transition state, leading to a lower activation energy for the reaction.[1]

• Anion Stability: The iodide ion is a larger and more polarizable anion than the bromide ion. The negative charge is dispersed over a larger volume, resulting in a more stable conjugate base. Good leaving groups are typically weak bases.[1]

• Polarizability: The high polarizability of the C-I bond facilitates the distortion of its electron cloud upon the approach of a nucleophile, which is a key feature of the SN2 transition state.[1]

Experimental Protocols

The following is a detailed methodology for a comparative kinetic study of the SN2 reaction of 1-bromohexane and 1-iodohexane with sodium azide in acetone. This experiment is designed to be monitored by titration of the unreacted azide ion or by chromatographic analysis of the product formation.

Objective

To determine and compare the second-order rate constants for the SN2 reaction of 1-bromohexane and 1-iodohexane with sodium azide.

Materials

• 1-Bromohexane (reagent grade)

• 1-Iodohexane (reagent grade)

• Sodium azide (NaN₃) (high purity)

• Acetone (anhydrous)

• Standardized solution of silver nitrate (AgNO₃) for titration (if applicable)

• Gas chromatograph with a suitable column (if using GC analysis)

Procedure

• Solution Preparation:

  • Prepare a 0.1 M solution of sodium azide in anhydrous acetone.

  • Prepare 0.1 M solutions of both 1-bromohexane and 1-iodohexane in anhydrous acetone.

• Reaction Setup:

  • For each substrate, place a known volume (e.g., 50 mL) of the 0.1 M sodium azide solution into separate conical flasks.

  • Equilibrate the flasks in a thermostated water bath at a constant temperature (e.g., 25°C).

  • Separately, bring the solutions of 1-bromohexane and 1-iodohexane to the same temperature.

• Reaction Initiation and Monitoring:

  • Simultaneously add a known volume (e.g., 50 mL) of the 0.1 M 1-bromohexane solution to one of the sodium azide flasks and the 0.1 M 1-iodohexane solution to the other.

  • Start a timer immediately.

  • At regular time intervals (e.g., every 10 minutes for 1-iodohexane and every 30 minutes for 1-bromohexane, adjusting as necessary), withdraw a small aliquot (e.g., 5 mL) from each reaction mixture.

  • Quench the reaction in the aliquot by adding it to a flask containing a known excess of a quenching agent (e.g., dilute nitric acid if titrating, or a suitable solvent for GC analysis).

• Data Analysis:

  • By Titration: Titrate the unreacted sodium azide in the quenched aliquots with a standardized solution of silver nitrate.

  • By Gas Chromatography (GC): Analyze the quenched aliquots by GC to determine the concentration of the alkyl azide product or the remaining alkyl halide.

  • Plot the appropriate concentration data versus time to determine the second-order rate constant (k) for each reaction.

Visualizing the SN2 Reaction Pathway

The following diagrams illustrate the bimolecular nucleophilic substitution (SN2) mechanism, which is the predominant pathway for the reaction of primary alkyl halides like 1-bromohexane and 1-iodohexane.

References

• 1. benchchem.com [benchchem.com]

Determining the effect of linker length on polymer properties: a comparative analysis

For researchers, scientists, and drug development professionals, the precise tuning of polymer properties is a critical aspect of material design. The length of the linker or crosslinker within a polymer network is a key architectural feature that can be modulated to significantly impact a wide range of characteristics, from mechanical resilience to therapeutic agent delivery. This guide provides an objective comparison of how linker length influences key polymer properties, supported by experimental data and detailed methodologies.

The strategic selection of linker length offers a powerful tool to customize polymers for specific applications. Shorter linkers tend to create more rigid and densely crosslinked networks, while longer, more flexible linkers can lead to softer, more elastic materials with larger mesh sizes. These structural variations have profound effects on the macroscopic behavior of the polymer, influencing its thermal stability, mechanical strength, and its interaction with encapsulated molecules.

Comparative Analysis of Polymer Properties

The following sections provide a quantitative comparison of how linker length affects various polymer properties.

Mechanical Properties

The mechanical integrity of a polymer is paramount for its application, whether in tissue engineering scaffolds or as a structural component. As illustrated in the data below, linker length plays a pivotal role in defining the mechanical response of a polymer.

Property	Polymer System	Linker Type	Linker Length/Molecular Weight	Observation
Tensile Strength	Poly(methylmethacrylate) (PMMA)	Ethylene glycol dimethacrylate (EGDMA)	Increasing chain length	Decrease in tensile strength[1]
Young's Modulus	Polyethylene glycol (PEG)	-	Increasing molecular weight	Non-linear effect[2]
Elastic Modulus	Polyampholyte Hydrogels	Di-, tri-, and tetra-ethylene glycol dimethacrylate	Increasing ethylene glycol units	No significant impact under compression[2]
Compressive Strain at Failure	Polyampholyte Hydrogels	Di-, tri-, and tetra-ethylene glycol dimethacrylate	Increasing ethylene glycol units	Decrease in compressive strain at failure[2]
Storage and Loss Moduli	PEG-based network	PEG	Increasing molecular weight	Decrease in storage and loss moduli[3]

Thermal Properties

The thermal behavior of polymers is crucial for their processing and application stability. The length of the linker can influence glass transition temperature (Tg), thermal conductivity, and thermal stability.

Property	Polymer System	Linker Type	Linker Length/Number of Carbons	Observation
Thermal Conductivity	Ethylene Dynamic Networks	Alkane diols	4 to 12 carbons	Decreases from 0.19 to 0.095 W/(m·K) as linker length increases[3][4]
Glass Transition Temperature (Tg)	Polyether Electrolytes	Alkyl side chain	1 to 12 carbons	Decreased with the extension of the alkyl side chain[5][6]
Thermal Stability	PEG-based network	PEG	Increasing molecular weight	Enhanced with an increase in PEG chain length[3]

Drug Release Kinetics

In the realm of drug delivery, the rate of drug release from a polymer matrix is a critical parameter. The linker length, by affecting the mesh size and hydrophobicity of the polymer network, can significantly modulate the diffusion and release of encapsulated therapeutic agents.

Property	Polymer System	Linker Type	Observation
Drug Release Rate	Poly(lactic-co-glycolic acid) (PLGA) nanoparticles	Not specified	Influenced by polymer molecular weight and composition[7]
Drug Release Mechanism	Polyethylene oxide (PEO) and xanthan gum matrices	Not specified	Formulations with higher excipient content and hydrophilicity show faster drug release[8][9]
Swellability and Drug Release	Polyacrylamide (pAAm) hydrogels	Bis-acrylamide	Lower swelling ratios, achieved with higher crosslinking density, lead to slower release profiles[10]

Experimental Protocols

To ensure the reproducibility of the cited findings, detailed methodologies for key experiments are provided below.

Polymer Synthesis with Variable Linker Lengths

This protocol outlines a general procedure for synthesizing a series of polymers with varying linker lengths, exemplified by the synthesis of hydrogels.

• Monomer Preparation: Prepare a solution of the primary monomer (e.g., acrylamide for polyacrylamide hydrogels) in a suitable solvent (e.g., deionized water).

• Crosslinker Addition: To separate reaction vessels, add different crosslinkers with varying chain lengths (e.g., polyethylene glycol diacrylates of different molecular weights). The molar ratio of monomer to crosslinker should be kept constant across all reactions to ensure a comparable crosslinking density.

• Initiator Addition: Add a polymerization initiator (e.g., ammonium persulfate) to each reaction vessel to initiate the polymerization process.

• Polymerization: Allow the polymerization to proceed under controlled temperature and time conditions. The specific conditions will depend on the monomer and initiator system used.

• Purification: After polymerization, the resulting polymer is purified to remove unreacted monomers, crosslinkers, and initiator. This can be achieved through methods such as dialysis or precipitation.

• Drying and Characterization: The purified polymer is then dried (e.g., by lyophilization) and characterized to confirm its structure and properties.

Caption: A generalized workflow for synthesizing polymers with varying linker lengths.

Mechanical Testing of Polymers

The following protocol describes a standard method for evaluating the mechanical properties of polymer samples.

• Sample Preparation: Prepare polymer samples in a standardized geometry (e.g., dog-bone shape for tensile testing or cylindrical discs for compression testing) according to ASTM standards.

• Instrumentation Setup: Calibrate a universal testing machine with the appropriate load cell and grips for the type of test being performed (tensile or compression).

• Testing:

  • Tensile Testing: Mount the dog-bone shaped sample in the grips of the testing machine and apply a uniaxial tensile load at a constant strain rate until the sample fractures. Record the stress and strain throughout the test.

  • Compression Testing: Place the cylindrical sample between two flat plates in the testing machine and apply a compressive load at a constant strain rate. Record the stress and strain.

• Data Analysis: From the stress-strain curves, determine key mechanical properties such as tensile strength, Young's modulus, and compressive modulus.

Caption: A logical workflow for the mechanical testing of polymer samples.

In Vitro Drug Release Study

This protocol details a common method for assessing the release kinetics of a drug from a polymer matrix.

• Drug Loading: Load the polymer with the desired drug. This can be achieved by incorporating the drug during the polymerization process or by soaking the pre-formed polymer in a drug solution.

• Sample Preparation: Prepare drug-loaded polymer samples of a known weight and surface area.

• Release Medium: Place the samples in a release medium (e.g., phosphate-buffered saline, PBS) that mimics physiological conditions. The volume of the release medium should be sufficient to ensure sink conditions.

• Incubation: Incubate the samples at a constant temperature (e.g., 37°C) with gentle agitation.

• Sampling: At predetermined time intervals, withdraw aliquots of the release medium and replace with fresh medium to maintain sink conditions.

• Quantification: Analyze the concentration of the released drug in the collected aliquots using a suitable analytical technique (e.g., UV-Vis spectrophotometry or high-performance liquid chromatography).

• Data Analysis: Plot the cumulative percentage of drug released as a function of time to determine the release profile and kinetics.

Caption: An experimental workflow for conducting an in vitro drug release study.

References

• 1. researchgate.net [researchgate.net]
• 2. The effect of an increase in chain length on the mechanical properties of polyethylene glycols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effect of Linker Length and Temperature on the Thermal Conductivity of Ethylene Dynamic Networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Effect of Alkyl Side Chain Length on the Lithium-Ion Conductivity for Polyether Electrolytes [frontiersin.org]
• 6. Effect of Alkyl Side Chain Length on the Lithium-Ion Conductivity for Polyether Electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative statistical analysis of the release kinetics models for nanoprecipitated drug delivery systems based on poly(lactic-co-glycolic acid) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative analysis of drug release kinetics in polyethylene oxide and xanthan gum matrices with various excipients - RSC Pharmaceutics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1,6-Dibromohexane: A Guide for Laboratory Professionals

The proper disposal of 1,6-dibromohexane is critical for ensuring laboratory safety and environmental protection. As a halogenated hydrocarbon, this compound is classified as hazardous waste and must be handled with specific protocols.[1][2] Under no circumstances should it be disposed of down the sewer system or mixed with regular municipal waste.[3][4] Adherence to institutional and regulatory guidelines is paramount for the safe management of this chemical.

Immediate Safety and Handling

Before handling 1,6-dibromohexane, it is essential to be familiar with its hazards. It is harmful if swallowed, causes skin and eye irritation, and may cause an allergic skin reaction or respiratory irritation.[5][6][7][8] Long-term exposure may have adverse effects on aquatic life.[8][9]

Personal Protective Equipment (PPE): When handling 1,6-dibromohexane for use or disposal, the following PPE is mandatory:

• Eye Protection: Chemical safety glasses or a face shield.[6][7]

• Hand Protection: Chemically impermeable gloves.[6][10]

• Skin Protection: A lab coat or other protective clothing to avoid skin contact.[6][10]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5][10] If ventilation is inadequate, a NIOSH/MSHA approved respirator should be used.[11]

Facilities should be equipped with an eyewash station and a safety shower in the immediate vicinity of where the chemical is handled.[5]

Quantitative Data for 1,6-Dibromohexane

For quick reference, the key physical and chemical properties of 1,6-dibromohexane are summarized below.

Property	Value
Molecular Formula	C₆H₁₂Br₂
Molecular Weight	243.97 g/mol [5][6]
Appearance	Clear, light yellow liquid[5][7]
Boiling Point	243 °C (469.4 °F) at 760 mmHg[5][7]
Freezing/Melting Point	-2 °C (28.4 °F)[5][7]
Specific Gravity/Density	1.5860 g/cm³[5]
Solubility in Water	Insoluble[5][7]
Flash Point	110 °C (230 °F)[7]

Disposal Operations Plan

The disposal of 1,6-dibromohexane from a laboratory setting involves its classification, segregation, and packaging for collection by a licensed hazardous waste disposal service. It is crucial to understand that laboratory personnel do not typically perform chemical neutralization or destruction of such waste. The primary responsibility is its safe accumulation and storage.

Waste Classification: 1,6-Dibromohexane is classified as a halogenated organic waste .[1] This is a critical distinction for proper segregation from other waste streams.

Segregation:

• Do Not Mix: Never mix halogenated organic waste with non-halogenated organic waste, aqueous waste (acids, bases), or solid waste.[1][12]

• Incompatibilities: Keep 1,6-dibromohexane waste away from strong bases, oxidizers, and reactive materials to prevent dangerous reactions.[2][13]

Protocol for Waste Accumulation and Storage

This protocol outlines the step-by-step procedure for the safe handling and storage of 1,6-dibromohexane waste within the laboratory pending disposal.

Materials:

• Appropriate Personal Protective Equipment (PPE)

• Designated hazardous waste container (glass or polyethylene) with a screw cap[2][3]

• Hazardous Waste Label

• Secondary containment tray[12][14]

Procedure:

• Container Preparation: Select a clean, dry waste container that is chemically compatible with 1,6-dibromohexane. The original chemical container is often a suitable choice.[4] Ensure the container is free of leaks or damage.[4]

• Labeling: Affix a hazardous waste label to the container before adding any waste. The label must clearly state "Hazardous Waste" and identify the contents, including the full chemical name "1,6-Dibromohexane" and any other components in the waste mixture.[3]

• Waste Collection: In a designated chemical fume hood, carefully transfer the 1,6-dibromohexane waste into the prepared container. Avoid splashing. Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[2]

• Sealing: Securely close the container with its cap.[3] The container must be kept closed at all times except when adding waste.[4]

• Storage: Place the sealed container in a designated Satellite Accumulation Area (SAA).[15] The SAA should be in a cool, dry, well-ventilated area away from heat sources or direct sunlight.[3][5] The container must be stored within a secondary containment tray to catch any potential leaks.[12][14]

• Logistics for Disposal: Once the container is full or waste is no longer being generated, arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[3][15] Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Visualization

The following diagram illustrates the logical steps and decision points for the proper disposal of 1,6-dibromohexane waste in a laboratory setting.

Disposal Workflow for 1,6-Dibromohexane

References

• 1. bucknell.edu [bucknell.edu]
• 2. ethz.ch [ethz.ch]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. vumc.org [vumc.org]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. kscl.co.in [kscl.co.in]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. 1,6 Dibromohexane or Hexamethylene dibromide Manufacturers, SDS [mubychem.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]
• 12. acewaste.com.au [acewaste.com.au]
• 13. nipissingu.ca [nipissingu.ca]
• 14. danielshealth.com [danielshealth.com]
• 15. ehrs.upenn.edu [ehrs.upenn.edu]